2-Amino-1,8-naphthyridine-3-carboxylic acid

• CAS: 46298-84-4

Core Science & Biosynthesis

An In-depth Technical Guide to 2-amino-1,8-naphthyridine-3-carboxylic acid: A Versatile Heterocyclic Scaffold

Introduction

The 1,8-naphthyridine nucleus is a privileged heterocyclic scaffold in medicinal chemistry, renowned for its diverse pharmacological activities. As a key derivative, 2-amino-1,8-naphthyridine-3-carboxylic acid serves as a crucial building block in the synthesis of a multitude of bioactive compounds. Its unique structural arrangement, featuring a hydrogen bond donor and acceptor system, allows for specific interactions with various biological targets. This technical guide provides a comprehensive overview of the chemical, physical, and biological properties of 2-amino-1,8-naphthyridine-3-carboxylic acid, offering valuable insights for researchers and professionals engaged in drug discovery and development. The 1,8-naphthyridine core has been the subject of extensive research, leading to the development of numerous compounds with a wide array of biological activities, including antimicrobial, anticancer, anti-inflammatory, and antiviral properties[1][2][3].

Chemical and Physical Properties

2-amino-1,8-naphthyridine-3-carboxylic acid is a stable, solid organic compound. While extensive experimental data on its physicochemical properties are not widely published, its structure suggests certain characteristics. The presence of both an acidic carboxylic acid group and a basic amino group, along with the nitrogen atoms in the naphthyridine ring, indicates amphoteric properties and the potential for zwitterion formation.

Core Structure and Functional Groups

The molecule's architecture is defined by the rigid, planar 1,8-naphthyridine bicyclic system. The key functional groups that dictate its reactivity and biological potential are:

• 2-Amino Group: A primary aromatic amine that can act as a hydrogen bond donor and a site for further chemical modification.

• 3-Carboxylic Acid Group: Confers acidic properties and provides a handle for forming amide bonds and other derivatives.

• 1,8-Naphthyridine Core: The two nitrogen atoms within the aromatic rings can act as hydrogen bond acceptors and are crucial for the molecule's interaction with biological targets.

Table 1: Physicochemical Properties of 2-amino-1,8-naphthyridine-3-carboxylic acid

Property	Value	Source
CAS Number	46298-84-4
Molecular Formula	C₉H₇N₃O₂
Molecular Weight	189.17 g/mol
Melting Point	282-283 °C
Appearance	Powder
Solubility	Data not widely available. General solubility for naphthyridines suggests solubility in polar organic solvents like DMSO and DMF.[4]	-
pKa	Data not widely available. The presence of both acidic and basic groups suggests multiple pKa values.	-

Synthesis of the 1,8-Naphthyridine Core

The construction of the 1,8-naphthyridine scaffold is a cornerstone of synthesizing derivatives like 2-amino-1,8-naphthyridine-3-carboxylic acid. A common and effective strategy is the Friedländer annulation, which involves the condensation of a 2-aminopyridine derivative with a carbonyl compound containing a reactive α-methylene group.

Figure 1: General synthetic workflow for 2-amino-1,8-naphthyridine-3-carboxylic acid.

Experimental Protocol: Synthesis of Ethyl 2-amino-1,8-naphthyridine-3-carboxylate (Intermediate)

This protocol describes a common method for synthesizing the ethyl ester precursor to the target carboxylic acid.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 2-aminonicotinaldehyde (1 equivalent) and ethyl cyanoacetate (1.1 equivalents) in ethanol.

• Catalyst Addition: Add a catalytic amount of a base, such as piperidine or triethylamine, to the mixture.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature. The product often precipitates from the solution and can be collected by filtration.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol, to yield pure ethyl 2-amino-1,8-naphthyridine-3-carboxylate.

Experimental Protocol: Hydrolysis to 2-amino-1,8-naphthyridine-3-carboxylic acid

The final step in the synthesis is the hydrolysis of the ethyl ester.

• Reaction Setup: Suspend ethyl 2-amino-1,8-naphthyridine-3-carboxylate (1 equivalent) in a mixture of ethanol and an aqueous solution of sodium hydroxide (e.g., 10% NaOH)[5].

• Reflux: Heat the mixture to reflux for 2-4 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Acidification: Cool the reaction mixture in an ice bath and carefully acidify with a suitable acid, such as hydrochloric acid, until the pH is acidic. The carboxylic acid will precipitate out of the solution.

• Isolation: Collect the solid product by filtration, wash with cold water, and dry under vacuum to obtain 2-amino-1,8-naphthyridine-3-carboxylic acid.

Spectroscopic Characterization

Table 2: Predicted Spectroscopic Data for 2-amino-1,8-naphthyridine-3-carboxylic acid

Technique	Predicted Peaks/Signals
¹H NMR	Aromatic protons on the naphthyridine ring (δ 7.0-9.0 ppm), a broad signal for the amino protons (NH₂), and a very broad, downfield signal for the carboxylic acid proton (COOH, δ >10 ppm).
¹³C NMR	Aromatic carbons (δ 110-160 ppm), a carbonyl carbon from the carboxylic acid (δ 165-185 ppm)[6].
IR Spectroscopy	A broad O-H stretch from the carboxylic acid (2500-3300 cm⁻¹), a C=O stretch from the carboxylic acid (1700-1725 cm⁻¹), N-H stretching from the amino group (3300-3500 cm⁻¹), and C=C and C=N stretching from the aromatic rings (1400-1600 cm⁻¹)[7].
Mass Spectrometry	A molecular ion peak (M⁺) corresponding to the molecular weight of the compound.

Biological Activities and Mechanism of Action

The 1,8-naphthyridine scaffold is a well-established pharmacophore in antimicrobial and anticancer drug discovery[1][5]. Derivatives of 2-amino-1,8-naphthyridine-3-carboxylic acid have been extensively investigated for these activities.

Antimicrobial Activity

Many 1,8-naphthyridine derivatives exhibit potent antibacterial activity by inhibiting bacterial DNA gyrase and topoisomerase IV[5][8]. These enzymes are essential for DNA replication, and their inhibition leads to bacterial cell death. The structural similarity of the 1,8-naphthyridine core to the quinolone antibiotics contributes to this mechanism of action.

Anticancer Activity

The anticancer properties of 1,8-naphthyridine derivatives are often attributed to their ability to inhibit human topoisomerases I and II[5]. These enzymes are critical for relieving torsional stress in DNA during replication and transcription. By stabilizing the enzyme-DNA cleavage complex, these compounds induce DNA damage and trigger apoptosis in cancer cells.

Figure 2: Simplified proposed mechanism of action for 1,8-naphthyridine derivatives.

Reactivity and Derivatization

2-amino-1,8-naphthyridine-3-carboxylic acid is a versatile starting material for the synthesis of a wide range of derivatives, primarily through modifications of its amino and carboxylic acid functional groups.

• Amide Formation: The carboxylic acid can be readily converted to amides by coupling with various amines using standard peptide coupling reagents such as DCC, EDC, or HATU[9]. This is a common strategy to explore structure-activity relationships.

• Esterification: The carboxylic acid can be esterified under acidic conditions with various alcohols.

• Reactions of the Amino Group: The 2-amino group can undergo reactions typical of aromatic amines, such as acylation, alkylation, and diazotization, allowing for the introduction of diverse substituents.

Conclusion

2-amino-1,8-naphthyridine-3-carboxylic acid is a fundamentally important heterocyclic compound with significant potential in medicinal chemistry. Its straightforward synthesis and the versatility of its functional groups make it an attractive scaffold for the development of novel therapeutic agents. While specific experimental data for the parent carboxylic acid is limited in publicly accessible literature, the well-documented biological activities of its derivatives underscore the importance of the 1,8-naphthyridine core. Further detailed characterization of this compound and its biological evaluation are warranted to fully exploit its potential in drug discovery.

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An In-Depth Technical Guide to the Chemical and Biological Profile of 2-Amino-1,8-naphthyridine-3-carboxylic acid

Abstract

The 1,8-naphthyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, renowned for its diverse pharmacological activities. This technical guide provides a comprehensive analysis of a key derivative, 2-amino-1,8-naphthyridine-3-carboxylic acid, a critical building block in the synthesis of novel therapeutic agents. This document delves into the molecule's structural features, spectroscopic signature, synthetic pathways, and its established role as a pharmacophore in drug discovery, with a particular focus on its utility in developing antimicrobial and anticancer agents. Detailed experimental protocols and mechanistic insights are provided to serve as a valuable resource for researchers, scientists, and professionals in drug development.

Introduction: The Significance of the 1,8-Naphthyridine Core

The 1,8-naphthyridine ring system, a bicyclic heterocycle containing two nitrogen atoms, has garnered immense interest from medicinal chemists due to its versatile synthesis, reactivity, and broad spectrum of biological activities.[1] Over the past several years, extensive research into 1,8-naphthyridine and its derivatives has unveiled novel pharmacological applications.[1] These compounds have shown potential in treating neurodegenerative and immunomodulatory disorders, and possess anti-HIV, antidepressant, and antioxidant properties.[1] The inherent structural features of the 1,8-naphthyridine scaffold, particularly its ability to participate in hydrogen bonding and π-stacking interactions, make it an ideal framework for designing molecules that can interact with biological targets with high affinity and specificity.

This guide focuses on 2-amino-1,8-naphthyridine-3-carboxylic acid, a derivative that combines the key pharmacophoric elements of the naphthyridine core with an amino group and a carboxylic acid moiety. These functional groups provide crucial handles for synthetic modification and are often involved in critical binding interactions with biological macromolecules.

Molecular Structure and Physicochemical Properties

The foundational element of this guide is the precise chemical structure of 2-amino-1,8-naphthyridine-3-carboxylic acid. Its molecular formula is C₉H₇N₃O₂, and it possesses a planar, rigid structure conducive to interacting with flat hydrophobic pockets and aromatic residues in biological targets.

Property	Value	Source
Molecular Formula	C₉H₇N₃O₂	Internal Calculation
Molecular Weight	189.17 g/mol	Internal Calculation
IUPAC Name	2-amino-1,8-naphthyridine-3-carboxylic acid	Internal Nomenclature
CAS Number	46298-84-4	[2]

Structural Visualization

The 2D and 3D representations of 2-amino-1,8-naphthyridine-3-carboxylic acid are pivotal for understanding its spatial arrangement and potential for intermolecular interactions.

Caption: Generalized workflow for the synthesis of 2-amino-1,8-naphthyridine-3-carboxylic acid.

Experimental Protocol: A Representative Synthesis of a 1,8-Naphthyridine-3-carboxylic acid Derivative

The following protocol is a representative example of the synthesis of a 1,8-naphthyridine-3-carboxylic acid derivative, which can be adapted for the synthesis of the title compound.

Step 1: Synthesis of Diethyl 2-((pyridin-2-ylamino)methylene)malonate

• A mixture of 2-aminopyridine (1 mmol) and diethyl ethoxymethylenemalonate (1 mmol) is heated at 120-130 °C for 2 hours.

• The resulting crude malonate is purified by recrystallization from light petroleum ether.

Step 2: Cyclization to Ethyl 4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate

• The purified ester from Step 1 (0.017 mol) is refluxed in diphenyl ether at 250 °C for 4 hours.

• Upon cooling, the product precipitates and is collected by filtration.

Step 3: Hydrolysis to 4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid

• The ethyl ester from Step 2 is refluxed in a mixture of 10% aqueous sodium hydroxide and ethanol for 2 hours.

• After cooling, the solution is acidified with 10% aqueous hydrochloric acid to a pH of 4.

• The resulting precipitate of the carboxylic acid is collected by filtration and washed with water.

Spectroscopic Characterization

The unambiguous identification of 2-amino-1,8-naphthyridine-3-carboxylic acid relies on a combination of spectroscopic techniques. While a complete set of experimental data for the parent carboxylic acid is not consistently reported, the following represents the expected spectroscopic features based on its structure and data from closely related derivatives. [3][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the naphthyridine core, typically in the range of 7.0-9.0 ppm. The amino group protons would likely appear as a broad singlet, and the carboxylic acid proton as a very broad singlet at a downfield chemical shift (>10 ppm).

• ¹³C NMR: The carbon NMR spectrum would display signals for the eight carbons of the naphthyridine ring system and the carbonyl carbon of the carboxylic acid. The carbonyl carbon is expected to resonate in the region of 165-175 ppm.

Infrared (IR) Spectroscopy

The IR spectrum provides valuable information about the functional groups present in the molecule. Key expected absorptions include:

• N-H stretching: A broad band in the region of 3200-3500 cm⁻¹ corresponding to the amino group.

• O-H stretching: A very broad band from 2500-3300 cm⁻¹ due to the carboxylic acid hydroxyl group, often overlapping with the C-H stretching vibrations.

• C=O stretching: A strong absorption band around 1680-1710 cm⁻¹ characteristic of the carbonyl group of an aromatic carboxylic acid.

• C=N and C=C stretching: Multiple bands in the 1400-1600 cm⁻¹ region corresponding to the aromatic ring system.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule. For 2-amino-1,8-naphthyridine-3-carboxylic acid, the expected molecular ion peak [M+H]⁺ would be at m/z 190.06.

Applications in Drug Discovery and Medicinal Chemistry

The 2-amino-1,8-naphthyridine-3-carboxylic acid scaffold is a cornerstone in the development of various therapeutic agents, primarily due to its ability to mimic purine bases and interact with key biological targets.

Antimicrobial Agents

Derivatives of 2-amino-1,8-naphthyridine-3-carboxylic acid have been extensively investigated as antimicrobial agents. [5]The core structure is a key component of many quinolone and naphthyridone antibiotics, which function by inhibiting bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication, recombination, and repair. [6]The carboxylic acid group at the 3-position is crucial for binding to the enzyme-DNA complex.

Caption: Simplified mechanism of action for naphthyridine-based DNA gyrase inhibitors.

Anticancer Agents

The 1,8-naphthyridine scaffold is also a prominent feature in the design of anticancer drugs. [7]Derivatives have been shown to exhibit cytotoxic activity against various cancer cell lines. [7]The planar nature of the ring system allows for intercalation into DNA, while the functional groups can be tailored to interact with specific enzymes involved in cancer cell proliferation, such as topoisomerases and kinases.

Other Therapeutic Areas

The versatility of the 2-amino-1,8-naphthyridine-3-carboxylic acid scaffold extends to other therapeutic areas, including:

• Anti-inflammatory agents [7]* Antiviral agents

• H1R Antagonists [8]

Conclusion

2-Amino-1,8-naphthyridine-3-carboxylic acid stands as a molecule of significant interest to the scientific and drug development communities. Its robust and versatile chemical structure, coupled with a broad range of biological activities, has solidified its position as a valuable building block in medicinal chemistry. This technical guide has provided a detailed overview of its chemical properties, synthetic strategies, and therapeutic applications. As our understanding of disease pathways deepens, the rational design of novel therapeutics based on this privileged scaffold will undoubtedly continue to yield promising drug candidates. The detailed protocols and mechanistic insights presented herein are intended to empower researchers to further explore the potential of this remarkable molecule.

References

• Actelion Pharmaceuticals Ltd. (2013). 2-amino-1,8-naphthyridine-3-carboxamide derivatives as antimicrobial agents. Google Patents.
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• Santilli, A. A., Scotese, A. C., Bauer, R. F., & Bell, S. C. (1987). 2-Oxo-1,8-naphthyridine-3-carboxylic acid derivatives with potent gastric antisecretory properties. Journal of Medicinal Chemistry, 30(12), 2270-2277.
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Molecular weight and formula of 2-amino-1,8-naphthyridine-3-carboxylic acid

An In-Depth Technical Guide to 2-Amino-1,8-Naphthyridine-3-Carboxylic Acid

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 2-amino-1,8-naphthyridine-3-carboxylic acid, a heterocyclic compound of significant interest in medicinal chemistry and materials science. This document details its fundamental physicochemical properties, explores common synthetic strategies and characteristic reactivity, and discusses its pivotal role as a versatile building block for the development of novel therapeutic agents and functional materials. The guide is intended for researchers, chemists, and drug development professionals, offering both foundational knowledge and practical, field-proven insights into the application of this important molecular scaffold.

Introduction: The 1,8-Naphthyridine Scaffold

The 1,8-naphthyridine ring system is a privileged heterocyclic scaffold in drug discovery. Consisting of two fused pyridine rings, this nitrogen-containing core is isosteric to quinoline and naphthalene but possesses unique electronic and hydrogen-bonding capabilities. The first notable therapeutic agent from this class was Nalidixic acid, a 1,8-naphthyridine derivative introduced in 1967 as an antibacterial drug.[1][2] Since this discovery, the scaffold has been the foundation for numerous compounds exhibiting a wide array of biological activities, including antimicrobial, anticancer, antiviral, anti-inflammatory, and immunomodulatory properties.[3]

2-Amino-1,8-naphthyridine-3-carboxylic acid serves as a crucial intermediate in the synthesis of more complex derivatives. The strategic placement of the amino group at the C2 position and the carboxylic acid at the C3 position provides two reactive handles for facile chemical modification, allowing for the systematic exploration of chemical space to optimize biological activity and pharmacokinetic properties.

Physicochemical and Structural Properties

A thorough understanding of a compound's fundamental properties is critical for its application in experimental workflows. The key identifiers and physical characteristics of 2-amino-1,8-naphthyridine-3-carboxylic acid are summarized below.

Property	Value	Source(s)
IUPAC Name	2-amino-[2][4]naphthyridine-3-carboxylic acid	[5]
CAS Number	46298-84-4	[5]
Molecular Formula	C₉H₇N₃O₂	[5]
Molecular Weight	189.17 g/mol	N/A
Appearance	Powder	[5]
Melting Point	282-283 °C	[5]

Structural Diagram

The chemical structure, featuring the fused 1,8-naphthyridine core with amino and carboxylic acid functional groups, is depicted below.

Caption: Chemical structure of 2-amino-1,8-naphthyridine-3-carboxylic acid.

Synthesis and Reactivity

Synthesis of the 1,8-Naphthyridine Core

The construction of the 1,8-naphthyridine scaffold is typically achieved through cyclocondensation reactions. A prominent and versatile strategy is the Friedländer annulation, which involves the reaction of a 2-aminonicotinaldehyde or a related derivative with a compound containing an activated methylene group (e.g., a β-ketoester).

A more contemporary and industrially relevant approach involves the reaction of a substituted 2-chloronicotinic acid derivative with an enamine or enamino ester. This process often proceeds through the following key stages:

• Acid Chloride Formation: The starting nicotinic acid is activated, for example, by treatment with thionyl chloride (SOCl₂) or oxalyl chloride in a suitable solvent like N,N-dimethylformamide (DMF).

• Cyclization: The resulting acid chloride reacts with a partner such as ethyl 3-(dimethylamino)acrylate in the presence of a base (e.g., triethylamine) to form the naphthyridine core.[4]

• Functional Group Interconversion: If starting with a nitro-substituted precursor, a catalytic hydrogenation step (e.g., H₂ over a Palladium-on-carbon catalyst) is employed to reduce the nitro group to the key primary amine at the C2 position, yielding the target scaffold.[4]

Caption: Generalized workflow for the synthesis of the target molecule.

Reactivity and Derivatization

The utility of 2-amino-1,8-naphthyridine-3-carboxylic acid lies in the orthogonal reactivity of its two primary functional groups.

Carboxylic Acid Group:

The carboxylic acid at the C3 position is a versatile handle for forming amide bonds, a cornerstone of medicinal chemistry. This transformation is critical for linking the naphthyridine core to other pharmacophores or modulating its physicochemical properties. The reaction typically involves:

• Activation: The carboxylic acid is converted into a more reactive intermediate. This is achieved using standard peptide coupling agents.

• Nucleophilic Attack: A primary or secondary amine is then introduced, which attacks the activated carbonyl carbon to form the stable amide linkage.

This modular approach allows for the creation of large libraries of compounds for structure-activity relationship (SAR) studies.[4][6]

Amino Group:

The amino group at the C2 position can participate in various reactions, such as N-alkylation, acylation, or serving as a hydrogen bond donor in molecular recognition events. Its nucleophilicity allows for further functionalization, although in many synthetic schemes focused on amide coupling at C3, this group is maintained in its primary amine form to preserve its pharmacophoric features.

Applications in Research and Drug Development

The 1,8-naphthyridine scaffold is a cornerstone of modern medicinal chemistry, and 2-amino-1,8-naphthyridine-3-carboxylic acid is a key entry point for synthesizing novel derivatives.

• Antimicrobial Agents: The most well-known application of the 1,8-naphthyridine core is in antibacterial agents that function as DNA gyrase and topoisomerase IV inhibitors.[7] The carboxylic acid at C3 is a critical feature for activity in this class, mimicking the phosphate backbone of DNA. By converting the carboxylic acid to various amides, researchers have developed novel compounds with potent activity against both Gram-positive and Gram-negative bacteria.[6][8]

• Anticancer Therapeutics: Derivatives have shown promise as anticancer agents by targeting various cellular pathways. The planar naphthyridine ring system is an effective DNA intercalator, while other derivatives have been designed to inhibit specific kinases or other enzymes involved in cell proliferation.[4]

• DNA/RNA Recognition: The 2-amino-1,8-naphthyridine core is an excellent hydrogen-bonding motif. Dimeric molecules connected by flexible linkers have been synthesized and shown to selectively bind to mismatched base pairs in DNA and specific motifs in RNA.[9][10] This has potential applications in diagnostics and as a novel therapeutic strategy for genetic diseases.

• Materials Science: The rigid, planar, and electron-deficient nature of the naphthyridine ring makes it an attractive building block for organic electronics, including in the development of materials for light-emitting diodes (LEDs) and solar cells.[4]

Experimental Protocols

The following protocols are representative methodologies for the characterization and derivatization of 2-amino-1,8-naphthyridine-3-carboxylic acid, synthesized from established practices in the field.

Protocol 1: General Characterization

Objective: To confirm the identity and purity of synthesized or procured 2-amino-1,8-naphthyridine-3-carboxylic acid.

Methodology:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Dissolve 5-10 mg of the compound in a suitable deuterated solvent (e.g., DMSO-d₆).

  • Acquire ¹H NMR and ¹³C NMR spectra.

  • Expected ¹H NMR Features: Signals corresponding to the aromatic protons on the naphthyridine core, a broad singlet for the -NH₂ protons, and a very broad singlet for the carboxylic acid -OH proton.

  • Expected ¹³C NMR Features: Signals for the nine distinct carbon atoms in the molecule, including the characteristic downfield signal for the carboxylic acid carbonyl carbon.

• Mass Spectrometry (MS):

  • Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol or acetonitrile).

  • Analyze using Electrospray Ionization (ESI) in both positive and negative ion modes.

  • Expected Result: In positive mode, a prominent peak at m/z = 190.18 [M+H]⁺. In negative mode, a peak at m/z = 188.16 [M-H]⁻. High-resolution mass spectrometry (HRMS) should confirm the elemental composition.[4]

• Infrared (IR) Spectroscopy:

  • Analyze the solid sample using an ATR-FTIR spectrometer.

  • Expected Features: Characteristic stretches for N-H bonds (amine, ~3300-3500 cm⁻¹), a broad O-H stretch (carboxylic acid, ~2500-3300 cm⁻¹), and a sharp C=O stretch (carbonyl, ~1680-1710 cm⁻¹).[7]

Protocol 2: Synthesis of a Derivative via Amide Coupling

Objective: To synthesize a representative amide derivative from 2-amino-1,8-naphthyridine-3-carboxylic acid and a primary amine (e.g., benzylamine).

Causality: This protocol exemplifies the most common and powerful application of the title compound—its use as a scaffold for library synthesis. EDC/HOBt is a classic, reliable coupling system that minimizes side reactions and racemization (if chiral amines are used). DMF is an excellent polar aprotic solvent for this chemistry.

Caption: Workflow for a standard amide coupling reaction.

Step-by-Step Methodology:

• Reagent Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-amino-1,8-naphthyridine-3-carboxylic acid (1.0 eq).

• Solvation: Add anhydrous DMF to dissolve the starting material.

• Activation: Cool the solution to 0 °C in an ice bath. Add 1-Hydroxybenzotriazole (HOBt, 1.2 eq) followed by N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC·HCl, 1.2 eq).[11]

• Stirring: Allow the mixture to stir at 0 °C for 30 minutes to ensure complete activation of the carboxylic acid.

• Amine Addition: Add the desired primary or secondary amine (e.g., benzylamine, 1.1 eq) dropwise to the reaction mixture.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir overnight (12-18 hours).

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, pour the reaction mixture into water and extract the product with an organic solvent such as ethyl acetate (EtOAc).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel or by recrystallization to yield the final amide.

Conclusion

2-Amino-1,8-naphthyridine-3-carboxylic acid is a high-value chemical intermediate with a well-established role in the synthesis of biologically active compounds. Its robust synthetic accessibility and the versatile reactivity of its functional groups make it an indispensable tool for medicinal chemists. The continued exploration of derivatives based on this scaffold promises to yield new therapeutic agents and advanced materials, building upon the rich history of the 1,8-naphthyridine core.

References

• Google Patents. (2013). WO2013072882A1 - 2-amino-1,8-naphthyridine-3-carboxamide derivatives as antimicrobial agents.

• Mithula, S., Nandikolla, A., Murugesan, S., & Kondapalli, V. G. (n.d.). 1,8-Naphthyridine Derivatives: An Updated Review on Recent Advancements of Their Myriad Biological Activities. Semantic Scholar. Retrieved from [Link]

• Santilli, A. A., Scotese, A. C., Bauer, R. F., & Bell, S. C. (1987). 2-Oxo-1,8-naphthyridine-3-carboxylic acid derivatives with potent gastric antisecretory properties. Journal of Medicinal Chemistry, 30(12), 2270–2277. Retrieved from [Link]

• MDPI. (n.d.). Biological Activity of Naturally Derived Naphthyridines. Retrieved from [Link]

• Nakatani, K., He, H., Uno, S., Yamamoto, T., & Dohno, C. (2008). Synthesis of dimeric 2-amino-1,8-naphthyridine and related DNA-binding molecules. Current Protocols in Nucleic Acid Chemistry, Chapter 8, Unit 8.6. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Biological Activity of Naturally Derived Naphthyridines. PubMed Central. Retrieved from [Link]

• National Institutes of Health. (n.d.). Structure-Binding Relationship of 2-Amino-1,8-Naphthyridine Dimers: Role of Linkage Positions on DNA and RNA Recognition. Retrieved from [Link]

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• ResearchGate. (2020). Design, In silico studies, and synthesis of new 1,8-naphthyridine-3-carboxylic acid analogues and evaluation of their H1R antagonism effects. Retrieved from [Link]

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An In-depth Technical Guide to Key Derivatives of 2-oxo-1,8-naphthyridine-3-carboxylic Acid

Foreword

The 1,8-naphthyridine scaffold, a privileged nitrogen-containing heterocycle, has garnered immense interest in medicinal chemistry and drug discovery. Its versatile synthesis and broad range of biological activities have made it a cornerstone for the development of novel therapeutics.[1] This guide focuses specifically on the derivatives of the 2-oxo-1,8-naphthyridine-3-carboxylic acid core, a framework that has given rise to landmark antibacterial and potent anticancer agents. From the foundational discovery of nalidixic acid to the development of advanced fluoroquinolones and topoisomerase II inhibitors, this scaffold's journey exemplifies the power of targeted chemical modification. This document provides researchers, scientists, and drug development professionals with a synthesized overview of the core synthetic strategies, mechanisms of action, structure-activity relationships, and key biological data for this critical class of compounds.

The Core Scaffold: Synthesis and Foundation

The journey to nearly all derivatives begins with the construction of the foundational 2-oxo-1,8-naphthyridine-3-carboxylic acid ring system. The most robust and widely adopted method for this is an application of the Gould-Jacobs reaction.[2][3]

The Gould-Jacobs Reaction Pathway

This classical reaction provides an efficient route to the 4-hydroxy (or 4-oxo) naphthyridine core, which is tautomeric with the 2-oxo form central to our discussion. The process involves the condensation of a 2-aminopyridine derivative with a diethyl malonate derivative, followed by a thermal cyclization.[2][4] The causality behind this choice is its reliability and the ready availability of the starting materials. The high-temperature cyclization step is energetically demanding but crucial for forming the second pyridine ring.

Caption: General workflow of the Gould-Jacobs reaction for core scaffold synthesis.

Experimental Protocol: Synthesis of Ethyl 2-oxo-1,2-dihydro-[5][6]naphthyridine-3-carboxylate

This protocol describes a common method for synthesizing the key ethyl ester intermediate, a direct precursor to many derivatives.[5]

Materials:

• 2-Amino-3-pyridinecarboxaldehyde

• Diethyl malonate

• Piperidine

• Diethyl ether (Et2O)

Procedure:

• Suspend 2-amino-3-pyridinecarboxaldehyde (1.0 g, 8.19 mmol) in a screw-capped pressure tube containing an excess of diethyl malonate (6.2 mL, 41.0 mmol).

• Add piperidine (1.6 mL, 16.4 mmol) to the suspension to act as a basic catalyst.

• Seal the reaction tube securely.

• Heat the reaction mixture to 120°C and maintain this temperature for 3 hours. The elevated temperature is necessary to drive the condensation and subsequent cyclization.

• After the reaction is complete, allow the mixture to cool to room temperature. A precipitate will form.

• Collect the precipitate by filtration.

• Wash the collected solid thoroughly with diethyl ether (Et2O) to remove unreacted reagents and byproducts.

• Dry the product to afford ethyl 2-oxo-1,2-dihydro-[6][5]naphthyridine-3-carboxylate. (Typical Yield: ~91%).[5]

• Confirm the structure using ¹H NMR spectroscopy.[5]

Key Derivative Class I: Antibacterial Agents

The discovery of nalidixic acid, a byproduct of chloroquine synthesis, unveiled the potent antibacterial potential of the 1,8-naphthyridine core.[7][8] This led to the development of the highly successful quinolone and fluoroquinolone class of antibiotics.

Mechanism of Action: Topoisomerase Poisoning

Derivatives like nalidixic acid and enoxacin do not simply inhibit enzymes; they act as "topoisomerase poisons".[1][9] They selectively target two essential bacterial type II topoisomerases: DNA gyrase (a tetramer of GyrA₂GyrB₂) and topoisomerase IV (ParC₂ParE₂).[6]

These enzymes work by creating a transient double-strand break in DNA, passing another segment of DNA through the break, and then resealing it to manage DNA supercoiling during replication.[6] The naphthyridine derivatives intercalate into the DNA at the point of cleavage and bind to the enzyme-DNA complex.[1] This stabilizes the "cleavage complex," preventing the resealing of the DNA break. The accumulation of these stalled complexes triggers a cascade of events, including the blockage of replication forks and the generation of lethal double-strand breaks, ultimately leading to bacterial cell death.[1][6] In Gram-negative bacteria, the primary target is typically DNA gyrase, while in Gram-positive bacteria, it is often topoisomerase IV.[7]

Caption: Mechanism of action for antibacterial 1,8-naphthyridine derivatives.

Foundational Derivative: Nalidixic Acid

Nalidixic acid (1-ethyl-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylic acid) was the first of its class and remains a critical reference compound.[10]

Experimental Protocol: Synthesis of Nalidixic Acid This synthesis is a multi-step process building upon the Gould-Jacobs reaction product.[4][11]

• Step 1: Condensation: React 2-amino-6-methylpyridine with diethyl ethoxymethylenemalonate. The mixture is heated (e.g., to 90°C) to drive off ethanol and form the intermediate Diethyl{[(6-methyl-2-pyridinyl)amino]methylene}propanedioate.[11]

• Step 2: Cyclization: The intermediate from Step 1 is added to a high-boiling point solvent like diphenyl ether and heated to reflux (~200-230°C). This high temperature drives the intramolecular cyclization to form the ethyl ester of 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylic acid.[4][11]

• Step 3: Hydrolysis: The resulting ester is saponified using a base (e.g., sodium hydroxide) to hydrolyze the ethyl ester to the corresponding carboxylic acid.[4]

• Step 4: N-Alkylation: The nitrogen at the N-1 position is alkylated using an ethylating agent like ethyl iodide or monobromoethane in the presence of a base (e.g., potassium carbonate in DMF) to yield the final product, nalidixic acid.[4][11]

Structure-Activity Relationships (SAR) & Key Derivatives

Intensive research has established clear SAR for antibacterial activity, leading to more potent derivatives like Enoxacin.

• N-1 Position: Substitution with small alkyl groups like ethyl (Nalidixic acid) or cyclopropyl is crucial for potent activity. The cyclopropyl group, in particular, often enhances activity against a broader spectrum of bacteria.[10]

• C-6 Position: The introduction of a fluorine atom at this position dramatically increases antibacterial potency and broadens the spectrum of activity. This is a hallmark of the "fluoroquinolone" subclass, such as Enoxacin.[12]

• C-7 Position: This position is a key point for modification to modulate potency, spectrum, and pharmacokinetic properties. The introduction of a piperazine ring (as in Enoxacin) or an aminopyrrolidine group significantly enhances activity, especially against Gram-negative bacteria.[12][13]

Biological Activity Data: Antibacterial Spectrum

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for key derivatives against representative bacterial strains. The MIC is the lowest concentration of an antimicrobial drug that prevents visible growth of a microorganism.

Compound	Derivative Class	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	P. aeruginosa MIC (µg/mL)	Reference(s)
Nalidixic Acid	First-Gen Quinolone	>32	4-8	>64	[10]
Enoxacin	Fluoroquinolone	0.25-1	≤0.06-0.25	0.5-2	[12]
PD 131628	Fluoroquinolone	0.125-0.25	≤0.125	0.5	[14]
Compound 33a	Fluoroquinolone	0.2	0.05	0.78	[13]

(Note: Values are representative ranges compiled from literature and can vary based on specific strains and testing conditions.)

Key Derivative Class II: Anticancer Agents

Modification of the 1,8-naphthyridine scaffold has also yielded potent anticancer agents. The most prominent example is Vosaroxin , a first-in-class anticancer quinolone derivative investigated for acute myeloid leukemia (AML).[15][16]

Mechanism of Action: Targeting Human Topoisomerase II

Similar to their antibacterial cousins, anticancer derivatives like Vosaroxin also function as topoisomerase poisons, but their primary target is the human topoisomerase II enzyme.[17][18]

The mechanism involves two critical actions:

• DNA Intercalation: The planar naphthyridine ring system inserts itself between DNA base pairs, particularly in GC-rich regions.[12]

• Topoisomerase II Inhibition: By intercalating, Vosaroxin traps the topoisomerase II enzyme after it has cleaved the DNA, forming a stable drug-enzyme-DNA complex. This prevents the re-ligation of the double-strand breaks.[17]

This accumulation of DNA damage is particularly toxic to rapidly dividing cancer cells, overwhelming their DNA repair machinery and inducing G2 cell cycle arrest and apoptosis (programmed cell death).[12][15] A key advantage of Vosaroxin is that its induction of apoptosis is p53-independent, allowing it to be effective against tumors with p53 mutations, a common mechanism of drug resistance.[17][18]

Synthesis of Anticancer Derivatives

The synthesis of advanced anticancer derivatives often starts with a pre-formed naphthyridine core, which is then elaborated. For example, the synthesis of 7-substituted-1-(2-thiazolyl)-1,8-naphthyridine derivatives, a class with potent antitumor activity, follows this pattern.[19][20]

Experimental Workflow: General Synthesis of 7-Substituted Anticancer Derivatives

• Enamine Formation: A nicotinoyl acetate precursor is reacted with an orthoformate and acetic anhydride, followed by a primary amine (e.g., 2-aminothiazole for the N-1 substituent) to form an enaminoester intermediate.[19]

• Naphthyridine Cyclization: The enaminoester undergoes a base-assisted cyclization to yield the 1,8-naphthyridine-3-carboxylate core.

• C-7 Substitution: A leaving group at the C-7 position (e.g., a halogen) is displaced by a nucleophilic amine (e.g., 3-aminopyrrolidine) in a coupling reaction. This step is critical for introducing the moieties that enhance cytotoxic activity.[19][20]

• Hydrolysis: The final step is typically an acid-catalyzed hydrolysis of the ethyl ester at the C-3 position to yield the free carboxylic acid, which is often essential for biological activity.[20]

Structure-Activity Relationships (SAR)

For anticancer activity, the SAR differs significantly from the antibacterial derivatives:

• N-1 Position: Bulky heterocyclic groups, such as a 2-thiazolyl ring, have been shown to be optimal for antitumor activity, a departure from the small alkyl groups seen in antibacterials.[9]

• C-7 Position: Aminopyrrolidine derivatives at this position are highly effective. Further substitution on this ring, such as with methoxy or methylamino groups, can fine-tune potency and solubility.[21]

• C-6 Position: Unlike in antibacterials where fluorine is beneficial, a 6-unsubstituted (hydrogen) naphthyridine ring often shows the most potent cytotoxic activity.[21]

• C-2 Position: The presence of bulky, lipophilic groups at the C-2 position, such as a naphthyl ring, has been shown to be beneficial for potent cytotoxic activity.[22]

Biological Activity Data: In Vitro Cytotoxicity

The following table summarizes the half-maximal inhibitory concentration (IC₅₀) values for representative anticancer naphthyridine derivatives against various human cancer cell lines.

Compound ID	C-2 Substituent	C-5/C-6/C-7 Methyl	HeLa IC₅₀ (µM)	HL-60 IC₅₀ (µM)	PC-3 IC₅₀ (µM)	Reference
14	Naphthyl	C-5 Me	2.6	1.5	2.7	[22]
15	Naphthyl	C-6 Me	2.3	0.8	11.4	[22]
16	Naphthyl	C-7 Me	0.7	0.1	5.1	[22]
Colchicine	(Reference)	-	23.6	7.8	19.7	[22]
Vosaroxin	(Analog)	-	Potent activity reported in various AML cell lines	-	-	[12][16]

(Note: IC₅₀ is the concentration of a drug that is required for 50% inhibition in vitro. Lower values indicate higher potency.)

Conclusion and Future Outlook

The 2-oxo-1,8-naphthyridine-3-carboxylic acid scaffold is a testament to the power of medicinal chemistry. From its serendipitous discovery as an antibacterial agent to its rational design as a potent anticancer therapeutic, this core structure has proven to be remarkably adaptable. The well-defined structure-activity relationships for both antibacterial and anticancer applications provide a clear roadmap for future development.

Future research will likely focus on overcoming resistance mechanisms, particularly in the antibacterial space, by designing derivatives that can evade efflux pumps or are effective against mutated topoisomerases. For anticancer applications, enhancing tumor-specific targeting and exploring synergistic combinations with other chemotherapeutics remain promising avenues. The continued exploration of substitutions at various positions on the naphthyridine ring will undoubtedly uncover new derivatives with improved efficacy, selectivity, and safety profiles, ensuring this remarkable scaffold remains at the forefront of drug discovery for years to come.

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The 1,8-Naphthyridine Core: A Privileged Scaffold in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The 1,8-naphthyridine nucleus, a bicyclic heteroaromatic system, has emerged from relative obscurity to become a cornerstone of medicinal chemistry. Its rigid, planar structure and the presence of two nitrogen atoms provide a unique three-dimensional arrangement for substituent groups, facilitating precise interactions with a multitude of biological targets. This versatility has led to the development of a vast library of derivatives exhibiting a broad spectrum of pharmacological activities, including potent anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[1][2][3] This technical guide provides a comprehensive exploration of the biological significance of the 1,8-naphthyridine core, delving into its diverse mechanisms of action, showcasing key examples of its therapeutic applications, and offering detailed experimental protocols for its evaluation.

Introduction: The Rise of a Privileged Scaffold

First synthesized in the early 20th century, the 1,8-naphthyridine scaffold remained a chemical curiosity until the discovery of nalidixic acid in 1962, the first synthetic quinolone antibiotic.[4] This seminal discovery unveiled the potential of the 1,8-naphthyridine core as a pharmacophore, a molecular framework capable of eliciting a biological response. Since then, extensive research has solidified its status as a "privileged scaffold" in drug discovery—a molecular structure that is capable of binding to multiple, unrelated biological targets.[5]

The unique electronic properties of the 1,8-naphthyridine ring system, characterized by the electron-withdrawing effects of the nitrogen atoms, influence the acidity and basicity of substituents, thereby impacting their pharmacokinetic and pharmacodynamic profiles. This inherent tunability allows for the rational design of derivatives with optimized potency, selectivity, and drug-like properties.

Anticancer Activity: Targeting the Machinery of Malignancy

Derivatives of 1,8-naphthyridine have demonstrated significant potential in oncology, acting through a variety of mechanisms to inhibit tumor growth and induce cancer cell death.[6][7]

Mechanism of Action: A Multi-pronged Attack

The anticancer effects of 1,8-naphthyridine derivatives are often attributed to their ability to interfere with critical cellular processes, primarily through the inhibition of key enzymes involved in DNA replication and cell signaling.

• Topoisomerase Inhibition: A prominent mechanism of action for several 1,8-naphthyridine-based anticancer agents is the inhibition of topoisomerase II. This enzyme is crucial for relieving torsional stress in DNA during replication and transcription. By stabilizing the transient DNA-topoisomerase II cleavage complex, these compounds lead to the accumulation of double-strand DNA breaks, ultimately triggering apoptosis.[5]

• Kinase Inhibition: Many 1,8-naphthyridine derivatives function as potent inhibitors of various protein kinases, which are key regulators of cellular signaling pathways that control cell growth, proliferation, and survival.[5] Dysregulation of these pathways is a hallmark of many cancers. Key kinase targets include:

  • Epidermal Growth Factor Receptor (EGFR): A receptor tyrosine kinase that, upon activation, triggers downstream signaling cascades such as the RAS-RAF-MAPK and PI3K-AKT pathways, promoting cell proliferation and survival.[8]

  • c-Met: The receptor for hepatocyte growth factor (HGF), c-Met is another receptor tyrosine kinase implicated in tumor growth, invasion, and metastasis.[9][10]

Quantitative Data: A Snapshot of Potency

The cytotoxic effects of various 1,8-naphthyridine derivatives have been extensively studied against a wide range of cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) is a key metric used to quantify the potency of a compound in inhibiting a specific biological or biochemical function.

Compound ID	Cancer Cell Line	IC₅₀ (µM)	Reference
Compound 47	MIAPaCa (Pancreatic)	0.41	[11]
K-562 (Leukemia)	0.77	[11]
Compound 29	PA-1 (Ovarian)	0.41	[11]
SW620 (Colon)	1.4	[11]
Compound 12	HBL-100 (Breast)	1.37	[12]
Compound 17	KB (Oral)	3.7	[12]
Compound 22	SW-620 (Colon)	3.0	[12]
Compound 16	HeLa (Cervical)	0.7	[13]
HL-60 (Leukemia)	0.1	[13]
PC-3 (Prostate)	5.1	[13]
Compound 10c	MCF7 (Breast)	1.47	[14]
Compound 8d	MCF7 (Breast)	1.62	[14]
Compound 4d	MCF7 (Breast)	1.68	[14]

Signaling Pathway Visualization

The following diagrams illustrate the key signaling pathways targeted by 1,8-naphthyridine derivatives in cancer cells.

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A Technical Guide to 2-Amino-1,8-Naphthyridine Compounds in Modern Drug Discovery

Introduction: The 1,8-Naphthyridine Scaffold and the Significance of the 2-Amino Moiety

Within the vast landscape of nitrogen-containing heterocyclic compounds, the 1,8-naphthyridine core has emerged as a "privileged scaffold" in medicinal chemistry.[1][2] These bicyclic structures, consisting of two fused pyridine rings, are found in both natural products and synthetic molecules, exhibiting a remarkable breadth of biological activities.[3][4] The planarity and hydrogen bonding capabilities of the naphthyridine system allow it to effectively mimic endogenous ligands and interact with a wide array of biological targets.[5]

The introduction of an amino group at the C2 position profoundly influences the molecule's electronic properties and three-dimensional structure. This substitution provides a critical hydrogen bond donor and acceptor site, enhancing the molecule's ability to anchor within the active sites of enzymes and receptors. This guide provides an in-depth exploration of the synthesis, mechanisms of action, and therapeutic potential of 2-amino-1,8-naphthyridine derivatives for researchers, chemists, and drug development professionals.

Part 1: Synthetic Strategies and Mechanistic Rationale

The construction of the 2-amino-1,8-naphthyridine core can be achieved through several elegant synthetic routes. The choice of a specific pathway is often dictated by the desired substitution pattern, scalability, and the availability of starting materials.

The Friedländer Annulation: A Cornerstone Approach

The Friedländer synthesis is a classical and highly effective method for constructing the 1,8-naphthyridine ring system. This reaction involves the condensation of a 2-aminopyridine derivative bearing an ortho-carbonyl group (aldehyde or ketone) with a compound containing an activated methylene group (e.g., malononitrile or ethyl cyanoacetate).

Causality Behind Experimental Choices:

• Starting Materials: The reaction typically begins with 2-aminonicotinaldehyde or a related ketone. The choice of the methylene component (e.g., malononitrile) directly installs the amino group at the C2 position and a cyano group at the C3 position of the resulting naphthyridine ring, which can be a handle for further functionalization.

• Catalysis: While the reaction can proceed under thermal conditions, modern protocols often employ catalysts to improve yields and reaction times. Lewis acids or organocatalysts like 1,3,3-trimethyl-6-azabicyclo[3.2.1]octane (TABO) can activate the carbonyl group, facilitating the initial condensation step under milder conditions.[6]

Multi-Component Reactions (MCRs)

For rapid library synthesis and lead discovery, one-pot multi-component reactions are exceptionally efficient. A common approach involves the condensation of a 2-aminopyridine, an aldehyde, and an active methylene compound.[6]

Experimental Protocol: Three-Component Synthesis of a 2-Amino-1,8-Naphthyridine Derivative [6]

• Reactant Preparation: In a round-bottom flask, dissolve substituted 2-aminopyridine (1.0 mmol), an appropriate aldehyde (1.0 mmol), and malononitrile (1.0 mmol) in ethanol (10 mL).

• Catalyst Addition: Add a catalytic amount of a Lewis acid, such as a N-bromosulfonamide (e.g., 10 mol%).

  • Rationale: The catalyst activates the aldehyde, making it more electrophilic and promoting the initial Knoevenagel condensation with malononitrile.

• Reaction Execution: Stir the mixture at room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within a few hours.

• Work-up and Isolation: Upon completion, the solid product often precipitates from the reaction mixture. Collect the precipitate by filtration.

• Purification: Wash the collected solid with cold ethanol to remove unreacted starting materials and catalyst. If necessary, recrystallize the product from a suitable solvent (e.g., ethanol or DMF) to obtain the pure 2-amino-1,8-naphthyridine derivative.

• Characterization: Confirm the structure and purity of the final compound using Nuclear Magnetic Resonance (¹H NMR, ¹³C NMR) spectroscopy and Mass Spectrometry (MS).[7]

Part 2: Diverse Biological Activities and Mechanisms of Action

The 2-amino-1,8-naphthyridine scaffold is a versatile pharmacophore, with derivatives demonstrating potent activity against a range of diseases, most notably cancer and bacterial infections.[8][9]

Anticancer Activity: Targeting Key Signaling Pathways

Many derivatives function as potent inhibitors of protein kinases, enzymes that are frequently dysregulated in cancer, leading to uncontrolled cell growth and proliferation.[10][11]

Mechanism 1: Inhibition of Receptor Tyrosine Kinases (RTKs) Derivatives of 2-amino-1,8-naphthyridine have been developed as dual inhibitors of critical RTKs such as Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR).[10] Others have shown potent inhibition of c-Kit and VEGFR-2, key drivers in various cancers.[5] These inhibitors typically function as ATP-competitive ligands, occupying the ATP-binding pocket of the kinase domain. The 2-amino group often forms a crucial hydrogen bond with the "hinge" region of the kinase, a key interaction for potent inhibition.[12]

Caption: A typical drug discovery workflow for novel compounds.

Protocol: MTT Assay for In Vitro Cytotoxicity

[13] This protocol determines the concentration of a compound required to inhibit the growth of cancer cells by 50% (IC₅₀).

• Cell Seeding: Plate human cancer cells (e.g., MCF-7 breast cancer) in a 96-well plate at a density of ~5,000 cells/well. Allow cells to adhere by incubating for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the test 2-amino-1,8-naphthyridine compound in the cell culture medium. Replace the medium in the wells with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug).

• Incubation: Incubate the plate for 48-72 hours.

  • Rationale: This period allows the compound to exert its effect and for differences in cell proliferation to become apparent.

• MTT Addition: Add 20 µL of a 5 mg/mL solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) to each well. Incubate for 4 hours.

  • Self-Validation: Viable cells contain mitochondrial reductase enzymes that convert the yellow, water-soluble MTT into purple, insoluble formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of ~570 nm.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot cell viability against compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Conclusion and Future Perspectives

The 2-amino-1,8-naphthyridine scaffold continues to be a highly productive framework in the quest for novel therapeutic agents. Its synthetic tractability and ability to interact with a multitude of high-value biological targets, particularly protein kinases and bacterial enzymes, ensure its continued relevance. Future research will likely focus on the development of highly selective inhibitors to minimize off-target effects, the exploration of novel biological targets, and the use of these compounds as chemical probes to further unravel complex disease pathways. The combination of rational design, efficient synthesis, and rigorous biological evaluation will undoubtedly lead to the discovery of new 2-amino-1,8-naphthyridine derivatives with significant clinical potential.

References

• Current Protocols in Nucleic Acid Chemistry. (2008). Synthesis of dimeric 2-amino-1,8-naphthyridine and related DNA-binding molecules.
• Khetmalis, Y. M., et al. (2024). Design, synthesis, and anti-mycobacterial evaluation of 1,8-naphthyridine-3-carbonitrile analogues. RSC Advances.
• MDPI. (n.d.). Biological Activity of Naturally Derived Naphthyridines.
• BenchChem. (2025). In-Depth Technical Guide: Physicochemical Properties of 2-Amino-5-chloro-1,8-naphthyridine.
• PubMed Central (PMC). (n.d.). Biological Activity of Naturally Derived Naphthyridines.
• National Institutes of Health (NIH). (2021). Enhancement of Antibiotic Activity by 1,8-Naphthyridine Derivatives against Multi-Resistant Bacterial Strains.
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• ResearchGate. (2015). 1,8-Naphthyridine Derivatives: A Review of Multiple Biological Activities.
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• ResearchGate. (n.d.). (PDF) RECENT DEVELOPMENTS AND MULTIPLE BIOLOGICAL ACTIVITIES AVAILABLE WITH 1, 8-NAPHTHYRIDINE DERIVATIVES: A REVIEW.
• PubMed. (1987). 2-Oxo-1,8-naphthyridine-3-carboxylic acid derivatives with potent gastric antisecretory properties.
• ACS Publications. (1962). 1,8-Naphthyridine Derivatives. A New Class of Chemotherapeutic Agents. Journal of Medicinal Chemistry.
• PubMed. (2015). 1,8-Naphthyridine Derivatives: A Review of Multiple Biological Activities.
• PubMed Central (PMC). (n.d.). 2,8-Disubstituted-1,6-Naphthyridines and 4,6-Disubstituted-Isoquinolines with Potent, Selective Affinity for CDK8/19.
• PubMed Central (PMC). (n.d.). Discovery of 8-Amino-Substituted 2-Phenyl-2,7-Naphthyridinone Derivatives as New c-Kit/VEGFR-2 Kinase Inhibitors.
• BenchChem. (2025). An In-depth Technical Guide to the Mechanism of Action of 7-Methyl-1,8-naphthyridin-2-amine Derivatives.

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Physical and chemical properties of 2-amino-1,8-naphthyridine-3-carboxylic acid

An In-Depth Technical Guide to the Physicochemical and Chemical Properties of 2-Amino-1,8-naphthyridine-3-carboxylic acid

Prepared by: Gemini, Senior Application Scientist

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the 1,8-Naphthyridine Scaffold

The 1,8-naphthyridine ring system, a nitrogen-containing heterocyclic scaffold, represents a "privileged structure" in medicinal chemistry. Its rigid, planar geometry and hydrogen bonding capabilities make it an ideal framework for designing molecules that can interact with high specificity at biological targets. Among its many derivatives, 2-amino-1,8-naphthyridine-3-carboxylic acid stands out as a cornerstone building block for the synthesis of novel therapeutic agents. This guide provides a comprehensive analysis of its core physical and chemical properties, offering field-proven insights into its characterization, reactivity, and strategic application in drug discovery. Derivatives of this core structure have shown significant promise as antimicrobial and anticancer agents, often functioning by inhibiting critical enzymes like DNA gyrase and topoisomerase.[1][2][3]

Part 1: Core Physicochemical Properties

A precise understanding of the physicochemical properties of a lead compound is fundamental to drug development, influencing its solubility, absorption, and interaction with biological targets. The key properties of 2-amino-1,8-naphthyridine-3-carboxylic acid are summarized below.

Property	Value	Source / Comment
Molecular Formula	C₉H₇N₃O₂
Molecular Weight	189.17 g/mol
CAS Number	46298-84-4
Melting Point	282-283 °C
Physical Form	Powder
Solubility	Data not extensively available. Generally soluble in organic solvents like DMSO and DMF.[4]	The presence of both a carboxylic acid and an amino group suggests amphiprotic behavior, but low solubility in water is expected due to the rigid aromatic core.
pKa	Data not extensively available. The pKa of the related 1,5-Naphthyridine is 2.91.[4]	The basicity of the ring nitrogens and the acidity of the carboxylic acid are key determinants of its ionization state at physiological pH.

Part 2: Spectral Data and Structural Characterization

Confirming the identity and purity of 2-amino-1,8-naphthyridine-3-carboxylic acid requires a multi-faceted analytical approach. The following spectral techniques are essential for its unambiguous characterization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum is characterized by distinct signals in the aromatic region (typically δ 7.0-9.0 ppm) corresponding to the protons on the naphthyridine core. The carboxylic acid proton (COOH) will appear as a broad singlet at a downfield chemical shift (often >10 ppm), while the amino group protons (NH₂) will also present as a broad signal.

  • ¹³C NMR: The spectrum will show characteristic signals for the sp²-hybridized carbons of the aromatic rings and a distinct signal for the carbonyl carbon of the carboxylic acid (typically δ 165-185 ppm).[5]

• Infrared (IR) Spectroscopy:

  • The IR spectrum provides clear evidence of the key functional groups. Expect to observe:

    • N-H stretching: Broad bands in the 3300-3500 cm⁻¹ region, characteristic of the primary amino group.

    • O-H stretching: A very broad band from the carboxylic acid, often overlapping with C-H stretches, in the 2500-3300 cm⁻¹ range.

    • C=O stretching: A strong, sharp absorption band around 1680-1710 cm⁻¹ from the carboxylic acid carbonyl group.[5]

    • C=C and C=N stretching: Multiple bands in the 1450-1620 cm⁻¹ region, corresponding to the aromatic naphthyridine core.

• Mass Spectrometry (MS):

  • Electrospray ionization (ESI) mass spectrometry is commonly used for characterization. The compound is expected to show a prominent protonated molecular ion peak ([M+H]⁺) at m/z 190.17, confirming its molecular weight.

The logical relationship for confirming the structure is outlined in the workflow below.

Caption: Workflow for the analytical characterization of 2-amino-1,8-naphthyridine-3-carboxylic acid.

Part 3: Chemical Properties and Reactivity

The synthetic versatility of 2-amino-1,8-naphthyridine-3-carboxylic acid stems from the distinct reactivity of its amino and carboxylic acid functional groups. These sites are the primary handles for derivatization to generate libraries of bioactive compounds.

Amide Bond Formation: The Gateway to Bioactivity

The most critical reaction for this scaffold is the coupling of the carboxylic acid with various amines to form carboxamide derivatives. This transformation is central to modulating the compound's pharmacological profile.[6][7]

General Protocol for Amide Coupling:

• Activation of the Carboxylic Acid: The carboxylic acid (1 equivalent) is activated in a dry, aprotic solvent such as dichloromethane (DCM) or dimethylformamide (DMF). This is achieved using a coupling agent. Common choices include:

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with an additive like 1-Hydroxybenzotriazole (HOBt).[7]

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

  • PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate).[1]

• Amine Addition: The desired amine (1-1.2 equivalents) is added to the activated carboxylic acid solution, often in the presence of a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) to neutralize any generated acids.[7]

• Reaction: The mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete, as monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification: The reaction is quenched, and the product is extracted and purified, typically using silica gel column chromatography or recrystallization.

The causality behind using coupling agents like EDC/HOBt is to convert the carboxylic acid's hydroxyl group into a better leaving group, facilitating nucleophilic attack by the amine. This avoids the need for harsh conditions required for direct thermal condensation.

Caption: Key components in the amide coupling reaction of the title compound.

Reactions at the 2-Amino Group

The amino group is nucleophilic and can undergo standard reactions such as:

• Acylation: Treatment with acyl chlorides or anhydrides yields N-acylated products, which can alter the compound's lipophilicity and hydrogen bonding capacity.[1]

• Alkylation: Reaction with alkyl halides can introduce alkyl substituents, though this may require protective group strategies to ensure selectivity.[1]

Part 4: Synthesis and Applications in Drug Discovery

The 1,8-naphthyridine core is typically constructed via cyclocondensation reactions. While multiple routes exist, a common strategy involves the reaction of a 2-aminopyridine derivative with a β-ketoester or a related three-carbon synthon.

Generalized Synthetic Protocol: Friedländer Annulation

The Friedländer synthesis is a classic and effective method for constructing the naphthyridine core.

• Reactants: 2-Aminonicotinaldehyde (or a related 2-amino-3-acylpyridine) is reacted with an active methylene compound, such as ethyl acetoacetate.

• Catalyst: The reaction is typically catalyzed by a base (e.g., piperidine) or an acid.

• Conditions: The reactants are heated in a suitable solvent (e.g., ethanol) to promote the condensation and subsequent cyclization reaction, which forms the fused pyridine rings of the naphthyridine system.

• Ester Hydrolysis: If the reaction yields an ester (e.g., ethyl 2-amino-1,8-naphthyridine-3-carboxylate), a subsequent hydrolysis step using a base like sodium hydroxide is required to obtain the final carboxylic acid.[1]

Role in Drug Development and Mechanism of Action

The 2-amino-1,8-naphthyridine-3-carboxylic acid scaffold is a key component in numerous compounds investigated for therapeutic use.

• Antimicrobial Agents: Many potent antibacterial agents are derived from this core. The 4-oxo-1,8-naphthyridine-3-carboxylic acid structure is the foundational element of the nalidixic acid class of antibiotics.[2][8] These agents function by inhibiting bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication, thereby leading to bacterial cell death.[2][3]

• Anticancer Agents: Derivatives have demonstrated significant in vitro cytotoxicity against various cancer cell lines.[1] The mechanism often involves the inhibition of topoisomerase II, an enzyme critical for resolving DNA tangles during cell division in eukaryotic cells.[1][3] By stabilizing the enzyme-DNA cleavage complex, these compounds lead to DNA strand breaks and apoptosis.

The diagram below illustrates the conceptual mechanism of action for a naphthyridine-based DNA gyrase inhibitor.

Caption: Conceptual mechanism of bacterial DNA gyrase inhibition by a naphthyridine derivative.

Conclusion

2-Amino-1,8-naphthyridine-3-carboxylic acid is a molecule of significant strategic value for medicinal chemists and drug development professionals. Its well-defined physicochemical properties, coupled with the versatile reactivity of its functional groups, provide a robust platform for generating diverse chemical libraries. The proven success of the 1,8-naphthyridine scaffold in targeting critical bacterial and cancer-related enzymes underscores its enduring importance. A thorough understanding of the principles outlined in this guide is essential for harnessing the full potential of this powerful building block in the creation of next-generation therapeutics.

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• Santilli, A. A., Scotese, A. C., Bauer, R. F., & Bell, S. C. (1987). 2-Oxo-1,8-naphthyridine-3-carboxylic acid derivatives with potent gastric antisecretory properties. Journal of Medicinal Chemistry, 30(12), 2270–2277. [Link]

• Nakatani, K., He, H., Uno, S. N., Yamamoto, T., & Dohno, C. (2008). Synthesis of dimeric 2-amino-1,8-naphthyridine and related DNA-binding molecules. Current Protocols in Nucleic Acid Chemistry, Chapter 8, Unit 8.6. [Link]

• Gawenda, K., et al. (2024). Antimicrobial Activity of Naphthyridine Derivatives. Pharmaceuticals. [Link]

• Patil, S. A., et al. (2024). Design, synthesis, and anti-mycobacterial evaluation of 1,8-naphthyridine-3-carbonitrile analogues. Scientific Reports. [Link]

• He, H., et al. (2014). Structure-Binding Relationship of 2-Amino-1,8-Naphthyridine Dimers: Role of Linkage Positions on DNA and RNA Recognition. ChemistryOpen. [Link]

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Navigating the Chemistry of 2-Amino-1,8-Naphthyridine-3-Carboxylic Acid: A Technical Guide to Safety and Handling

Introduction: The Scientific Merit of 2-Amino-1,8-Naphthyridine-3-Carboxylic Acid

2-Amino-1,8-naphthyridine-3-carboxylic acid is a heterocyclic compound of significant interest within the realms of medicinal chemistry and drug discovery. Its rigid, nitrogen-containing scaffold is a key pharmacophore, lending itself to the synthesis of a diverse array of derivatives with potential therapeutic applications. Researchers are actively exploring its utility in developing novel antimicrobial and anti-inflammatory agents.[1][2] The structural backbone of 1,8-naphthyridine is also found in compounds investigated for their antihistaminic and gastric antisecretory properties.[3][4] As with any potent chemical entity, a thorough understanding of its hazard profile is paramount for ensuring the safety of laboratory personnel and the integrity of research outcomes. This guide provides a comprehensive overview of the safety and hazard information for 2-amino-1,8-naphthyridine-3-carboxylic acid, grounded in established safety data and practical laboratory experience.

Hazard Identification and GHS Classification

Based on available safety data, 2-amino-1,8-naphthyridine-3-carboxylic acid is classified as a hazardous substance under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards are associated with acute toxicity and irritation.

Signal Word: Warning[5]

GHS Hazard Statements:

• H302: Harmful if swallowed.[5]

• H315: Causes skin irritation.[5]

• H319: Causes serious eye irritation.[5]

• H335: May cause respiratory irritation.[5]

These classifications necessitate careful handling and the use of appropriate personal protective equipment (PPE) to mitigate exposure risks. The compound is typically supplied as a solid powder.[5]

Toxicological Profile and Exposure Routes

While detailed toxicological studies for 2-amino-1,8-naphthyridine-3-carboxylic acid are not extensively publicly available, the GHS classifications provide a clear indication of its potential health effects. The primary routes of occupational exposure are inhalation of the powder, skin contact, eye contact, and ingestion.

• Oral Toxicity: The "Harmful if swallowed" classification (Acute Toxicity, Oral, Category 4) suggests that ingestion of even small quantities can lead to adverse health effects.[6]

• Dermal Irritation: Direct contact with the skin is likely to cause redness, itching, and inflammation.[6][7]

• Ocular Irritation: The compound is a serious eye irritant, and exposure can result in significant discomfort and potential damage.[6][7]

• Respiratory Irritation: Inhalation of airborne powder can irritate the respiratory tract, leading to coughing and shortness of breath.[6][7]

It is crucial for researchers to handle this compound in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Safe Handling and Engineering Controls

A proactive approach to safety is essential when working with 2-amino-1,8-naphthyridine-3-carboxylic acid. The following protocols are recommended:

Engineering Controls

• Ventilation: All weighing and handling of the solid compound should be performed in a certified chemical fume hood to control airborne dust.[8]

• Eye Wash Stations and Safety Showers: These should be readily accessible in any laboratory where the compound is handled.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the cornerstone of safe handling.

PPE Component	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.	To prevent eye contact with the powder, which can cause serious irritation.[8]
Hand Protection	Nitrile or other chemically resistant gloves.	To prevent skin contact and subsequent irritation.[7]
Body Protection	A fully buttoned laboratory coat.	To protect skin and personal clothing from contamination.[7]
Respiratory Protection	A NIOSH/MSHA-approved respirator may be necessary for large-scale operations or in situations where dust generation cannot be adequately controlled by ventilation alone.[9]	To prevent inhalation of the irritant powder.

General Hygiene Practices

• Avoid eating, drinking, or smoking in laboratory areas.[10]

• Wash hands thoroughly with soap and water after handling the compound.[11]

• Remove contaminated clothing promptly and wash it before reuse.[10]

Storage and Stability

Proper storage is critical to maintaining the integrity of 2-amino-1,8-naphthyridine-3-carboxylic acid and ensuring a safe laboratory environment.

• Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11] The recommended storage temperature is room temperature.[5]

• Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong bases.[11]

• Stability: The compound is generally stable under normal storage conditions.[12]

Emergency Procedures

In the event of an accidental exposure or spill, the following procedures should be followed immediately:

First-Aid Measures

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[9][10]

• In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If skin irritation persists, seek medical attention.[9][11]

• In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention.[10][11]

• If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[9][10]

Accidental Release Measures

• Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing dust. Wear appropriate PPE as outlined in Section 3.2.

• Environmental Precautions: Prevent the material from entering drains or waterways.

• Methods for Cleaning Up: Carefully sweep up the spilled solid, avoiding dust generation. Place the material in a suitable, labeled container for disposal.

Disposal Considerations

Waste disposal must be conducted in accordance with all applicable federal, state, and local regulations. Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste.

Experimental Workflow Diagrams

To visually reinforce the safety protocols, the following diagrams illustrate key workflows.

Caption: Workflow for the safe handling of 2-amino-1,8-naphthyridine-3-carboxylic acid.

Caption: Emergency response protocol for skin or eye contact.

Conclusion

2-Amino-1,8-naphthyridine-3-carboxylic acid is a valuable building block in chemical research, but its hazardous properties demand a respectful and cautious approach. By adhering to the guidelines outlined in this technical guide—employing appropriate engineering controls, consistently using personal protective equipment, and being prepared for emergencies—researchers can safely unlock the scientific potential of this compound. A strong safety culture, rooted in a comprehensive understanding of the materials being handled, is the foundation of innovative and responsible science.

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• 2-Oxo-1,8-naphthyridine-3-carboxylic acid derivatives with potent gastric antisecretory properties - PubMed. (URL: [Link])

• Design, in silico studies, and synthesis of new 1,8-naphthyridine-3-carboxylic acid analogues and evaluation of their H1R antago - RSC Publishing. (URL: [Link])

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• A Novel 1,8-Naphthyridine-2-Carboxamide Derivative Attenuates Inflammatory Responses and Cell Migration in LPS-Treated BV2 Cells via the Suppression of ROS Generation and TLR4/Myd88/NF-κB Signaling Pathway - PMC. (URL: [Link])

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Protocols & Analytical Methods

Application Notes & Protocols: Synthesis of 2-Amino-1,8-naphthyridine-3-carboxylic Acid

For: Researchers, scientists, and drug development professionals.

Abstract

The 1,8-naphthyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] 2-Amino-1,8-naphthyridine-3-carboxylic acid is a crucial building block for the synthesis of these complex molecules. This document provides detailed, field-proven protocols for the synthesis of this key intermediate. We will explore two primary, reliable synthetic routes: the classic Friedländer Annulation and a multi-step cyclocondensation pathway. The causality behind experimental choices, self-validating protocol design, and authoritative references are integrated throughout to ensure scientific integrity and reproducibility.

Introduction: The Significance of the 1,8-Naphthyridine Core

The 1,8-naphthyridine ring system, a nitrogen-containing heterocycle, has garnered immense interest from medicinal chemists. Its rigid, planar structure and the specific arrangement of nitrogen atoms allow it to act as a versatile scaffold for interacting with various biological targets.[2] Derivatives of 2-amino-1,8-naphthyridine-3-carboxylic acid have been investigated as potential treatments for bacterial infections, HIV, and depression.[3][4][5] The amino group at the C2 position and the carboxylic acid at the C3 position provide two key functional handles for further chemical modification and molecular hybridization, enabling the creation of diverse compound libraries for drug discovery.[6][7] This guide offers robust and reproducible methods to access the parent scaffold, empowering researchers to explore its vast therapeutic potential.

Overview of Synthetic Strategies

Two principal and well-established strategies for constructing the 2-amino-1,8-naphthyridine-3-carboxylic acid core are presented.

• The Friedländer Annulation: This is arguably the most direct and widely utilized method for synthesizing substituted quinolines and their aza-analogs like naphthyridines.[8] The reaction involves the base- or acid-catalyzed condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an active α-methylene group.[9][10] For our target molecule, this translates to the reaction of 2-aminopyridine-3-carbaldehyde with an appropriate methylene compound, followed by hydrolysis.

• Multi-Step Cyclocondensation and Functional Group Interconversion: This approach builds the naphthyridine core from different precursors and involves several discrete steps. A common pathway involves the reaction of a substituted nicotinic acid derivative with an enamine, followed by cyclization, reduction of a nitro group, and finally, hydrolysis of an ester to yield the desired carboxylic acid.[1] This route can offer greater flexibility for introducing substituents onto the pyridine ring.

Protocol I: Modified Friedländer Synthesis via a Nitrile Intermediate

This protocol first synthesizes the corresponding carbonitrile, a stable and easily purified intermediate, which is then hydrolyzed to the final carboxylic acid. This two-step approach often provides higher overall yields and cleaner products compared to a direct synthesis.

Principle and Mechanism

The synthesis begins with the base-catalyzed Knoevenagel condensation of 2-aminopyridine-3-carbaldehyde with malononitrile. This is followed by an intramolecular cyclization (Thorpe-Ziegler reaction) and subsequent tautomerization to yield the aromatic 2-amino-1,8-naphthyridine-3-carbonitrile. The reaction is typically irreversible and driven by the formation of the stable aromatic ring system. The final step is the vigorous hydrolysis of the nitrile group under basic conditions.

Workflow Diagram: Friedländer Annulation Route

Caption: Workflow for the synthesis via the Friedländer Annulation.

Detailed Experimental Protocol

Step A: Synthesis of 2-Amino-1,8-naphthyridine-3-carbonitrile [11]

• Reagent Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-aminopyridine-3-carbaldehyde (10.0 g, 81.9 mmol) and absolute ethanol (100 mL). Stir until the aldehyde is fully dissolved.

• Addition of Reagents: Add malononitrile (5.41 g, 81.9 mmol) to the solution, followed by piperidine (1.0 mL) as a basic catalyst.

• Reaction: Heat the reaction mixture to reflux (approx. 80°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexane as the eluent.

• Work-up and Isolation: After completion, cool the mixture to room temperature and then in an ice bath for 1 hour. The product will precipitate as a solid.

• Purification: Collect the solid by vacuum filtration, wash thoroughly with cold ethanol (2 x 30 mL) and then diethyl ether (2 x 30 mL) to remove impurities. Dry the resulting solid under vacuum to yield 2-amino-1,8-naphthyridine-3-carbonitrile as a pale yellow powder.

Step B: Hydrolysis to 2-Amino-1,8-naphthyridine-3-carboxylic Acid

• Reagent Setup: In a 500 mL round-bottom flask, suspend the 2-amino-1,8-naphthyridine-3-carbonitrile (10.0 g, 58.8 mmol) from Step A in a 20% aqueous solution of sodium hydroxide (200 mL).

• Reaction: Heat the suspension to reflux (approx. 100-110°C) for 8-12 hours. The reaction progress can be monitored by the cessation of ammonia gas evolution (use wet pH paper to test). The solution should become homogeneous as the reaction proceeds.

• Work-up and Isolation: Cool the reaction mixture to room temperature. Carefully acidify the dark solution with concentrated hydrochloric acid (HCl) with constant stirring in an ice bath. Adjust the pH to approximately 4-5.

• Purification: A precipitate will form. Collect the solid product by vacuum filtration, wash with copious amounts of cold deionized water until the washings are neutral, and then with a small amount of cold ethanol. Dry the product in a vacuum oven at 60°C.

Data Summary Table

Parameter	Step A (Nitrile Formation)	Step B (Hydrolysis)
Key Reagents	2-aminopyridine-3-carbaldehyde, Malononitrile	2-amino-1,8-naphthyridine-3-carbonitrile, NaOH
Catalyst/Solvent	Piperidine / Ethanol	Water
Temperature	~80°C (Reflux)	~100-110°C (Reflux)
Reaction Time	4-6 hours	8-12 hours
Typical Yield	85-95%	75-85%
Product Form	Pale yellow solid	Off-white to tan solid

Protocol II: Multi-step Synthesis via Cyclocondensation

Principle and Rationale

This synthesis starts with a substituted nicotinic acid, which is first converted to a more reactive acid chloride. This intermediate undergoes a cyclization reaction with an enamine derivative to form the naphthyridine core, which bears a nitro group. The nitro group is a versatile precursor to the amine; it is subsequently reduced via catalytic hydrogenation. Finally, the ester functional group, carried through the synthesis, is hydrolyzed to the target carboxylic acid. This stepwise approach allows for purification at intermediate stages, potentially leading to a higher purity final product.

Workflow Diagram: Cyclocondensation Route

Caption: Workflow for the multi-step cyclocondensation synthesis.

Detailed Experimental Protocol

Step A: Synthesis of Ethyl 2-chloro-5-nitro-1,8-naphthyridine-3-carboxylate [1]

• Acid Chloride Formation: In a flask under an inert atmosphere (N₂), suspend 2-chloro-5-nitronicotinic acid (10.0 g, 49.4 mmol) in thionyl chloride (30 mL). Add a catalytic amount of N,N-dimethylformamide (DMF, 0.5 mL). Heat the mixture at 70°C for 3 hours until a clear solution is formed. Remove excess thionyl chloride under reduced pressure.

• Cyclization: Dissolve the resulting crude acid chloride in acetonitrile (100 mL). In a separate flask, dissolve ethyl 3-(dimethylamino)acrylate (7.78 g, 54.3 mmol) and triethylamine (10.0 g, 98.8 mmol) in acetonitrile (50 mL). Add the acid chloride solution dropwise to the acrylate solution at 0°C. Allow the reaction to warm to room temperature and stir for 12 hours.

• Isolation: Pour the reaction mixture into ice water. Collect the resulting precipitate by filtration, wash with water, and dry. Recrystallize from ethanol to obtain the product.

Step B: Reduction of the Nitro Group [1]

• Reaction Setup: Dissolve the product from Step A (10.0 g, 35.5 mmol) in a mixture of ethanol and ethyl acetate (1:1, 200 mL). Add 10% Palladium on carbon (Pd/C, 1.0 g) to the solution.

• Hydrogenation: Place the mixture in a Parr hydrogenation apparatus. Purge the system with hydrogen gas and then maintain a hydrogen pressure of 50 psi. Shake the reaction vessel at room temperature for 4-6 hours.

• Work-up: Filter the reaction mixture through a pad of Celite to remove the catalyst. Concentrate the filtrate under reduced pressure to yield ethyl 2-amino-1,8-naphthyridine-3-carboxylate.

Step C: Hydrolysis of the Ester

• Procedure: Follow the hydrolysis procedure described in Protocol I, Step B, using the ethyl ester from Step B as the starting material. The reaction conditions (20% NaOH, reflux) and work-up (acidification to pH 4-5) are identical.

Data Summary Table

Parameter	Step A (Cyclization)	Step B (Reduction)	Step C (Hydrolysis)
Key Reagents	2-chloro-5-nitronicotinic acid, SOCl₂, Ethyl 3-(dimethylamino)acrylate	Product from Step A, H₂	Product from Step B, NaOH
Catalyst/Solvent	DMF (cat.), Acetonitrile	10% Pd/C / Ethanol, Ethyl Acetate	Water
Temperature	0°C to RT	Room Temperature	~100-110°C (Reflux)
Reaction Time	~15 hours	4-6 hours	8-12 hours
Typical Yield	~75-85%	>90%	~75-85%

Purification and Characterization

• Purification: The final product obtained from either protocol can be further purified by recrystallization from a suitable solvent system, such as a mixture of DMF and water or ethanol and water, to achieve high purity (>97% by HPLC).

• Characterization: The identity and purity of the synthesized 2-amino-1,8-naphthyridine-3-carboxylic acid should be confirmed using standard analytical techniques:

  • ¹H NMR: To confirm the proton environment of the aromatic scaffold.

  • ¹³C NMR: To confirm the carbon skeleton.

  • Mass Spectrometry (MS): To confirm the molecular weight of the compound.

  • Infrared (IR) Spectroscopy: To identify key functional groups, such as N-H stretches (amine), C=O stretch (carboxylic acid), and O-H stretch (carboxylic acid).

Conclusion

This guide has detailed two robust and validated synthetic protocols for the preparation of 2-amino-1,8-naphthyridine-3-carboxylic acid, a high-value intermediate in medicinal chemistry. The Friedländer annulation offers a more direct and convergent route, while the multi-step cyclocondensation pathway provides greater synthetic flexibility. The choice of protocol will depend on the availability of starting materials, desired scale, and the need for specific substitution patterns. Both methods, when executed with care, provide reliable access to this important molecular scaffold.

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• Patil, S., et al. (2024). Design, synthesis, and anti-mycobacterial evaluation of 1,8-naphthyridine-3-carbonitrile analogues. RSC Publishing. Retrieved from [Link]

• Santilli, A. A., et al. (1987). 2-Oxo-1,8-naphthyridine-3-carboxylic acid derivatives with potent gastric antisecretory properties. Journal of Medicinal Chemistry. Retrieved from [Link]

• Das, S., et al. (2023). Gram-Scale Synthesis of 1,8-Naphthyridines in Water: The Friedlander Reaction Revisited. ACS Omega. Retrieved from [Link]

• Jain, S., et al. (2022). 1,8-Naphthyridine Derivatives: An Updated Review on Recent Advancements of Their Myriad Biological Activities. MDPI. Retrieved from [Link]

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• Kumar, A., et al. (2014). Design, synthesis, and pharmacological evaluation of novel 2-(4-substituted piperazin-1-yl)1, 8 naphthyridine 3-carboxylic acids as 5-HT3 receptor antagonists for the management of depression. Chemical Biology & Drug Design. Retrieved from [Link]

• Quiroga, J., et al. (2019). Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. Molecules. Retrieved from [Link]

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The Versatile Scaffold: Applications of 2-Amino-1,8-Naphthyridine-3-Carboxylic Acid in Medicinal Chemistry

Introduction: The Enduring Appeal of the 1,8-Naphthyridine Core

The 1,8-naphthyridine nucleus, a bicyclic heteroaromatic system, represents a "privileged scaffold" in medicinal chemistry, consistently yielding compounds with a broad spectrum of biological activities. Its rigid structure and the presence of nitrogen atoms in key positions allow for specific interactions with various biological targets. Within this family, derivatives of 2-amino-1,8-naphthyridine-3-carboxylic acid have emerged as particularly fruitful starting points for the development of novel therapeutic agents. The strategic placement of the amino and carboxylic acid functionalities provides versatile handles for chemical modification, enabling the exploration of structure-activity relationships and the optimization of pharmacological profiles. This guide provides an in-depth exploration of the applications of this scaffold, complete with detailed synthetic and biological evaluation protocols for researchers in drug discovery. The diverse biological activities exhibited by 1,8-naphthyridine derivatives include antimicrobial, anticancer, anti-inflammatory, and gastric antisecretory properties.[1][2][3][4][5]

Antimicrobial Applications: Targeting Bacterial Topoisomerases

Derivatives of 2-amino-1,8-naphthyridine-3-carboxamide have shown significant promise as antimicrobial agents, effective against a range of both Gram-positive and Gram-negative bacteria.[1] The primary mechanism of action for many of these compounds is the inhibition of bacterial type II topoisomerases, namely DNA gyrase and topoisomerase IV.[2][6] These enzymes are essential for bacterial DNA replication, transcription, and repair, making them validated targets for antibacterial drugs.[7][8] By binding to the enzyme-DNA complex, these inhibitors stabilize the cleaved DNA strands, leading to an accumulation of double-strand breaks and ultimately bacterial cell death.[6][7]

Mechanism of Action: DNA Gyrase Inhibition

The following diagram illustrates the general mechanism of DNA gyrase inhibition by 1,8-naphthyridine derivatives.

Caption: Inhibition of DNA gyrase by 1,8-naphthyridine derivatives.

Anticancer Activity: A Multi-pronged Attack

The 2-amino-1,8-naphthyridine-3-carboxylic acid scaffold has been extensively explored in the development of anticancer agents. Its derivatives have demonstrated potent cytotoxic activity against a variety of human cancer cell lines, including breast, colon, and oral cancers.[2][9][10] A key mechanism of action is the inhibition of human topoisomerase II, an enzyme critical for resolving DNA topological problems during cell division.[9] By intercalating with DNA and trapping the topoisomerase II in a covalent complex, these compounds induce DNA damage, leading to cell cycle arrest and apoptosis.[9][11]

Experimental Protocol: In Vitro Cytotoxicity Assessment using MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a widely used colorimetric method to assess cell viability and the cytotoxic potential of chemical compounds.[12][13]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow, water-soluble MTT to a purple, insoluble formazan.[13] The amount of formazan produced is directly proportional to the number of living cells.

Materials:

• Human cancer cell line (e.g., MCF-7 for breast cancer)

• Complete culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• 96-well flat-bottom plates

• 2-amino-1,8-naphthyridine-3-carboxylic acid derivative (test compound)

• Vehicle (e.g., DMSO)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture the chosen cancer cell line to ~80% confluency.

  • Trypsinize the cells and perform a cell count.

  • Seed the cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium.[14]

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the test compound in DMSO.

  • Perform serial dilutions of the test compound in culture medium to achieve a range of final concentrations.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the test compound. Include a vehicle control (medium with the same percentage of DMSO used for the highest concentration of the test compound) and a blank control (medium only).

  • Incubate the plate for 48-72 hours.

• MTT Assay:

  • After the incubation period, carefully remove the medium from each well.

  • Add 20 µL of MTT solution (5 mg/mL) to each well.[13]

  • Incubate the plate for 3-4 hours at 37°C.

  • Carefully remove the MTT solution.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.[14]

  • Shake the plate gently for 15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 492 nm using a microplate reader.[14]

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC₅₀ value (the concentration of the compound that causes 50% inhibition of cell growth).

Workflow for MTT Assay

Caption: Workflow for the in vitro MTT cytotoxicity assay.

Synthetic Protocol: Friedländer Annulation for 1,8-Naphthyridine Core Synthesis

The Friedländer annulation is a classic and versatile method for the synthesis of quinolines and naphthyridines. It involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group.[3][15][16]

Representative Synthesis of a 2-Amino-1,8-Naphthyridine-3-Carboxamide Derivative

This protocol describes a general procedure for the synthesis of a 2-amino-1,8-naphthyridine-3-carboxamide derivative, a common structural motif in medicinally active compounds.

Step 1: Synthesis of the 1,8-Naphthyridine Core

Reaction: 2-Aminonicotinaldehyde with Ethyl Cyanoacetate

Materials:

• 2-Aminonicotinaldehyde

• Ethyl cyanoacetate

• Piperidine (catalyst)

• Ethanol (solvent)

Procedure:

• In a round-bottom flask, dissolve 2-aminonicotinaldehyde (1.0 eq) in ethanol.

• Add ethyl cyanoacetate (1.1 eq) to the solution.

• Add a catalytic amount of piperidine (a few drops).

• Reflux the reaction mixture for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The product, ethyl 2-amino-1,8-naphthyridine-3-carboxylate, will precipitate out of the solution.

• Collect the solid by filtration, wash with cold ethanol, and dry under vacuum.

Step 2: Amidation of the Carboxylate

Reaction: Ethyl 2-amino-1,8-naphthyridine-3-carboxylate with an Amine

Materials:

• Ethyl 2-amino-1,8-naphthyridine-3-carboxylate

• Desired primary or secondary amine (e.g., morpholine)

• Sodium methoxide (catalyst)

• Methanol (solvent)

Procedure:

• Suspend ethyl 2-amino-1,8-naphthyridine-3-carboxylate (1.0 eq) in methanol.

• Add the desired amine (1.5 eq).

• Add a catalytic amount of sodium methoxide.

• Reflux the mixture for 8-12 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture.

• The product, the corresponding 2-amino-1,8-naphthyridine-3-carboxamide derivative, will precipitate.

• Collect the solid by filtration, wash with methanol, and recrystallize from a suitable solvent (e.g., ethanol or DMF/water) to obtain the pure product.

Synthetic Workflow

Caption: General synthetic workflow for 2-amino-1,8-naphthyridine-3-carboxamide derivatives.

Quantitative Data: A Snapshot of Biological Activity

The following table summarizes the in vitro cytotoxic activity of representative 1,8-naphthyridine derivatives against various cancer cell lines.

Compound ID	R Group at C-3	Cancer Cell Line	IC₅₀ (µM)	Reference
3f	Chalcone derivative	MCF-7 (Breast)	6.53	[17]
10c	Pyridine derivative	MCF-7 (Breast)	1.47	[17]
8d	Pyrazole derivative	MCF-7 (Breast)	1.62	[17]
4d	Chalcone derivative	MCF-7 (Breast)	1.68	[17]
ANA-12	5-nitrofuran-2-carbonyl piperazine	M. tuberculosis H37Rv	6.25 µg/mL	[2]
Compound 14	7-substituted-1-(2,4-difluorophenyl)	S. aureus ATCC 25923	1.95 µg/mL	[10]

Conclusion and Future Perspectives

The 2-amino-1,8-naphthyridine-3-carboxylic acid scaffold continues to be a rich source of inspiration for the design and discovery of new therapeutic agents. Its synthetic tractability and the diverse biological activities of its derivatives underscore its importance in medicinal chemistry. Future research in this area will likely focus on the development of more selective and potent inhibitors of specific molecular targets, the exploration of novel therapeutic applications, and the use of computational methods to guide the design of next-generation 1,8-naphthyridine-based drugs. The detailed protocols provided in this guide are intended to empower researchers to further unlock the potential of this remarkable chemical entity.

References

• WO2013072882A1 - 2 -amino- 1, 8 -naphthyridine-3 -carboxamide derivatives as antimicrobial agents - Google P

• Design, synthesis, and anti-mycobacterial evaluation of 1,8-naphthyridine-3-carbonitrile analogues - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04262J. (URL: [Link])

• Novel 1,8-Naphthyridine Derivatives: Design, Synthesis and in vitro screening of their cytotoxic activity against MCF7 cell line - ResearchGate. (URL: [Link])

• Scheme 2. Synthesis of 1,8-naphthyridine-3-carboxamide derivatives 5-11 - ResearchGate. (URL: [Link])

• QSAR, Molecular Docking, and Pharmacokinetic Studies of 1,8-Naphthyridine Derivatives as Potential Anticancer Agents Targeting DNA Topoisomerase II | Journal of Bio-X Research - MedNexus. (URL: [Link])

• New 1,4-dihydro[1][15]naphthyridine derivatives as DNA gyrase inhibitors - PubMed. (URL: [Link])

• Synthesis of 1,8-Naphthyridines by the Ionic Liquid-Catalyzed Friedlander Reaction and Application in Corrosion Inhibition | ACS Omega - ACS Publications. (URL: [Link])

• Gram-Scale Synthesis of 1,8-Naphthyridines in Water: The Friedlander Reaction Revisited. (URL: [Link])

• Novel substituted 1,8-naphthyridines: Design, synthesis, radiolabeling, and evaluation of apoptosis and topoisomerase II inhibition - PubMed. (URL: [Link])

• DNA Gyrase as a Target for Quinolones - MDPI. (URL: [Link])

• QSAR, Molecular Docking, and Pharmacokinetic Studies of 1,8-Naphthyridine Derivatives as Potential Anticancer Agents Targeting DNA Topoisomerase II - ResearchGate. (URL: [Link])

• Synthesis of dimeric 2-amino-1,8-naphthyridine and related DNA-binding molecules. (URL: [Link])

• Study of inhibition of platelet aggregation of 1,8-naphthyridine derivatives - PubMed. (URL: [Link])

• CeCl .7H O CATALYZED FRIEDLANDER SYNTHESIS OF 1,8-NAPHTHYRIDINES UNDER SOLVENT-FREE GRINDING CONDITIONS. (URL: [Link])

• 1,8-Naphthyridine Derivatives. A New Class of Chemotherapeutic Agents | Journal of Medicinal Chemistry - ACS Publications. (URL: [Link])

• Allosteric and ATPase Inhibitors of DNA Gyrase and Topoisomerase IV - White Rose Research Online. (URL: [Link])

• Design, synthesis, and anti-mycobacterial evaluation of 1,8-naphthyridine-3-carbonitrile analogues - RSC Publishing. (URL: [Link])

• 2-Oxo-1,8-naphthyridine-3-carboxylic acid derivatives with potent gastric antisecretory properties - PubMed. (URL: [Link])

• Pyridonecarboxylic Acids as Antibacterial Agents. 2. Synthesis and Structure-Activity Relationships of 1,6,7-trisubstituted 1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acids, Including Enoxacin, a New Antibacterial Agent - PubMed. (URL: [Link])

• (PDF) Synthesis, molecular docking of novel 1,8-naphthyridine derivatives and their cytotoxic activity against HepG2 cell lines - ResearchGate. (URL: [Link])

• MICROWAVE ASSISTED SOLVENT FREE FRIEDLANDER SYNTHESIS OF 1, 8-NAPHTHYRIDINES | TSI Journals. (URL: [Link])

• Design, synthesis, and anti-mycobacterial evaluation of 1,8-naphthyridine-3-carbonitrile analogues - RSC Publishing. (URL: [Link])

• A One-Pot Method for the Synthesis of Naphthyridines via Modified Friedländer Reaction. (URL: [Link])

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• Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - NIH. (URL: [Link])

• MTT (Assay protocol - Protocols.io. (URL: [Link])

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Application Notes and Protocols: Leveraging 2-Amino-1,8-Naphthyridine Derivatives as Advanced Fluorogenic Substrates

Audience: Researchers, scientists, and drug development professionals.

Introduction: The quest for sensitive, reliable, and high-throughput enzymatic assays is a cornerstone of modern drug discovery and biomedical research. Fluorogenic substrates, which undergo a significant change in their fluorescent properties upon enzymatic modification, represent a powerful tool in this endeavor. This document provides a comprehensive guide to the application of 2-amino-1,8-naphthyridine derivatives as a versatile and highly efficient scaffold for the design of novel fluorogenic substrates. We will delve into the underlying principles, photophysical properties, and provide detailed protocols for their use in key enzyme assays, empowering researchers to harness the full potential of this promising class of molecules.

The 1,8-naphthyridine core is a nitrogen-containing heterocyclic scaffold that has garnered significant interest due to its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] More recently, its derivatives have been explored for their fluorescent properties, paving the way for their use as probes and sensors.[3][4]

The Fluorogenic Advantage of the 2-Amino-1,8-Naphthyridine Scaffold

The utility of 2-amino-1,8-naphthyridine derivatives as fluorogenic substrates stems from a "turn-on" fluorescence mechanism. In their native, uncleaved state, the substrate is designed to be minimally fluorescent. This is typically achieved by attaching a quenching moiety or an enzyme-cleavable group to the 2-amino position, which disrupts the fluorophore's electron distribution and suppresses its emission. Upon enzymatic cleavage of this group, the highly fluorescent 2-amino-1,8-naphthyridine core is liberated, resulting in a significant and readily detectable increase in fluorescence intensity.

This "off-to-on" switching provides a high signal-to-background ratio, a critical feature for sensitive and robust assays. The general mechanism is depicted below:

Caption: General workflow of an enzyme-activated fluorogenic probe.

Photophysical Properties of 2-Amino-1,8-Naphthyridine Derivatives

A key advantage of the 2-amino-1,8-naphthyridine scaffold is its favorable photophysical properties. While specific characteristics can be tuned through chemical modification, the core fluorophore generally exhibits the following attributes:

Property	Typical Range	Reference
Maximum Absorption (λmax)	336 - 341 nm	[5]
Maximum Emission (λem)	389.5 - 398.5 nm	[5]
Stokes Shift	>50 nm	[3]

The significant Stokes shift is particularly beneficial as it minimizes spectral overlap between excitation and emission, reducing background interference and enhancing signal detection.

Application Protocol 1: Caspase-3 Activity Assay for Apoptosis Detection

Caspases are a family of proteases that play a critical role in apoptosis (programmed cell death).[6] Their activity is a key indicator of cellular health and is a major target in cancer research and neurodegenerative disease studies.

Principle

A peptide substrate containing the caspase-3 recognition sequence (DEVD) is conjugated to the 2-amino position of a 1,8-naphthyridine derivative.[6][7] In this state, the fluorescence of the naphthyridine core is quenched. Upon cleavage by active caspase-3, the free 2-amino-1,8-naphthyridine is released, leading to a quantifiable increase in fluorescence.

Caption: Caspase-3 mediated cleavage of a 2-amino-1,8-naphthyridine substrate.

Materials

• Caspase-3 Fluorogenic Substrate (e.g., Ac-DEVD-2-amino-1,8-naphthyridine)

• Recombinant active Caspase-3 (for standard curve)

• Assay Buffer (e.g., 20 mM HEPES, 10% glycerol, 2 mM DTT, pH 7.5)

• Cell lysate from treated and untreated cells

• 96-well black microplate

• Fluorescence microplate reader (Excitation ~340 nm, Emission ~395 nm)

Protocol

• Prepare Standard Curve:

  • Perform a serial dilution of recombinant active caspase-3 in assay buffer to generate a standard curve (e.g., 0 to 100 ng/well).

• Prepare Samples:

  • Thaw cell lysates on ice.

  • Add 50 µL of cell lysate (or caspase-3 standard) to each well of the microplate.

  • Add 50 µL of assay buffer to each well.

• Initiate Reaction:

  • Prepare a 2X working solution of the caspase-3 fluorogenic substrate in assay buffer (e.g., 100 µM, final concentration 50 µM).

  • Add 100 µL of the 2X substrate solution to each well to initiate the reaction.

• Incubation and Measurement:

  • Incubate the plate at 37°C, protected from light.

  • Measure fluorescence intensity at regular intervals (e.g., every 5 minutes for 1 hour) using a microplate reader.

• Data Analysis:

  • Subtract the background fluorescence (wells with no enzyme).

  • Plot the fluorescence intensity versus time to determine the reaction rate.

  • Use the standard curve to quantify the amount of active caspase-3 in the cell lysates.

Application Protocol 2: Protein Kinase A (PKA) Activity Assay

Protein kinases are a large family of enzymes that catalyze the phosphorylation of proteins, playing a central role in signal transduction and cellular regulation.[8] Their dysregulation is implicated in numerous diseases, making them a major class of drug targets.

Principle

This assay utilizes a "pro-fluorogenic" substrate approach. A peptide substrate containing a PKA consensus sequence (e.g., LRRASLG) is coupled to a 2-amino-1,8-naphthyridine fluorophore. In its unphosphorylated state, the substrate is susceptible to cleavage by a secondary protease, releasing the fluorophore. However, upon phosphorylation by PKA, the negatively charged phosphate group at the serine residue inhibits the protease's ability to cleave the peptide, thus preventing an increase in fluorescence. The kinase activity is therefore measured as a decrease in the rate of fluorescence generation.

Caption: Pro-fluorogenic assay principle for protein kinase activity.

Materials

• PKA Fluorogenic Substrate (e.g., LRRASLG-2-amino-1,8-naphthyridine)

• Recombinant active PKA

• Kinase Assay Buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, 1 mM DTT, pH 7.5)

• ATP solution (10 mM)

• Protease (e.g., Trypsin)

• 96-well black microplate

• Fluorescence microplate reader (Excitation ~340 nm, Emission ~395 nm)

Protocol

• Kinase Reaction:

  • In each well, combine:

    • 25 µL of Kinase Assay Buffer

    • 5 µL of PKA (or sample containing kinase activity)

    • 10 µL of PKA Fluorogenic Substrate (e.g., 50 µM, final concentration 10 µM)

    • 10 µL of ATP (e.g., 500 µM, final concentration 100 µM)

  • Incubate at 30°C for 60 minutes.

• Protease Digestion:

  • Add 10 µL of protease solution (e.g., 1 mg/mL Trypsin in appropriate buffer) to each well.

  • Incubate at 37°C for 30 minutes.

• Fluorescence Measurement:

  • Measure the fluorescence intensity in each well.

• Data Analysis:

  • Higher PKA activity will result in lower fluorescence.

  • Calculate the percentage of inhibition of fluorescence generation compared to a no-kinase control.

  • For inhibitor screening, plot the percentage of inhibition against the inhibitor concentration to determine the IC₅₀ value.

Troubleshooting and Considerations

• Solvent Effects: The fluorescence of 2-amino-1,8-naphthyridine derivatives can be sensitive to the polarity of the solvent.[9][10] It is crucial to maintain consistent buffer conditions throughout the experiment.

• Inner Filter Effect: At high substrate concentrations, the fluorescence signal may be attenuated due to the absorption of emitted light by other substrate molecules. It is recommended to work within a linear range of substrate concentration.

• Enzyme Purity: The purity of the enzyme preparation is critical to avoid non-specific cleavage of the substrate.

• Substrate Solubility: Some derivatives may have limited aqueous solubility. The use of a co-solvent like DMSO may be necessary, but its concentration should be kept low (typically <1%) to avoid affecting enzyme activity.

Conclusion

2-Amino-1,8-naphthyridine derivatives offer a powerful and versatile platform for the development of fluorogenic substrates for a wide range of enzymes. Their favorable photophysical properties, including a significant Stokes shift and the potential for a "turn-on" fluorescence response, make them highly suitable for sensitive and robust high-throughput screening assays. The protocols provided herein serve as a starting point for researchers to design and implement novel assays for their specific targets, accelerating progress in drug discovery and fundamental biological research.

References

• Naphthyridine-Based Electron Push-Pull-Type Amine-Reactive Fluorescent Probe for Sensing Amines and Proteins in Aqueous Media. PubMed.
• Structure‐Binding Relationship of 2‐Amino‐1,8‐Naphthyridine Dimers: Role of Linkage Positions on DNA and RNA Recognition.
• A 2, 7-Naphthyridine-Based Fluorescent Turn-on Probe for Detection of Biothiols in vitro and in vivo.
• Fluorescence behaviour of 2-, 3- and 4-amino-1,8-naphthalimides: effects of the substitution positions of the amino functionality on the photophysical properties. PubMed.
• Fluorescence behaviour of 2-, 3- and 4-amino-1,8-naphthalimides: effects of the substitution positions of the amino functionality on the photophysical properties. Photochemical & Photobiological Sciences (RSC Publishing).
• Synthesis of dimeric 2-amino-1,8-naphthyridine and related DNA-binding molecules. Current Protocols in Nucleic Acid Chemistry.
• Development of selective, fluorescent cannabinoid type 2 receptor ligands based on a 1,8-naphthyridin-2-(1H)-one-3-carboxamide scaffold. PubMed Central.
• A 1,8-naphthalimide-based turn-on fluorescent probe for imaging mitochondrial hydrogen peroxide in living cells. PubMed.
• Fluorogenic Substrates for In Situ Monitoring of Caspase-3 Activity in Live Cells. PLoS ONE.
• Structural modifications to the fluorogenic substrates with the aim of eliminating caspase-7 cross-reactivity.
• Synthesis and evaluation of fluorogenic 2-amino-1,8-naphthyridine derivatives for the detection of bacteria. PubMed.
• Caspase Substrates and Inhibitors. Current Protocols in Protein Science.
• Assessment of Caspase Activities in Intact Apoptotic Thymocytes Using Cell-Permeable Fluorogenic Caspase Substrates.
• Caspase 8 Substr
• Synthesis and evaluation of fluorogenic 2-amino-1,8-naphthyridine derivatives for the detection of bacteria. Organic & Biomolecular Chemistry (RSC Publishing).
• Fluorescent Properties Study of 2-AminoPyridine Deriv
• 1,8-Naphthalimide based fluorescent sensors for enzymes. MURAL - Maynooth University Research Archive Library.
• Recent Advances in the Fluorescent Probes for Flavinase Activity: Design and Applic
• 1,8-Naphthyridine Derivatives: A Review of Multiple Biological Activities. Archiv der Pharmazie.
• Protein kinase research reagents. Revvity.
• 1,8-naphthyridine derivatives: an updated review on recent advancements of their myriad biological activities. Future Medicinal Chemistry.
• A homogeneous, nonradioactive high-throughput fluorogenic protein kinase assay. Analytical Biochemistry.
• Fluorescent Peptide Assays For Protein Kinases. Journal of Visualized Experiments.

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• 1. Design, synthesis, and anti-mycobacterial evaluation of 1,8-naphthyridine-3-carbonitrile analogues - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Naphthyridine-Based Electron Push-Pull-Type Amine-Reactive Fluorescent Probe for Sensing Amines and Proteins in Aqueous Media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development of selective, fluorescent cannabinoid type 2 receptor ligands based on a 1,8-naphthyridin-2-(1H)-one-3-carboxamide scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure‐Binding Relationship of 2‐Amino‐1,8‐Naphthyridine Dimers: Role of Linkage Positions on DNA and RNA Recognition - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Fluorescence behaviour of 2-, 3- and 4-amino-1,8-naphthalimides: effects of the substitution positions of the amino functionality on the photophysical properties - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]

Application Notes &amp; Protocols: Development of Antimicrobial Agents from 2-Amino-1,8-naphthyridine-3-carboxamide

Abstract

The 1,8-naphthyridine scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] Its derivatives are known to exhibit a wide spectrum of biological activities, including potent antimicrobial effects.[3][4] This document provides a detailed guide for researchers and drug development professionals on the synthesis, in vitro evaluation, and preliminary mechanistic assessment of novel antimicrobial agents based on the 2-amino-1,8-naphthyridine-3-carboxamide core. We present field-proven, step-by-step protocols for chemical synthesis, determination of Minimum Inhibitory Concentration (MIC), and host cell cytotoxicity assessment. The causality behind experimental choices is explained to provide a deeper understanding of the drug development workflow, from initial compound synthesis to preclinical safety evaluation.

Introduction: The Promise of the 1,8-Naphthyridine Scaffold

The relentless rise of antimicrobial resistance necessitates the discovery and development of new chemical entities with novel mechanisms of action. The 1,8-naphthyridine core, a bicyclic system containing two nitrogen atoms, has long been a focal point of this research. The first clinically successful agent from this class was nalidixic acid, which established the potential of these compounds to inhibit essential bacterial processes.[3] The mechanism of action for many naphthyridine derivatives involves the inhibition of bacterial type II topoisomerases—DNA gyrase and topoisomerase IV.[5][6][7] These enzymes are critical for bacterial DNA replication, transcription, and repair, and their inhibition leads to rapid bacterial cell death.

The 2-amino-1,8-naphthyridine-3-carboxamide framework serves as a versatile and potent pharmacophore for developing new antimicrobial agents.[8][9] The strategic placement of the amino group at the C2 position and the carboxamide moiety at the C3 position provides key hydrogen bonding interactions with the target enzymes, while the rest of the naphthyridine ring allows for extensive chemical modification to optimize potency, spectrum, and pharmacokinetic properties.

This guide outlines the critical experimental pathway for advancing a candidate compound from this class.

Synthesis of 2-Amino-1,8-naphthyridine-3-carboxamide Derivatives

A common and effective method for constructing the 1,8-naphthyridine ring system is the Friedländer annulation, which involves the condensation of a 2-aminonicotinaldehyde derivative with a compound containing an activated methylene group.[10] This approach allows for significant diversity in the final product.

General Synthetic Workflow

The following diagram outlines a typical synthetic route. The key steps involve the initial condensation to form the core ring structure, followed by potential modifications to introduce diverse functional groups.

Caption: General workflow for the synthesis of target compounds.

Protocol: Synthesis of a Representative Compound

This protocol describes a representative synthesis using the Friedländer condensation.

Objective: To synthesize a 2-amino-1,8-naphthyridine-3-carboxamide derivative.

Materials:

• 2-aminonicotinaldehyde

• Ethyl cyanoacetate

• Piperidine (catalyst)

• Ethanol (solvent)

• Ammonium hydroxide or desired amine

• Round-bottom flask, reflux condenser, magnetic stirrer

• Standard work-up and purification equipment (separatory funnel, rotary evaporator, silica gel for chromatography)

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, dissolve 2-aminonicotinaldehyde (1.0 eq) and ethyl cyanoacetate (1.1 eq) in absolute ethanol (50 mL).

  • Causality: Ethanol is a common polar protic solvent that effectively dissolves the reactants. Using a slight excess of the active methylene compound ensures the complete consumption of the starting aldehyde.

• Catalysis: Add piperidine (0.1 eq) to the mixture.

  • Causality: Piperidine acts as a basic catalyst to deprotonate the active methylene group of ethyl cyanoacetate, facilitating the initial condensation step (Knoevenagel condensation).

• Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux (approximately 78°C) with constant stirring for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Causality: Heating provides the necessary activation energy for the cyclization and aromatization steps of the Friedländer annulation.

• Isolation of Intermediate: After the reaction is complete, allow the mixture to cool to room temperature. The intermediate ester product may precipitate. Collect the solid by vacuum filtration and wash with cold ethanol. If no precipitate forms, concentrate the solvent under reduced pressure.

• Amidation: Transfer the crude ester to a sealed pressure vessel with an aqueous solution of ammonium hydroxide (or the desired amine). Heat the mixture to 100-120°C for 12-18 hours.

  • Causality: This step converts the ethyl ester to the desired carboxamide. The use of a sealed vessel and heat is necessary to drive the amidation, which is often sluggish.

• Purification: After cooling, collect the solid product by filtration. The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, DMF/water) or by column chromatography on silica gel to yield the pure 2-amino-1,8-naphthyridine-3-carboxamide derivative.

• Characterization: Confirm the structure of the final compound using analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

In Vitro Antimicrobial Evaluation

The first critical step in biological evaluation is to determine the compound's potency against a panel of clinically relevant bacteria. The Minimum Inhibitory Concentration (MIC) is the gold standard for quantifying this activity.[11][12]

Protocol: Broth Microdilution for MIC Determination

This protocol follows the guidelines established by the Clinical and Laboratory Standards Institute (CLSI). The broth microdilution method is a widely used technique for determining the MIC.[13]

Objective: To determine the lowest concentration of the test compound that inhibits the visible growth of a bacterium.

Materials:

• Test compound (dissolved in DMSO)

• Cation-adjusted Mueller-Hinton Broth (MHB)[14]

• Sterile 96-well microtiter plates

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Sterile saline (0.85% NaCl)

Procedure:

• Prepare Compound Stock: Prepare a 10 mg/mL stock solution of the test compound in 100% DMSO.

  • Causality: DMSO is a common solvent for organic compounds. Preparing a high-concentration stock minimizes the final DMSO concentration in the assay, which can be toxic to bacteria at higher levels.

• Prepare Inoculum: From a fresh (18-24 hour) agar plate, select several bacterial colonies and suspend them in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.[13] Dilute this suspension 1:100 in MHB to achieve a concentration of ~1.5 x 10⁶ CFU/mL. The final inoculum in the wells will be ~5 x 10⁵ CFU/mL.

  • Trustworthiness: Standardizing the inoculum is the most critical variable for reproducibility in susceptibility testing. An incorrect inoculum density will lead to false MIC values.

• Serial Dilutions: a. Add 100 µL of sterile MHB to all wells of a 96-well plate. b. Add a specific volume of the compound stock solution to the first well to achieve the highest desired concentration (e.g., 256 µg/mL), then perform 2-fold serial dilutions by transferring 100 µL from each well to the next across the plate. Discard the final 100 µL from the last dilution well.[15]

• Inoculation: Add 100 µL of the diluted bacterial suspension (from step 2) to each well containing the compound.

• Controls (Self-Validation):

  • Growth Control: One well containing 100 µL of MHB and 100 µL of the bacterial inoculum (no compound). This well must show turbidity.

  • Sterility Control: One well containing 200 µL of MHB only (no bacteria, no compound). This well must remain clear.

• Incubation: Cover the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.[13]

• Reading the MIC: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth) as observed by the naked eye.

Data Presentation: Sample MIC Data

Summarize the results in a table for clear comparison of the compound's activity spectrum.

Test Compound	Organism	Strain ID	MIC (µg/mL)	Interpretation
Naphthy-A01	Staphylococcus aureus	ATCC 29213	2	Potent (Gram-positive)
Naphthy-A01	Escherichia coli	ATCC 25922	8	Moderate (Gram-negative)
Naphthy-A01	Pseudomonas aeruginosa	ATCC 27853	32	Weak
Naphthy-A01	Enterococcus faecalis	ATCC 29212	4	Potent (Gram-positive)
Ciprofloxacin	Staphylococcus aureus	ATCC 29213	0.5	Control
Ciprofloxacin	Escherichia coli	ATCC 25922	0.015	Control

Experimental Workflow: MIC Determination

Caption: Workflow for the broth microdilution MIC assay.

Proposed Mechanism of Action: Targeting Bacterial DNA Replication

As members of the broader quinolone and naphthyridinone family, 2-amino-1,8-naphthyridine-3-carboxamides are hypothesized to act by inhibiting bacterial DNA gyrase and topoisomerase IV.[3][5]

• DNA Gyrase (GyrA/GyrB): Primarily in Gram-negative bacteria, this enzyme introduces negative supercoils into DNA, which is essential for relieving torsional stress during replication.

• Topoisomerase IV (ParC/ParE): Primarily in Gram-positive bacteria, this enzyme is responsible for decatenating daughter chromosomes after replication, allowing for cell division.

Inhibition of these enzymes stalls the replication fork, leading to the accumulation of double-strand DNA breaks and ultimately triggering an SOS response and cell death. This targeted action provides selectivity, as mammalian cells possess type II topoisomerases that are structurally distinct and significantly less susceptible to these inhibitors.

Visualizing the Mechanism of Action

Caption: Proposed mechanism of action via inhibition of bacterial topoisomerases.

Cytotoxicity Assessment: Ensuring Host Safety

A potent antimicrobial is only useful if it is not toxic to the host.[16][17] Therefore, assessing the cytotoxicity of lead compounds against a mammalian cell line is a mandatory step. The MTT assay is a reliable and high-throughput colorimetric method to measure cell metabolic activity, which is an indicator of cell viability.[18]

Protocol: MTT Assay for Cytotoxicity

Objective: To determine the concentration of the test compound that reduces the viability of a mammalian cell line by 50% (IC₅₀).

Materials:

• Mammalian cell line (e.g., HEK293, HepG2)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Test compound (dissolved in DMSO)

• Sterile 96-well cell culture plates

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), 5 mg/mL in PBS

• Solubilization buffer (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader (570 nm)

Procedure:

• Cell Seeding: Seed mammalian cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in complete culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells.

  • Causality: A range of concentrations is required to generate a dose-response curve from which the IC₅₀ can be calculated.

• Controls (Self-Validation):

  • Untreated Control: Cells treated with medium only (represents 100% viability).

  • Vehicle Control: Cells treated with the highest concentration of DMSO used in the assay (to check for solvent toxicity).

  • Positive Control: Cells treated with a known cytotoxic agent (e.g., doxorubicin).

• Incubation: Incubate the plate for 24-48 hours at 37°C in a 5% CO₂ atmosphere.

• MTT Addition: Add 20 µL of MTT reagent to each well and incubate for another 3-4 hours.

  • Causality: Metabolically active cells contain mitochondrial dehydrogenases that convert the yellow MTT tetrazolium salt into purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability against the log of the compound concentration to determine the IC₅₀ value.

Data Presentation: Cytotoxicity and Selectivity Index

The Selectivity Index (SI) is a critical parameter that represents the therapeutic window of a compound. A higher SI value is desirable.

SI = IC₅₀ (Mammalian Cells) / MIC (Bacterial Cells)

Compound	IC₅₀ (HEK293 cells, µg/mL)	MIC (S. aureus, µg/mL)	Selectivity Index (SI)
Naphthy-A01	>128	2	>64
Doxorubicin	0.5	N/A	N/A (Toxic Control)

An SI > 10 is generally considered a promising result for a preclinical candidate.

Conclusion and Future Directions

The 2-amino-1,8-naphthyridine-3-carboxamide scaffold represents a promising starting point for the development of novel antimicrobial agents. The protocols outlined in this document provide a robust framework for the synthesis, primary antimicrobial screening, and initial safety assessment of new chemical entities. Compounds demonstrating high potency (low MIC) and a favorable selectivity index (high SI) should be prioritized for further investigation.

Subsequent steps in the drug development pipeline include:

• Structure-Activity Relationship (SAR) Studies: Synthesizing a library of analogues to understand the relationship between chemical structure and biological activity, with the goal of improving potency and selectivity.

• Minimum Bactericidal Concentration (MBC) Assays: To determine if the compound is bacteriostatic (inhibits growth) or bactericidal (kills bacteria).

• In Vivo Efficacy Studies: Evaluating the compound's effectiveness in animal models of infection.

• Pharmacokinetic and Toxicological Profiling (ADME/Tox): Assessing the absorption, distribution, metabolism, excretion, and toxicity of the compound to predict its behavior in a biological system.

By adhering to these rigorous and validated protocols, researchers can efficiently identify and advance promising antimicrobial candidates toward clinical development.

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Application Notes and Protocols: Leveraging 2-Amino-1,8-Naphthyridine Derivatives for Fluorogenic Detection of Pathogenic Bacteria

For: Researchers, scientists, and drug development professionals

Introduction

The rapid and accurate detection of pathogenic bacteria is a cornerstone of clinical diagnostics, food safety, and public health. Traditional culture-based methods, while reliable, are often time-consuming, delaying critical interventions. This has spurred the development of rapid diagnostic tools, among which fluorescence-based assays are particularly prominent due to their high sensitivity and operational simplicity.[1][2] This document provides a detailed guide to the application of 2-amino-1,8-naphthyridine derivatives as fluorogenic probes for the detection of pathogenic bacteria.

The 1,8-naphthyridine scaffold is a versatile pharmacophore, historically recognized for its role in the development of quinolone antibiotics that target bacterial DNA gyrase.[3][4][5] More recently, its unique photophysical properties have been harnessed to create sophisticated molecular probes. Specifically, 2-amino-1,8-naphthyridine can be chemically modified to exist in a non-fluorescent state. By attaching a recognition moiety, such as an amino acid, that is a substrate for a specific bacterial enzyme, a "turn-on" fluorescent probe can be engineered. Enzymatic cleavage of this moiety by the target bacteria liberates the parent aminonaphthyridine, resulting in a strong fluorescent signal.[6][7]

This application note will delve into the scientific principles underpinning this detection strategy, provide detailed protocols for the synthesis and application of these probes, and offer insights into data interpretation and potential challenges.

Principle of Detection: Enzyme-Activated Fluorescence

The core strategy revolves around the design of fluorogenic substrates that are selectively hydrolyzed by enzymes unique to certain pathogenic bacteria. Many bacteria express cell-surface or secreted peptidases that play crucial roles in their physiology.[8] By targeting these enzymes, we can achieve a high degree of specificity.

A key example is the detection of bacteria expressing β-alanylaminopeptidase (BAP), such as Pseudomonas aeruginosa, Burkholderia cepacia, and Serratia marcescens.[6][9] A non-fluorescent N-(β-alanyl)-2-amino-1,8-naphthyridine derivative can be synthesized. In the presence of BAP-producing bacteria, the β-alanine group is cleaved, releasing the highly fluorescent 2-amino-1,8-naphthyridine molecule. This process generates a detectable signal, indicating the presence of the target pathogen.

Logical Workflow of Detection

The experimental workflow for utilizing these probes can be summarized as follows:

Caption: Experimental workflow for bacterial detection using 2-amino-1,8-naphthyridine probes.

Mechanism of "Turn-On" Fluorescence

The underlying mechanism relies on a change in the electronic properties of the 1,8-naphthyridine core upon enzymatic cleavage.

Caption: "Turn-On" fluorescence mechanism via enzymatic cleavage of the probe.

Detailed Protocols

PART 1: Synthesis of a Fluorogenic N-(β-Alanyl)-2-amino-1,8-naphthyridine Probe

This protocol is a generalized representation based on established synthetic routes.[6][7] Researchers should adapt it based on available starting materials and laboratory capabilities.

Objective: To synthesize a probe for detecting bacteria expressing β-alanylaminopeptidase.

Materials:

• 2-Amino-1,8-naphthyridine

• Boc-β-Alanine

• Coupling agents (e.g., HBTU, HATU)

• Base (e.g., DIPEA, triethylamine)

• Solvents (e.g., DMF, DCM)

• Trifluoroacetic acid (TFA)

• Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

• Boc-Protection Coupling:

  • Dissolve Boc-β-Alanine (1.2 eq) in anhydrous DMF.

  • Add the coupling agent (e.g., HBTU, 1.2 eq) and the base (e.g., DIPEA, 2.5 eq).

  • Stir the mixture for 15 minutes at room temperature to activate the carboxylic acid.

  • Add 2-amino-1,8-naphthyridine (1.0 eq) to the solution.

  • Allow the reaction to proceed at room temperature for 12-24 hours, monitoring by TLC or LC-MS.

  • Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to obtain the Boc-protected intermediate.

• Boc-Deprotection:

  • Dissolve the purified Boc-protected intermediate in a 1:1 mixture of DCM and TFA.

  • Stir the solution at room temperature for 1-2 hours until the deprotection is complete (monitor by TLC or LC-MS).

  • Remove the solvent and excess TFA under reduced pressure.

  • The resulting product is the trifluoroacetate salt of the N-(β-alanyl)-2-amino-1,8-naphthyridine probe. Further purification may be performed if necessary.

• Characterization:

  • Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

PART 2: Agar-Based Detection of Pathogenic Bacteria

This protocol describes the use of the synthesized probe to detect target bacteria cultured on solid media.

Objective: To visually identify bacterial colonies producing the target enzyme through fluorescence.

Materials:

• Synthesized N-(β-alanyl)-2-amino-1,8-naphthyridine probe

• Bacterial strains (target pathogens and negative controls)

• Appropriate agar plates (e.g., Mueller-Hinton Agar, Tryptic Soy Agar)

• Sterile inoculation loops and spreaders

• Incubator (37°C)

• UV transilluminator or fluorescence imaging system

Procedure:

• Bacterial Inoculation:

  • Streak or spot-inoculate the target pathogenic bacteria and negative control strains onto separate sections of an agar plate.

  • Ensure that the colonies will be well-isolated after incubation.

• Incubation:

  • Incubate the plates at 37°C for 18-24 hours, or until colonies of sufficient size have formed.

• Probe Application:

  • Prepare a sterile stock solution of the probe in an appropriate solvent (e.g., DMSO or water) at a concentration of 1-10 mg/mL.

  • Prepare a working solution by diluting the stock solution in sterile water or buffer (e.g., PBS) to a final concentration of 50-200 µg/mL.

  • Overlay the agar plate with the working solution of the probe, ensuring even coverage. Alternatively, the probe can be incorporated directly into the agar medium before pouring the plates.

• Signal Development:

  • Re-incubate the plates at 37°C for 1-4 hours to allow for enzymatic activity.

• Fluorescence Detection:

  • Place the agar plate on a UV transilluminator (e.g., at 365 nm).

  • Observe the plate for fluorescence. Colonies of bacteria expressing the target enzyme will exhibit a bright fluorescence (typically blue or green depending on the specific naphthyridine derivative and environment) against a dark, non-fluorescent background.

  • Document the results by photography.

Data Interpretation and Expected Results

A successful assay will show selective fluorescence only in the colonies of bacteria that express the target aminopeptidase.

Bacterial Species	Target Enzyme	Expected Fluorescence	Rationale
Pseudomonas aeruginosa	β-alanylaminopeptidase	Strong positive	Expresses high levels of BAP, leading to efficient probe cleavage and fluorescence.[6][9]
Serratia marcescens	β-alanylaminopeptidase	Positive	Known to express BAP, though potentially at lower levels than P. aeruginosa.[9]
Staphylococcus aureus	None (for β-alanine probe)	Negative	Lacks β-alanylaminopeptidase activity.[10]
Escherichia coli	None (for β-alanine probe)	Negative	Generally does not express BAP.[10]

Note: The intensity of the fluorescence can correlate with the level of enzymatic activity.[9]

Addressing Technical Challenges

Probe Diffusion

Problem: Simple N-aminoacylnaphthyridine substrates can diffuse through the agar medium, leading to a halo of fluorescence around the colonies and potentially blurring the results.[6][7]

Solution:

• Structural Modification: Synthesize derivatives with longer alkyl chains (e.g., at the 7-position of the naphthyridine ring).[6][7] This increases the hydrophobicity of the probe, reducing its diffusion in the aqueous agar matrix.

• Caution: Be aware that increasing alkyl chain length can also increase the probe's inherent antimicrobial activity, which may inhibit the growth of the bacteria being tested.[6][7]

Growth Inhibition

Problem: The probe itself, particularly modified versions designed to reduce diffusion, may have antibacterial properties that inhibit or kill the target bacteria, preventing accurate detection.[6][7]

Solution:

• Determine Minimum Inhibitory Concentration (MIC): Before use as a detection agent, determine the MIC of the probe against the target bacteria using a standard broth microdilution method.[3]

• Optimize Probe Concentration: Use the probe at a sub-inhibitory concentration for detection assays to ensure that bacterial viability and enzymatic activity are not compromised.

Selective Detection of Drug-Resistant Strains

An advanced application of this technology is the development of probes that can selectively identify antibiotic-resistant bacteria. This can be achieved if the probe's inhibitory activity is circumvented by a specific resistance mechanism.

Example: A 2-N-(β-Alanyl)amino-7-octylnaphthyridine derivative was found to inhibit the growth of many bacterial species, but not strains resistant to colistin/polymyxin.[6][7] This suggests that such a probe could be used in a dual-purpose manner: as a growth inhibitor for susceptible strains and a fluorogenic detector for resistant strains that survive and express the target enzyme.

Conclusion

2-Amino-1,8-naphthyridine derivatives serve as a powerful and adaptable platform for creating fluorogenic probes for the detection of pathogenic bacteria. By targeting specific bacterial enzymes, these "turn-on" sensors offer a rapid and sensitive alternative to traditional methods. While challenges such as probe diffusion and inherent antimicrobial activity must be carefully managed through rational design and optimization, the potential applications are significant, ranging from routine clinical diagnostics to the specialized detection of antibiotic-resistant strains. The protocols and insights provided in this document offer a solid foundation for researchers to explore and expand upon this promising technology.

References

• Varadi, L., et al. (2012). Synthesis and evaluation of fluorogenic 2-amino-1,8-naphthyridine derivatives for the detection of bacteria. Organic & Biomolecular Chemistry, 10(13), 2578-2589. [Link]

• Varadi, L., et al. (2012). Synthesis and evaluation of fluorogenic 2-amino-1,8-naphthyridine derivatives for the detection of bacteria. PubMed. [Link]

• Nakajima, T., et al. (2008). Synthesis of dimeric 2-amino-1,8-naphthyridine and related DNA-binding molecules. Current Protocols in Nucleic Acid Chemistry, Chapter 8, Unit 8.6. [Link]

• Wang, R., et al. (2021). Strategies of Detecting Bacteria Using Fluorescence-Based Dyes. Frontiers in Cellular and Infection Microbiology. [Link]

• Li, M., et al. (2021). Recent Progress in Identifying Bacteria with Fluorescent Probes. Molecules, 26(16), 4937. [Link]

• University of Kent. (2012). Synthesis and evaluation of fluorogenic 2-amino-1,8-naphthyridine derivatives for the detection of bacteria. Kent Academic Repository. [Link]

• de Almeida, J. F. A. S., et al. (2021). Enhancement of Antibiotic Activity by 1,8-Naphthyridine Derivatives against Multi-Resistant Bacterial Strains. Molecules, 26(23), 7400. [Link]

• Zlitni, A., et al. (2024). In vivo Labeling and Intravital Imaging of Bacterial Infection using a Near-infrared Fluorescent D-Amino Acid Probe. ChemBioChem. [Link]

• da Silva, J. P., et al. (2011). Synthesis of 1,8-naphthyridines and their application in the development of anionic fluorogenic chemosensors. PubMed. [Link]

• Zlitni, A., et al. (2018). Molecular Imaging of Bacterial Infections in vivo: The Discrimination between Infection and Inflammation. Molecules. [Link]

• Li, M., et al. (2021). Recent Progress in Identifying Bacteria with Fluorescent Probes. National Institutes of Health. [Link]

• Zlitni, A., et al. (2018). Molecular imaging of bacterial infections in vivo: the discrimination of infection from inflammation. National Institutes of Health. [Link]

• Cohen, M. A., et al. (1991). In vitro antibacterial activities of PD 131628, a new 1,8-naphthyridine anti-infective agent. Antimicrobial Agents and Chemotherapy, 35(1), 141-146. [Link]

• Nakatani, K., et al. (2025). Structure‐Binding Relationship of 2‐Amino‐1,8‐Naphthyridine Dimers: Role of Linkage Positions on DNA and RNA Recognition. Chemistry – An Asian Journal. [Link]

• Liu, F., et al. (2020). A novel fluorescent probe based on naphthalimide for imaging nitroreductase (NTR) in bacteria and cells. Bioorganic & Medicinal Chemistry, 28(3), 115280. [Link]

• Kleynhans, J., et al. (2023). Recently developed radiopharmaceuticals for bacterial infection imaging. EJNMMI Radiopharmacy and Chemistry. [Link]

• de Almeida, J. F. A. S., et al. (2021). Enhancement of Antibiotic Activity by 1,8-Naphthyridine Derivatives against Multi-Resistant Bacterial Strains. PubMed. [Link]

• Cohen, M. A., et al. (1991). In vitro antibacterial activities of PD 131628, a new 1,8-naphthyridine anti-infective agent. National Institutes of Health. [Link]

• Wujec, M., et al. (2023). Evaluation of 2,7-Naphthyridines as Targeted Anti-Staphylococcal Candidates with Microbiota-Sparing Properties. Molecules, 28(19), 6825. [Link]

• Kim, H., et al. (2023). Naphthyridine-Based Electron Push-Pull-Type Amine-Reactive Fluorescent Probe for Sensing Amines and Proteins in Aqueous Media. Analytical Chemistry, 95(34), 12845-12853. [Link]

• Backer, A. S., et al. (2024). Development of BODIPY-based fluorescent probes for highly selective amino acid identification. bioRxiv. [Link]

• Hall, A. J., et al. (2019). A Selective, Dual Emission β-Alanine Aminopeptidase Activated Fluorescent Probe for the Detection of Pseudomonas aeruginosa, Burkholderia cepacia, and Serratia marcescens. Sensors, 19(19), 4253. [Link]

• de Almeida, J. F. A. S., et al. (2021). Enhancement of Antibiotic Activity by 1,8-Naphthyridine Derivatives against Multi-Resistant Bacterial Strains. Molecules. [Link]

• Geraghty, C., et al. (2021). 1,8-Naphthalimide based fluorescent sensors for enzymes. Coordination Chemistry Reviews, 437, 213713. [Link]

• Shabat, D., et al. (2023). Enzymatic Activity Profiling Using an Ultra-Sensitive Array of Chemiluminescent Probes for Bacterial Classification and Characterization. ChemRxiv. [Link]

• Kumar, S., et al. (2024). Reactivity-based amino-1,8-naphthalimide fluorescent chemosensors for the detection and monitoring of phosgene. Sensors & Diagnostics. [Link]

• Torrado, A., et al. (1996). New Synthetic Amino Acids for the Design and Synthesis of Peptide-Based Metal Ion Sensors. The Journal of Organic Chemistry, 61(25), 8940-8948. [Link]

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A Senior Application Scientist's Guide to the Analytical Characterization of 1,8-Naphthyridine Derivatives

Intended Audience: Researchers, scientists, and drug development professionals.

Introduction: The Significance of the 1,8-Naphthyridine Scaffold

The 1,8-naphthyridine moiety is a privileged heterocyclic scaffold in medicinal chemistry and materials science. Its unique electronic properties and rigid, planar structure make it a cornerstone for the development of a wide array of therapeutic agents and functional materials.[1] Derivatives of 1,8-naphthyridine have demonstrated a broad spectrum of biological activities, including antimicrobial, anticancer, antiviral, and anti-inflammatory properties. Given their therapeutic potential, the precise and comprehensive characterization of these molecules is of paramount importance in drug discovery and development.

This guide provides a detailed overview of the key analytical techniques for the structural elucidation and characterization of 1,8-naphthyridine derivatives. It is designed to offer not just protocols, but also the underlying scientific rationale, empowering researchers to make informed decisions in their analytical workflows.

The Integrated Analytical Workflow

A robust characterization of a novel 1,8-naphthyridine derivative is not reliant on a single technique, but rather a synergistic application of multiple analytical methods. Each technique provides a unique piece of the structural puzzle, and together they offer a comprehensive and unambiguous picture of the molecule. The following diagram illustrates a typical workflow.

Caption: A typical workflow for the characterization of 1,8-naphthyridine derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules, including 1,8-naphthyridine derivatives. It provides detailed information about the carbon-hydrogen framework of the molecule.

Expert Insights

The aromatic region of the ¹H NMR spectrum of 1,8-naphthyridines is particularly informative. The protons on the naphthyridine core typically appear as doublets or doublets of doublets, and their coupling constants can be used to determine the substitution pattern. 2D NMR techniques such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are indispensable for unambiguously assigning all proton and carbon signals, especially for complex derivatives.[2][3]

Data Presentation: Typical NMR Chemical Shifts

The following table summarizes typical ¹H and ¹³C NMR chemical shift ranges for the unsubstituted 1,8-naphthyridine core. Note that these values can be significantly influenced by the presence of substituents.

Position	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
2	9.0 - 9.2	150 - 155
3	7.5 - 7.7	120 - 125
4	8.1 - 8.3	136 - 140
5	7.5 - 7.7	120 - 125
6	8.1 - 8.3	136 - 140
7	9.0 - 9.2	150 - 155

Data compiled from various sources, including references[4][5].

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation:

  • Dissolve 5-10 mg of the purified 1,8-naphthyridine derivative in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry 5 mm NMR tube.[6]

  • The choice of solvent is critical. The compound must be fully soluble, and the solvent signals should not overlap with key analyte signals.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), if precise chemical shift referencing is required.

• Instrument Setup and Data Acquisition:

  • Use a high-resolution NMR spectrometer (typically 400 MHz or higher for detailed structural work).

  • Tune and shim the instrument to ensure optimal resolution and lineshape.

  • For ¹H NMR: Acquire the spectrum using a standard pulse sequence. Typically, 16 to 64 scans are sufficient for a good signal-to-noise ratio.

  • For ¹³C NMR: A larger number of scans will be necessary to obtain an adequate signal-to-noise ratio due to the low natural abundance of the ¹³C isotope.

• Data Processing and Analysis:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID).

  • Reference the chemical shifts to the residual solvent peak or TMS (0 ppm).

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons corresponding to each signal.

  • Analyze the coupling patterns (multiplicities and coupling constants) to deduce the connectivity of protons.

  • For complex structures, acquire 2D NMR spectra (COSY, HSQC, HMBC) to establish connectivities between protons and carbons.[2][3]

Mass Spectrometry (MS): Unveiling the Molecular Weight and Fragmentation

Mass spectrometry is a powerful technique for determining the molecular weight of a compound with high accuracy and for obtaining structural information through the analysis of fragmentation patterns.

Expert Insights

Electrospray ionization (ESI) is a soft ionization technique that is well-suited for many 1,8-naphthyridine derivatives, often yielding the protonated molecule [M+H]⁺ as the base peak. This provides a direct and accurate determination of the molecular weight. Electron impact (EI) is a higher-energy ionization method that can induce fragmentation, providing valuable structural information.[7] The fragmentation of N-heterocyclic compounds often involves cleavages of the ring system and the loss of small neutral molecules.[8]

Experimental Protocol: ESI and EI Mass Spectrometry

• Sample Preparation:

  • Prepare a dilute solution of the 1,8-naphthyridine derivative (approximately 1 µg/mL) in a volatile solvent such as methanol or acetonitrile.

• Instrument Setup and Data Acquisition:

  • Choose an appropriate ionization source (ESI or EI).

  • Introduce the sample into the mass spectrometer. This can be done via direct infusion or by coupling the mass spectrometer to a liquid chromatograph (LC-MS).

  • Acquire the mass spectrum over a relevant m/z range.

• Data Analysis:

  • Identify the molecular ion peak ([M]⁺˙ for EI, or more commonly [M+H]⁺ or [M+Na]⁺ for ESI) to confirm the molecular weight of the compound.

  • Analyze the fragmentation pattern to gain insights into the structure of the molecule. Look for characteristic losses that can be attributed to specific functional groups or cleavages of the naphthyridine core.

High-Performance Liquid Chromatography (HPLC): Assessing Purity and Quantitation

HPLC is an essential technique for determining the purity of a synthesized compound and for quantitative analysis.

Expert Insights

Reversed-phase HPLC is the most common mode used for the analysis of 1,8-naphthyridine derivatives. A C18 column is a good starting point, offering a versatile stationary phase for the separation of a wide range of these compounds.[9] The mobile phase typically consists of a mixture of water and an organic solvent like acetonitrile or methanol, often with a small amount of acid (e.g., formic acid or trifluoroacetic acid) to improve peak shape for basic compounds.[10] A gradient elution is often employed to achieve good separation of the main compound from any impurities.

Experimental Protocol: Reversed-Phase HPLC

• Sample Preparation:

  • Prepare a stock solution of the 1,8-naphthyridine derivative in a suitable solvent (e.g., methanol, acetonitrile) at a known concentration (e.g., 1 mg/mL).

  • Dilute the stock solution to an appropriate concentration for analysis (e.g., 10-100 µg/mL).

• Instrument and Method Setup:

  • Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a common choice.

  • Mobile Phase: A typical starting point is a gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid.

  • Gradient: A linear gradient from 5% to 95% B over 20-30 minutes can be used for initial method development.

  • Flow Rate: A flow rate of 1.0 mL/min is standard.

  • Detection: UV detection is commonly used. The detection wavelength should be set to the λmax of the compound, determined by UV-Vis spectroscopy.

  • Injection Volume: 10-20 µL.

• Data Analysis:

  • Integrate the peaks in the chromatogram to determine the area of each peak.

  • Calculate the purity of the sample by dividing the area of the main peak by the total area of all peaks.

UV-Vis and Fluorescence Spectroscopy: Probing the Electronic Properties

UV-Vis and fluorescence spectroscopy provide information about the electronic transitions within a molecule and are particularly useful for characterizing the photophysical properties of 1,8-naphthyridine derivatives.

Expert Insights

The extended π-system of the 1,8-naphthyridine core gives rise to characteristic UV absorption bands. The position and intensity of these bands are sensitive to the nature and position of substituents on the ring system. Many 1,8-naphthyridine derivatives are also fluorescent, and their emission properties can be tuned by chemical modification.

Experimental Protocol: UV-Vis and Fluorescence Spectroscopy

• Sample Preparation:

  • UV-Vis: Prepare a stock solution of the compound in a spectroscopic grade solvent (e.g., ethanol, acetonitrile) at a concentration of approximately 1 mM. Prepare a series of dilutions from this stock solution.

  • Fluorescence: Prepare a dilute solution with an absorbance below 0.1 at the excitation wavelength to avoid inner filter effects.

• Instrumentation and Measurement:

  • UV-Vis: Use a dual-beam UV-Vis spectrophotometer. Record a baseline with the pure solvent. Measure the absorbance of the sample solutions in a 1 cm path length quartz cuvette over a suitable wavelength range (e.g., 200-600 nm).

  • Fluorescence: Use a spectrofluorometer. Set the excitation wavelength to the λmax determined from the UV-Vis spectrum. Record the emission spectrum.

• Data Analysis:

  • UV-Vis: Identify the wavelength of maximum absorption (λmax).

  • Fluorescence: Identify the wavelength of maximum emission (λem).

Single-Crystal X-ray Diffraction: The Definitive Structural Proof

Single-crystal X-ray diffraction provides an unambiguous determination of the three-dimensional structure of a molecule in the solid state, including bond lengths, bond angles, and stereochemistry.[2]

Expert Insights

Growing high-quality single crystals is often the most challenging step in this process. Slow evaporation of a solvent, slow cooling of a saturated solution, or vapor diffusion are common techniques.[11] The choice of solvent is crucial and may require screening of several different solvents or solvent mixtures.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth:

  • Grow single crystals of the 1,8-naphthyridine derivative using a suitable crystallization technique. The crystals should be well-formed, transparent, and of an appropriate size (typically 0.1-0.3 mm in each dimension).

• Crystal Mounting and Data Collection:

  • Carefully mount a suitable single crystal on a goniometer head.

  • Center the crystal in the X-ray beam of a single-crystal diffractometer.[12]

  • Collect a complete set of diffraction data by rotating the crystal in the X-ray beam.

• Structure Solution and Refinement:

  • Process the raw diffraction data to obtain a set of structure factors.

  • Solve the crystal structure using direct methods or Patterson methods.

  • Refine the structural model against the experimental data to obtain the final atomic coordinates and other structural parameters.[12]

Conclusion

The comprehensive characterization of 1,8-naphthyridine derivatives is a multi-faceted process that relies on the judicious application of a suite of powerful analytical techniques. By integrating the information obtained from NMR, mass spectrometry, HPLC, UV-Vis/fluorescence spectroscopy, and single-crystal X-ray diffraction, researchers can confidently elucidate the structure, purity, and properties of these important molecules, thereby accelerating their development as new therapeutic agents and advanced materials.

References

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Application Note: A Researcher's Guide to the Definitive Structural Elucidation of 2-Amino-1,8-Naphthyridine Compounds using NMR and Mass Spectrometry

Authored by: Gemini, Senior Application Scientist

Introduction

The 1,8-naphthyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous pharmacologically active agents.[1][2][3][4] Derivatives of 2-amino-1,8-naphthyridine, in particular, have garnered significant interest due to their diverse biological activities, including potential applications as anticancer, antimicrobial, and antiviral agents.[2][5] As with any drug development program, the unambiguous structural characterization and purity assessment of these compounds are paramount for establishing structure-activity relationships (SAR) and ensuring the quality of active pharmaceutical ingredients (APIs).[6][7][8]

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are indispensable analytical techniques in this endeavor.[6][7][9][10] NMR provides an unparalleled, non-destructive view into the molecular architecture, revealing detailed atom connectivity and stereochemistry, while MS delivers precise molecular weight information and clues to the structure through fragmentation analysis.[9][10] This application note provides an in-depth technical guide and detailed protocols for the comprehensive analysis of 2-amino-1,8-naphthyridine compounds, synthesizing technical accuracy with field-proven insights for researchers, scientists, and drug development professionals.

Section 1: Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

Principle and Rationale: Decoding the Molecular Blueprint

NMR spectroscopy is the gold standard for the structural elucidation of organic molecules in solution.[9] It relies on the magnetic properties of atomic nuclei (most commonly ¹H and ¹³C), which, when placed in a strong magnetic field, absorb and re-emit electromagnetic radiation at specific frequencies. These frequencies, known as chemical shifts, are highly sensitive to the local electronic environment of each nucleus, providing a unique fingerprint of the molecular structure.[11] For 2-amino-1,8-naphthyridine, NMR allows for the precise mapping of protons and carbons across the heterocyclic core and any substituents, confirming identity and substitution patterns.

Protocol: NMR Sample Preparation

The quality of the NMR spectrum is directly dependent on the quality of the sample preparation.[12] The following protocol is a self-validating system designed to yield high-resolution spectra.

Causality Behind Experimental Choices:

• Solvent Selection: The choice of a deuterated solvent is critical. It provides a deuterium signal for the spectrometer to "lock" onto, stabilizing the magnetic field, and it minimizes solvent signals in the ¹H NMR spectrum.[12][13] For 2-amino-1,8-naphthyridine, Dimethyl sulfoxide-d₆ (DMSO-d₆) is often preferred over Chloroform-d (CDCl₃) because it is an excellent solvent for many polar heterocyclic compounds and, crucially, it allows for the observation of exchangeable protons like those of the amino (-NH₂) group, which might otherwise be broadened or exchanged with trace water in CDCl₃.

• Concentration: The sample concentration must be optimized. For ¹H NMR, 5-10 mg is typically sufficient.[13][14] For the much less sensitive ¹³C nucleus, a more concentrated sample (50-100 mg) is required to obtain a spectrum with a good signal-to-noise ratio in a reasonable time.[13][14]

• Filtration: Suspended solid particles can severely degrade the magnetic field homogeneity, leading to broad, poorly resolved spectral lines.[12] Filtering the sample ensures a homogenous solution, which is essential for high-quality shimming and sharp signals.

Step-by-Step Methodology:

• Weighing: Accurately weigh 5-10 mg of the 2-amino-1,8-naphthyridine sample into a clean, dry glass vial.

• Dissolution: Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) to the vial.[13][15] Vigorously mix the contents using a vortex mixer until the sample is completely dissolved.[15]

• Filtration and Transfer: Prepare a Pasteur pipette by tightly packing a small plug of cotton or glass wool into the neck.[12][14] Use this filter pipette to transfer the sample solution into a clean, high-quality 5 mm NMR tube. This step removes any particulate matter.

• Capping and Cleaning: Securely cap the NMR tube. Thoroughly wipe the outside of the tube with a lint-free tissue (e.g., Kimwipe) moistened with isopropanol or acetone to remove any dust or fingerprints.[14]

Spectral Interpretation: Assigning the Signals

The structure of 2-amino-1,8-naphthyridine dictates a characteristic pattern of signals in both ¹H and ¹³C NMR spectra.

Caption: Structure of 2-amino-1,8-naphthyridine with proton numbering.

¹H NMR Spectrum Analysis

The aromatic region of the ¹H NMR spectrum is particularly informative. The protons on the pyridine rings will appear as doublets or doublets of doublets due to coupling with their neighbors. The amino protons typically appear as a broad singlet.

Proton	Typical Chemical Shift (δ, ppm in DMSO-d₆)	Multiplicity	Typical Coupling Constant (J, Hz)
H7	~8.6 - 8.8	dd	³J_H7H6_ ≈ 4.2 Hz, ⁴J_H7H5_ ≈ 1.8 Hz
H4	~7.9 - 8.1	dd	³J_H4H3_ ≈ 8.5 Hz, ⁴J_H4H5_ ≈ 1.8 Hz
H5	~7.8 - 8.0	dd	³J_H5H6_ ≈ 8.2 Hz, ⁴J_H5H4_ ≈ 1.8 Hz
H6	~7.2 - 7.4	dd	³J_H6H5_ ≈ 8.2 Hz, ³J_H6H7_ ≈ 4.2 Hz
H3	~6.7 - 6.9	d	³J_H3H4_ ≈ 8.5 Hz
-NH₂	~6.5 - 7.0	br s	N/A

¹³C NMR Spectrum Analysis

The ¹³C NMR spectrum will show eight distinct signals for the carbon atoms of the naphthyridine core. The carbon attached to the amino group (C2) is significantly shielded compared to the other carbons bonded to nitrogen.

Carbon	Typical Chemical Shift (δ, ppm in DMSO-d₆)
C2	~160 - 162
C4	~152 - 154
C8a	~148 - 150
C7	~137 - 139
C5	~120 - 122
C4a	~118 - 120
C6	~115 - 117
C3	~108 - 110

Section 2: Mass Spectrometry (MS) Analysis

Principle and Rationale: Weighing Molecules and Mapping Fragments

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge ratio (m/z) of ions.[10] For structural analysis, Electrospray Ionization (ESI) is a preferred "soft" ionization method that typically generates protonated molecular ions [M+H]⁺ with minimal fragmentation, providing a clear determination of the molecular weight.[16] Subsequent fragmentation of this parent ion using tandem MS (MS/MS) generates a unique pattern that serves as a structural fingerprint, allowing for confirmation of the core structure and identification of substituent locations.

Protocol: ESI-MS Sample Preparation and Analysis

Causality Behind Experimental Choices:

• Solvent System: Samples are typically dissolved in a mixture of volatile organic solvents (e.g., methanol or acetonitrile) and water. The presence of a small amount of acid (e.g., formic acid) facilitates protonation of the basic nitrogen atoms on the naphthyridine ring, promoting the formation of the desired [M+H]⁺ ion in positive ion mode.

• Concentration: MS is significantly more sensitive than NMR.[9] A concentration of approximately 1-10 µg/mL is usually sufficient for analysis.

Step-by-Step Methodology:

• Stock Solution: Prepare a stock solution of the 2-amino-1,8-naphthyridine compound at approximately 1 mg/mL in a solvent like methanol.

• Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL using a mobile phase mimic, typically 50:50 acetonitrile:water with 0.1% formic acid.

• Infusion/Injection: Introduce the sample into the ESI source via direct infusion using a syringe pump or through injection into a liquid chromatography (LC) system.

• Data Acquisition:

  • Full Scan (MS1): Acquire a full scan mass spectrum in positive ion mode to identify the [M+H]⁺ ion. For 2-amino-1,8-naphthyridine (C₈H₇N₃, MW = 145.16), the expected [M+H]⁺ ion will be at m/z 146.07.

  • Tandem MS (MS/MS): Isolate the [M+H]⁺ ion (m/z 146.07) and subject it to collision-induced dissociation (CID) to generate a product ion spectrum.

Data Interpretation: The Fragmentation Fingerprint

The fragmentation of the protonated 2-amino-1,8-naphthyridine ion is driven by the stability of the aromatic system and the presence of the basic nitrogen atoms.

Caption: Proposed ESI-MS/MS fragmentation pathway for 2-amino-1,8-naphthyridine.

Key Mass Spectral Fragments

m/z	Proposed Fragment	Neutral Loss	Rationale
146	[M+H]⁺	-	Protonated molecular ion.
129	[C₈H₅N₂]⁺	NH₃ (Ammonia)	Loss of the amino group as neutral ammonia.
119	[C₇H₆N₂]⁺	HCN (Hydrogen Cyanide)	A characteristic loss from nitrogen-containing heterocyclic rings.[17]
102	[C₇H₄N]⁺	NH₃ + HCN	Subsequent loss of HCN from the m/z 129 fragment, or NH₃ from the m/z 119 fragment.

Section 3: Integrated Spectroscopic Analysis Workflow

The true power of these techniques is realized when they are used in concert. The workflow below illustrates a logical progression from sample receipt to final structural confirmation, integrating both NMR and MS data for a comprehensive characterization.

Caption: Integrated workflow for the spectroscopic analysis of 2-amino-1,8-naphthyridine.

Conclusion

The combined application of NMR spectroscopy and mass spectrometry provides a robust and definitive methodology for the characterization of 2-amino-1,8-naphthyridine compounds. NMR offers an intimate view of the molecular framework, while MS confirms the molecular formula and provides a unique fragmentation fingerprint. By following the detailed protocols and interpretative guides presented in this application note, researchers in pharmaceutical and chemical sciences can confidently elucidate and validate the structures of these important heterocyclic molecules, accelerating the pace of discovery and development.

References

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• American Chemical Society. (2021, December 22). 2-Amino-1,8-naphthyridine Dimer (ANP77), a High-Affinity Binder to the Internal Loops of C/CC and T/CC Sites in Double-Stranded DNA. The Journal of Organic Chemistry. Retrieved from [Link]

• American Chemical Society. (1949). CYCLIZATION OF 2-AMINOPYRIDINE DERIVATIVES TO FORM 1,8-NAPHTHYRIDINES. The Journal of Organic Chemistry. Retrieved from [Link]

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• National Institutes of Health. (n.d.). Structure‐Binding Relationship of 2‐Amino‐1,8‐Naphthyridine Dimers: Role of Linkage Positions on DNA and RNA Recognition. Retrieved from [Link]

• PubMed. (2012, April 7). Synthesis and evaluation of fluorogenic 2-amino-1,8-naphthyridine derivatives for the detection of bacteria. Org Biomol Chem. Retrieved from [Link]

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• Royal Society of Chemistry. (2012). Synthesis and evaluation of fluorogenic 2-amino-1,8-naphthyridine derivatives for the detection of bacteria. Retrieved from [Link]

• Revue Roumaine de Chimie. (n.d.). ASSIGNMENTS OF H AND C NMR SPECTRA OF BENZO[b][6][18]NAPHTHYRIDONE AND OF 2,4-DIMETHYL-5-AMINO-BENZO[b][6][18]. Retrieved from [Link]

• Iowa State University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• ResearchGate. (n.d.). 1,8-Naphthyridine Derivatives: An Updated Review on Recent Advancements of Their Myriad Biological Activities. Retrieved from [Link]

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• Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). 1,8-Naphthyridine synthesis. Retrieved from [Link]

• Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Retrieved from [Link]

• PubMed. (2004, November 15). The characterisation of selected drugs with amine-containing side chains using electrospray ionisation and ion trap mass spectrometry and their determination by HPLC-ESI-MS. J Pharm Biomed Anal. Retrieved from [Link]

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• MDPI. (n.d.). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Retrieved from [Link]

• American Chemical Society. (n.d.). 1,8-Naphthyridines. I. Derivatives of 2- and 4-Methyl-1,8-naphthyridines. The Journal of Organic Chemistry. Retrieved from [Link]

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• PubMed. (2003). ESI-MS/MS analysis of underivatised amino acids: a new tool for the diagnosis of inherited disorders of amino acid metabolism. Fragmentation study of 79 molecules of biological interest in positive and negative ionisation mode. Rapid Commun Mass Spectrom. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Fluorescence behaviour of 2-, 3- and 4-amino-1,8-naphthalimides: effects of the substitution positions of the amino functionality on the photophysical properties. Photochemical & Photobiological Sciences. Retrieved from [Link]

• University of Malta. (2024, August 30). Colourful 3-amino-1,8-naphthalimide alkyl-substituted fluorescent derivatives. Retrieved from [Link]

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• Royal Society of Chemistry. (n.d.). Fragmentation study of tryptophan-derived metabolites induced by electrospray ionization mass spectrometry for highly sensitive analysis. Analyst. Retrieved from [Link]

• ResearchGate. (n.d.). 2-Amino-7-chloro-1,8-naphthyridine | Request PDF. Retrieved from [Link]

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• ResearchGate. (2023, October 1). Assessment of ammonium fluoride as a mobile phase additive for sensitivity gains in electrospray ionization. Retrieved from [Link]

• LCGC International. (n.d.). Ionization Efficiency for Environmentally Relevant Compounds Using Atmospheric Pressure Photoionization Versus Electrospray Ionization (ESI). Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Amino-1,8-naphthyridine-3-carboxylic Acid

Welcome to the technical support center for the synthesis of 2-amino-1,8-naphthyridine-3-carboxylic acid. This guide is designed for researchers, medicinal chemists, and drug development professionals. Here, we address common challenges encountered during the synthesis, providing troubleshooting advice, detailed protocols, and insights grounded in chemical principles to ensure the success of your experiments.

Overview of the Primary Synthetic Challenge

The synthesis of 2-amino-1,8-naphthyridine-3-carboxylic acid is a cornerstone for the development of various therapeutic agents, including those with antimicrobial and anticancer properties.[1][2] The most prevalent and direct synthetic approach is the Friedländer Annulation , which involves the condensation of 2-aminonicotinaldehyde with a compound containing an activated methylene group, followed by subsequent functional group transformations.

While conceptually straightforward, this pathway presents two major practical hurdles:

• The Synthesis of the Key Precursor: The starting material, 2-aminonicotinaldehyde, is not commercially abundant and its synthesis can be inconsistent if not properly optimized.[3][4]

• The Cyclization and Purification: The Friedländer annulation itself requires careful control of conditions to avoid side reactions, and the final product's purification can be complicated by its physical properties.

This guide provides a structured, question-and-answer-based approach to navigate these challenges effectively.

Core Synthetic Workflow

The overall process can be visualized as a two-stage campaign: securing the key aldehyde precursor and then constructing the naphthyridine core.

Sources

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• 4. nbinno.com [nbinno.com]

Technical Support Center: Optimizing 1,8-Naphthyridine Synthesis

Welcome to the technical resource hub for the synthesis of 1,8-naphthyridine and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who are looking to enhance the yield, purity, and scalability of their synthetic routes. 1,8-Naphthyridines are privileged scaffolds in medicinal chemistry and materials science, appearing in drugs like Gemifloxacin and finding use as ligands and components in organic light-emitting diodes.[1] However, their synthesis can present significant challenges.

This document moves beyond simple protocols to provide a deeper understanding of the crucial parameters governing these reactions. We will explore common pitfalls, offer data-driven optimization strategies, and provide detailed, field-tested protocols to empower you to overcome synthetic hurdles.

Frequently Asked Questions (FAQs)

This section addresses high-level strategic questions to guide your experimental design.

Q1: What are the most common and effective methods for synthesizing the 1,8-naphthyridine core?

A1: While several classical methods exist (e.g., Skraup, Combes, Doebner-von Miller), the Friedländer Annulation is overwhelmingly the most utilized and generally highest-yielding approach for 1,8-naphthyridine synthesis.[2][3][4] It involves the condensation of a 2-aminopyridine bearing an ortho-carbonyl group (typically 2-aminonicotinaldehyde) with a compound containing an α-methylene ketone or aldehyde.[5]

Modern variations of the Friedländer synthesis often employ green chemistry principles, such as using water as a solvent or utilizing reusable ionic liquids, which can lead to excellent yields and simplified workups.[2][6] Multicomponent reactions (MCRs) also represent a powerful, convergent strategy for rapidly building molecular diversity.[7]

Q2: My target 1,8-naphthyridine has poor literature precedent. Where should I start with optimization?

A2: When venturing into novel derivatives, begin with a well-established, robust protocol and systematically optimize key parameters. The water-based Friedländer synthesis catalyzed by choline hydroxide is an excellent starting point due to its high success rate across various substrates, environmental friendliness, and operational simplicity.[8][9]

Your initial optimization matrix should focus on:

• Catalyst Loading: Start with the literature-recommended amount (e.g., 1 mol%) and screen higher and lower loadings to find the sweet spot for your specific substrates.[9]

• Temperature: Screen a range from room temperature to 50-80°C. Many modern protocols work efficiently at milder temperatures (50°C).[8][10]

• Reaction Time: Monitor the reaction by TLC or LC-MS at regular intervals (e.g., every 2-4 hours) to determine the point of maximum conversion and avoid potential byproduct formation from prolonged heating.

Q3: What is the primary cause of isomeric byproducts, and how can I control regioselectivity?

A3: The formation of constitutional isomers is a major challenge, particularly when using unsymmetrical ketones (e.g., 2-butanone) in the Friedländer synthesis.[11] The reaction can proceed via cyclization at either of the two α-carbon positions of the ketone.

Strategies to enhance regioselectivity include:

• Catalyst Choice: Certain catalytic systems exhibit high regioselectivity. For instance, the use of the basic ionic liquid [Bmmim][Im] has been reported to generate exclusive products with unsymmetrical ketones.[10]

• Slow Addition: Slowly adding the ketone substrate to the reaction mixture can significantly improve regioselectivity.[12] This technique maintains a low concentration of the ketone, favoring the kinetically preferred product.

• Steric Hindrance: Choosing substrates where one α-position is significantly more sterically hindered can direct the reaction towards the less hindered side.

Troubleshooting Guide: From Low Yields to Pure Products

This section provides solutions to specific experimental problems you may encounter.

Problem 1: The reaction shows low conversion or fails to proceed.

Possible Cause A: Ineffective Catalyst or Reaction Conditions

Your choice of catalyst and solvent system is the most critical factor influencing reaction success. While traditional methods used harsh acid or base catalysts, modern approaches offer higher yields under milder conditions.[2]

Solution: Re-evaluate Your Catalytic System

If you are using a traditional system, consider switching to a more modern, efficient one. Choline hydroxide in water is an excellent first choice, demonstrating broad substrate scope and often achieving near-quantitative yields.[8][9]

dot

Caption: Catalyst and solvent selection workflow.

Data-Driven Catalyst Comparison for Friedländer Synthesis

Catalyst System	Solvent	Temperature (°C)	Typical Yield (%)	Key Advantages	Reference
Choline Hydroxide (ChOH)	Water	50	>90	Green, inexpensive, high yield, simple workup	[8][9]
[Bmmim][Im] (Ionic Liquid)	None (Solvent-free)	80	~95	Reusable catalyst, high yield, excellent regioselectivity	[2][10]
LiOH·H₂O	Aqueous-Alcohol	Reflux	60-70	Milder than traditional bases	[8]
Traditional Base (KOH)	Ethanol	Reflux	Variable	Inexpensive, well-established	[11]

Possible Cause B: Poor Quality of Starting Materials

The primary starting material, 2-aminonicotinaldehyde (or a related 2-amino-3-carbonylpyridine), is susceptible to oxidation and self-condensation. Impurities can halt the reaction.

Solution: Verify Starting Material Purity

• Check Purity: Analyze your 2-aminonicotinaldehyde by ¹H NMR and LC-MS before starting the reaction.

• Fresh is Best: Use freshly prepared or recently purchased starting material. If it has been stored for a long time, consider purification by column chromatography or recrystallization.

• Inert Atmosphere: For sensitive substrates, running the reaction under an inert atmosphere (Nitrogen or Argon) can prevent oxidative side reactions and improve yields.[8]

Problem 2: The reaction is messy, with multiple unidentified byproducts.

Possible Cause: Self-Condensation or Decomposition

At elevated temperatures or with highly reactive substrates, the aldehyde and ketone starting materials can undergo self-condensation (aldol reactions) faster than the desired Friedländer annulation.

Solution: Optimize Reaction Temperature and Substrate Addition

• Lower the Temperature: Attempt the reaction at a lower temperature (e.g., room temperature or 50°C). Many modern catalytic systems are efficient at milder temperatures, which suppresses side reactions.[9]

• Control Stoichiometry: Ensure precise 1:1 stoichiometry of the reactants. An excess of the ketone can promote self-condensation. Some protocols find a slight excess of one reactant to be beneficial, but this must be determined empirically.[2]

• Slow Addition: As mentioned for improving regioselectivity, the slow addition of the more reactive carbonyl component can maintain its low concentration, favoring the desired cross-condensation over self-condensation.[12]

Experimental Protocols

The following protocols are provided as robust starting points for your syntheses.

Protocol 1: Gram-Scale Synthesis of 2,7-Dimethyl-1,8-naphthyridine in Water

This protocol is adapted from a high-yield, environmentally friendly method.[8][9]

dot

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• 12. 1,8-Naphthyridine synthesis [organic-chemistry.org]

Technical Support Center: Purification Strategies for 2-Amino-1,8-Naphthyridine Derivatives

Welcome to the technical support center for the purification of 2-amino-1,8-naphthyridine derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this important class of heterocyclic compounds. The unique electronic properties and basicity of the 2-amino-1,8-naphthyridine scaffold, while crucial for its biological activity, can present specific hurdles in achieving high purity.[1][2][3] This resource provides in-depth, experience-driven advice in a question-and-answer format to help you troubleshoot and optimize your purification workflows.

Troubleshooting Guide: Common Purification Issues

This section addresses specific, frequently encountered problems during the purification of 2-amino-1,8-naphthyridine derivatives.

Q1: I'm observing a significantly low yield after my purification protocol. What are the likely causes and how can I improve it?

Low recovery of your target compound can be attributed to several factors, from incomplete reactions to losses during the purification steps themselves.

Causality and Strategic Solutions:

• Incomplete Reaction: Before proceeding to purification, it is critical to ensure the synthetic reaction has reached completion.

  • Validation: Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the consumption of starting materials.[4]

• Losses During Aqueous Work-up: The basic nature of the aminonaphthyridine ring system means it can be protonated and partitioned into an acidic aqueous phase.

  • Protocol: During acid-base extractions, ensure the final pH adjustment to basify the aqueous layer and extract your product is optimized.[4] Over-acidification or insufficient basification can lead to product loss in the aqueous phase.

• Irreversible Adsorption or Degradation on Silica Gel: The basic nitrogen atoms of your compound can interact strongly with the acidic silanol groups on the surface of standard silica gel, leading to irreversible adsorption or degradation.[4]

  • Mitigation Strategy:

    • Deactivate Silica Gel: Pre-treat the silica gel by slurrying it in a mobile phase containing a small amount of a tertiary amine, such as triethylamine (~0.5-1%).[4] This neutralizes the acidic sites.

    • Use an Alternative Stationary Phase: Consider using a more neutral stationary phase like alumina.[4]

• Suboptimal Recrystallization Conditions: An improperly chosen solvent system for recrystallization can result in significant product loss to the mother liquor or failure to crystallize ("oiling out").[4]

  • Optimization: Systematically screen for suitable recrystallization solvents. A good solvent will dissolve the compound when hot but have low solubility when cold.

Q2: My purified 2-amino-1,8-naphthyridine derivative is still contaminated with a persistent impurity. How can I effectively remove it?

Persistent impurities often have polarities and chemical properties very similar to the desired product, making separation challenging.

Common Impurities and Targeted Removal Strategies:

Impurity Type	Identification and Characteristics	Recommended Purification Strategy
Isomeric Byproducts	Positional isomers, often formed during cyclization reactions, have very similar polarities to the target compound.[4] For example, in the synthesis of 2-amino-5-chloro-1,8-naphthyridine, the 3-chloro isomer can be a difficult-to-remove byproduct.[4]	High-performance column chromatography utilizing a shallow solvent gradient is often necessary to achieve separation.[4] In some cases, derivatization of the mixture to alter the polarity of one component can facilitate separation, followed by a deprotection step.[4]
Di-substituted Byproducts	Over-reaction can lead to byproducts such as di-halogenated derivatives (e.g., 2-amino-3,5-dichloro-1,8-naphthyridine), which can be challenging to separate.[4]	Meticulous optimization of column chromatography is the primary approach.[4] If the di-substituted byproduct has a significantly different basicity, a carefully controlled acid wash during the work-up might selectively remove it.[4]
Unreacted Starting Materials	Precursors like substituted 2-aminopyridines can carry through the synthesis.[4][5]	An acid-base extraction can be highly effective. Adjusting the pH to approximately 4 can help in the separation of more basic starting materials from the product.[4]

Q3: During recrystallization, my compound is "oiling out" instead of forming crystals. What steps can I take to resolve this?

"Oiling out" happens when the compound separates from the solution as a liquid phase instead of a solid crystalline lattice. This is typically due to a high degree of supersaturation or an unsuitable solvent.[4]

Troubleshooting Steps:

• Reduce the Rate of Cooling: Allow the hot, saturated solution to cool slowly to room temperature before transferring it to a refrigerator or ice bath. Rapid cooling often promotes oiling.[4]

• Introduce a Co-solvent (Anti-solvent): To the warm solution of your compound, add a miscible "anti-solvent" (a solvent in which your compound is less soluble) dropwise until the solution becomes slightly turbid. Then, add a few drops of the primary solvent to redissolve the initial precipitate before allowing the solution to cool slowly.[4]

• Scratch the Inner Surface of the Flask: Use a glass rod to gently scratch the inside of the flask below the solvent level. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.

• Seed the Solution: If you have a small amount of the pure crystalline product, add a tiny crystal to the cooled, supersaturated solution to induce crystallization.

Frequently Asked Questions (FAQs)

Q: What is a reliable starting point for developing a column chromatography method for a novel 2-amino-1,8-naphthyridine derivative?

A: A common and effective starting point is to use silica gel as the stationary phase. The mobile phase typically consists of a mixture of a non-polar solvent like dichloromethane or hexanes and a polar solvent such as ethyl acetate or methanol.[4] For many 2-amino-1,8-naphthyridine derivatives, a gradient elution from 100% chloroform to a mixture of chloroform/methanol (e.g., 98/2) has proven successful.[4] Crucially, to prevent peak tailing, it is highly recommended to add a small percentage of triethylamine (~0.5-1%) to the mobile phase to neutralize the acidic sites on the silica gel.[4]

Q: Can I use acid-base extraction as a primary purification method?

A: Yes, acid-base extraction is a powerful technique for purifying basic compounds like 2-amino-1,8-naphthyridine derivatives, especially for removing non-basic impurities.[6][7] The basic amino group can be protonated with a dilute acid (e.g., 10% HCl), transferring the compound of interest into the aqueous layer, while neutral or acidic impurities remain in the organic layer.[4][7][8] The aqueous layer can then be separated, basified (e.g., with 5 M NaOH) to deprotonate the compound, and the purified product can be extracted back into an organic solvent.[4]

Q: How can I confirm the purity of my final 2-amino-1,8-naphthyridine product?

A: A combination of analytical techniques should be employed to confirm the purity and identity of your compound:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure.[9]

• Mass Spectrometry (MS): This technique verifies the molecular weight of your compound.[9]

• Melting Point Analysis: A sharp and well-defined melting point is a good indicator of high purity.[9]

• Elemental Analysis: This provides the percentage composition of elements (C, H, N), which can be compared to the calculated values for the empirical formula to confirm its identity.[9]

Experimental Protocols & Workflows

Protocol 1: General Acid-Base Extraction

• Dissolution: Dissolve the crude reaction mixture in an appropriate organic solvent, such as dichloromethane.[4]

• Acid Extraction: Transfer the organic solution to a separatory funnel and extract with 10% aqueous hydrochloric acid. This will protonate the basic 2-amino-1,8-naphthyridine derivative, moving it into the aqueous layer.[4][7]

• Layer Separation: Carefully separate the aqueous layer containing the protonated product. The organic layer, which contains non-basic impurities, can be discarded.[4]

• Basification and Product Isolation: Cool the aqueous layer in an ice bath and slowly add a base, such as 5 M NaOH solution, to adjust the pH to approximately 9-10.[4] This will deprotonate your compound, causing it to precipitate or become soluble in an organic solvent.

• Final Extraction: Extract the basified aqueous solution multiple times with dichloromethane.[4]

• Drying and Concentration: Combine the organic extracts, dry them over an anhydrous drying agent like sodium sulfate (Na₂SO₄), filter, and concentrate the solution under reduced pressure to obtain the purified product.[4]

Protocol 2: Column Chromatography with a Basic Modifier

• Stationary Phase Preparation: Prepare a slurry of silica gel in the initial, least polar mobile phase solvent system.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent like dichloromethane. Adsorb this solution onto a small amount of silica gel. After drying to a free-flowing powder, carefully load it onto the top of the prepared column.[4]

• Elution: Begin the elution with a non-polar solvent system (e.g., 100% dichloromethane or a hexane/ethyl acetate mixture) containing ~0.5-1% triethylamine.[4] Gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of ethyl acetate or adding methanol) to elute your compound.

• Fraction Collection and Analysis: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 2-amino-1,8-naphthyridine derivative.[4]

Visualized Workflows

Caption: Decision tree for selecting a purification strategy.

Sources

• 1. 1,8-Naphthyridine Derivatives: A Review of Multiple Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 1,8-naphthyridine derivatives: an updated review on recent advancements of their myriad biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. people.chem.umass.edu [people.chem.umass.edu]
• 7. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Identifying and minimizing side reactions in naphthyridine synthesis

Welcome to the Technical Support Center for Naphthyridine Synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshoot common experimental issues, and minimize side reactions in the synthesis of this important class of N-heterocycles.

Introduction to Naphthyridine Synthesis

Naphthyridines are bicyclic aromatic compounds containing two nitrogen atoms. Their structural similarity to quinolines and their diverse biological activities have made them privileged scaffolds in medicinal chemistry and materials science. However, their synthesis can be challenging, often accompanied by side reactions that lower yields and complicate purification. This guide provides a detailed exploration of common synthetic methods and practical solutions to frequently encountered problems.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products in classical naphthyridine synthesis reactions like the Friedländer and Skraup methods?

A1: In the Friedländer synthesis , a common side reaction is the self-condensation (aldol condensation) of the ketone reactant, particularly under basic conditions. For the Skraup synthesis , which employs strongly acidic and high-temperature conditions, the formation of tar and polymeric materials is a significant issue. This is often due to the polymerization of acrolein, which is generated in situ from glycerol.[1] Additionally, incomplete oxidation can lead to the presence of partially hydrogenated dihydronaphthyridine intermediates as impurities.

Q2: How can I improve the regioselectivity when using unsymmetrical ketones in the Friedländer synthesis of naphthyridines?

A2: Achieving high regioselectivity with unsymmetrical ketones is a common challenge. The outcome is often dependent on the nature of the catalyst and reaction conditions. For instance, some ionic liquid-catalyzed Friedländer reactions have been reported to yield exclusive products with unsymmetrical ketones.[2] To favor a specific regioisomer, consider the following:

• Catalyst Choice: Experiment with different acid or base catalysts, as their steric and electronic properties can influence the initial condensation step.

• Reaction Temperature: Lowering the reaction temperature may favor the thermodynamically more stable product, potentially increasing regioselectivity.

• Protecting Groups: Temporarily blocking one of the α-positions of the ketone with a suitable protecting group can direct the condensation to the desired site.

Q3: My final naphthyridine product is poorly soluble. How can I effectively purify it?

A3: Poor solubility is a frequent challenge with polyaromatic heterocycles. If standard chromatographic methods are proving difficult, consider these alternative purification strategies:

• Hot Filtration/Recrystallization: Attempt recrystallization from high-boiling point solvents such as DMF, DMSO, or diphenyl ether. Hot filtration can be employed to remove insoluble impurities.

• Trituration: Suspend the crude product in a solvent where the impurities are soluble, but the desired product is not. Sonication can aid in this process.

• Derivative Formation: If the structure allows, consider the temporary introduction of a solubilizing group (e.g., a Boc-protecting group on a nitrogen atom) to facilitate purification. This group can be removed in a subsequent step.

• Preparative HPLC: Reverse-phase preparative HPLC using gradients of acetonitrile/water or methanol/water with a modifier like TFA or formic acid can be effective for purifying highly polar or sparingly soluble compounds.

Troubleshooting Guides by Synthetic Method

The Friedländer Synthesis

The Friedländer synthesis involves the condensation of an o-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group. For naphthyridine synthesis, an aminopyridine aldehyde or ketone is typically used.

Issue 1: Low Yield of the Desired Naphthyridine

Possible Cause	Recommendation & Rationale
Self-condensation of the ketone reactant	Slowly add the ketone to the reaction mixture to maintain a low concentration, thereby minimizing self-reaction. Alternatively, using milder reaction conditions, such as a lower temperature or a less aggressive catalyst, can disfavor the aldol condensation pathway.
Incomplete reaction	Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the reaction stalls, consider increasing the temperature, extending the reaction time, or adding a more effective catalyst.
Decomposition of starting materials or product	Harsh acidic or basic conditions can lead to degradation. Employing milder catalysts like choline hydroxide in water can provide high yields under more benign conditions.[3]

Quantitative Data: Optimization of Friedländer Synthesis of 2-Methyl-1,8-Naphthyridine

The following data, adapted from a study on gram-scale synthesis in water, demonstrates the impact of catalyst and solvent on product yield.[3]

Entry	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	None	None	50	6	0
2	None	H₂O	50	6	0
3	Choline Hydroxide (1)	Excess Acetone	50	6	52
4	Choline Hydroxide (1)	H₂O	50	6	99
5	NaOH (1)	H₂O	50	6	75
6	KOH (1)	H₂O	50	6	82

Workflow for Troubleshooting Low Yield in Friedländer Synthesis

Troubleshooting workflow for low yield in Friedländer synthesis.

The Skraup-Doebner-von Miller Synthesis

This method involves the reaction of an aminopyridine with glycerol (Skraup) or an α,β-unsaturated carbonyl compound (Doebner-von Miller) in the presence of a strong acid and an oxidizing agent.

Issue 1: Excessive Tar Formation and Low Yield

Possible Cause	Recommendation & Rationale
Uncontrolled exothermic reaction	The Skraup reaction is notoriously exothermic. The addition of a moderator such as ferrous sulfate (FeSO₄) can help to control the reaction's vigor. Slow and careful addition of sulfuric acid with efficient cooling is also crucial.[4]
Polymerization of acrolein/unsaturated carbonyl	The harsh acidic conditions promote polymerization. Using a less aggressive oxidizing agent than nitrobenzene, such as arsenic acid or a "sulfo-mix" (m-nitrobenzenesulfonic acid in sulfuric acid), can mitigate this.[1]
High reaction temperatures	While heat is required to initiate the reaction, excessive temperatures can lead to charring. The reaction should be heated gently, and the exothermic phase should be carefully controlled.

Issue 2: Formation of Partially Hydrogenated Byproducts

Possible Cause	Recommendation & Rationale
Inefficient oxidation	The final step of the synthesis is the aromatization of a dihydro-intermediate. If the oxidizing agent is consumed prematurely or is not potent enough, this step will be incomplete. Ensure an adequate amount of a suitable oxidizing agent is used. In some cases, a separate, subsequent oxidation step may be necessary.

Mechanism of Tar Formation in Skraup Synthesis

While the exact structures of the tars are complex and varied, their formation is generally attributed to the acid-catalyzed polymerization and condensation of the highly reactive acrolein intermediate.

Simplified pathway to tar formation in the Skraup synthesis.

Modern Synthetic Methods: Palladium-Catalyzed Cross-Coupling

Palladium-catalyzed reactions, such as the Suzuki-Miyaura coupling, are powerful tools for the functionalization of pre-formed naphthyridine cores.

Issue 1: Formation of Homocoupling and Dehalogenation Byproducts in Suzuki Coupling

Possible Cause	Recommendation & Rationale
Homocoupling of boronic acid	This side reaction is often promoted by the presence of oxygen and Pd(II) species. Thoroughly degas all solvents and reagents with an inert gas (argon or nitrogen). Using a palladium precatalyst that is less sensitive to air can also be beneficial.[5][6]
Dehalogenation of the halonaphthyridine	This reductive cleavage of the C-X bond can occur in the presence of highly reactive organoboron compounds or strong reducing agents. Using bromo or chloro derivatives instead of iodo derivatives can reduce the propensity for dehalogenation.[7] Careful selection of the base is also important, as some bases can promote this side reaction.
Protodeboronation of the boronic acid	The presence of water can lead to the cleavage of the C-B bond, reducing the amount of boronic acid available for cross-coupling. Use anhydrous solvents and reagents to minimize this side reaction.

Side Reactions in Suzuki-Miyaura Cross-Coupling

Key side reactions in Suzuki-Miyaura cross-coupling.

Detailed Experimental Protocols

Protocol 1: Friedländer Synthesis of 2-Methyl-1,8-Naphthyridine

This protocol is adapted from a greener, water-based synthesis method.[3]

Materials:

• 2-Aminonicotinaldehyde

• Acetone

• Choline hydroxide (45 wt% in methanol)

• Deionized water

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• To a round-bottom flask, add 2-aminonicotinaldehyde (e.g., 61.6 mg, 0.5 mmol) and deionized water (1 mL).

• Add acetone (111 µL, 1.5 mmol, 3 equivalents).

• Add choline hydroxide (3 µL, 1 mol%).

• Purge the flask with nitrogen and stir the reaction mixture at 50°C for 6 hours.

• Monitor the reaction progress by TLC (10% methanol/dichloromethane).

• Upon completion, cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• If necessary, purify the product by column chromatography on silica gel or by recrystallization.

Protocol 2: Skraup Synthesis of 1,5-Naphthyridine from 3-Aminopyridine

This protocol is adapted from a literature procedure and should be performed with caution in a well-ventilated fume hood due to the exothermic nature of the reaction.[1]

Materials:

• 3-Aminopyridine

• Glycerol

• Concentrated Sulfuric Acid

• m-Nitrobenzenesulfonic acid sodium salt

• Crushed ice

• Concentrated sodium hydroxide solution

• Chloroform or diethyl ether

• Anhydrous sodium sulfate

Procedure:

• In a large round-bottom flask equipped with a reflux condenser and a mechanical stirrer, cautiously add concentrated sulfuric acid to 3-aminopyridine while cooling in an ice bath.

• To this mixture, add glycerol, followed by the oxidizing agent, m-nitrobenzenesulfonic acid sodium salt.

• Heat the mixture gently. The reaction is exothermic and will begin to reflux without external heating.

• Once the initial vigorous reaction subsides, heat the mixture to 140-150°C and maintain this temperature for 4-5 hours.

• Allow the reaction mixture to cool to room temperature and then carefully pour it onto a large amount of crushed ice.

• Neutralize the acidic solution carefully with a concentrated sodium hydroxide solution until it is strongly alkaline (use a pH meter or pH paper).

• Extract the aqueous layer multiple times with a suitable organic solvent (e.g., chloroform or diethyl ether).

• Combine the organic extracts, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

• The crude product can be purified by distillation or recrystallization.

References

• BenchChem Technical Support Team. (2025). Technical Support Center: Skraup Synthesis of Naphthyridines. BenchChem.

• Fuertes, M., Masdeu, C., Martin-Encinas, E., Selas, A., Rubiales, G., Palacios, F., & Alonso, C. (2020). Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. Molecules, 25(14), 3252. [Link]

• BenchChem Technical Support Team. (2025). Overcoming challenges in the purification of heterocyclic compounds. BenchChem.

• Bera, K., Das, A., & Bera, M. (2021). Gram-Scale Synthesis of 1,8-Naphthyridines in Water: The Friedlander Reaction Revisited. ACS Omega, 6(29), 18995-19006. [Link]

• BenchChem Technical Support Team. (2025).

• Zhang, Y., Zhang, Y., & Zhang, Y. (2021). Synthesis of 1,8-Naphthyridines by the Ionic Liquid-Catalyzed Friedlander Reaction and Application in Corrosion Inhibition. ACS Omega, 6(42), 28091-28099. [Link]

• IIP Series. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Bera, K., Das, A., & Bera, M. (2021). Gram-Scale Synthesis of 1,8-Naphthyridines in Water: The Friedlander Reaction Revisited. ACS Omega, 6(29), 18995-19006. [Link]

• Jedinak, L., & Dolensky, B. (2020). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. Molecules, 25(23), 5725. [Link]

• Wikipedia. (n.d.). Skraup reaction. [Link]

• Al-Tel, T. H. (2012). Synthesis of some 1 8 Naphthyridine Derivatives with Comparative Studies of Cyclization in Two Different Acids. International Journal of Chemistry, 4(5). [Link]

• Denmark, S. E., & Venkatraman, S. (2006). On the mechanism of the Skraup-Doebner-Von Miller quinoline synthesis. The Journal of organic chemistry, 71(4), 1668–1676. [Link]

• Boyd, M. J., & Grogan, M. J. (2024). Rapid Synthesis of Highly Substituted 1,6-Naphthyridines Via Heteroaryl Ditriflates. The Journal of Organic Chemistry. [Link]

• Lennox, A. J., & Lloyd-Jones, G. C. (2014). The Suzuki-Miyaura Cross-Coupling Reaction. Chemical Society reviews, 43(1), 412–443. [Link]

• Wikipedia. (n.d.). Doebner–Miller reaction. [Link]

• ResearchGate. (n.d.). Structures of isomeric naphthyridines. [Link]

• Kumar, A., Cholia, P., Kumar, R., Kumar, A., Singh, R. K., & Kumar, D. (2024). Design, synthesis, and anti-mycobacterial evaluation of 1,8-naphthyridine-3-carbonitrile analogues. RSC advances, 14(32), 23146–23163. [Link]

• BenchChem Technical Support Team. (2025). Technical Support Center: Purification of Polar Aza-Heterocycles. BenchChem.

• Huang, Z., & Dong, G. (2019). Complementary Strategies for Directed sp3 C-H Functionalization: A Comparison of Transition-Metal Catalyzed Activation, Hydrogen Atom Transfer and Carbene/Nitrene Transfer. Tetrahedron, 75(3), 259-278. [Link]

• Neeft, J. P. A., & Zwart, R. W. R. (2009). Tar formation in pyrolysis and gasification. TNO. [Link]

• BenchChem Technical Support Team. (2025). Comparative Spectroscopic Analysis of 1,8-Naphthyridine Derivatives: A Guide for Researchers. BenchChem.

• Fuertes, M., et al. (2020). Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. Molecules, 25(14), 3252. [Link]

• van der Drift, A., van Doorn, J., & Vermeulen, J. W. (2002). Numerical Investigation of Tar Formation Mechanisms in Biomass Pyrolysis. Industrial & Engineering Chemistry Research, 41(21), 5263-5272. [Link]

• ResearchGate. (n.d.). Skraup synthesis of 1,6‐naphthyridine from 4‐aminopyridine. [Link]

• BenchChem Technical Support Team. (2025).

• Fletcher, S. P. (2021). Mechanistic Investigation of a Rhodium Catalysed Asymmetric Suzuki-Miyaura Coupling. Nature Catalysis, 4, 269–278. [Link]

• Schurig, V., & Ebinger, J. (2010). Chromatographic Peak Deconvolution of Constitutional Isomers by Multiple-Reaction-Monitoring Mass Spectrometry. Chirality, 22(1), 136-143. [Link]

• Gandeepan, P., & Cheng, C. H. (2015). A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines. RSC Advances, 5(111), 91427-91443. [Link]

• Bagley, M. C., & Lunn, R. (2008). One-Pot Methodology for the Synthesis of Polysubstituted Pyridines and Terpyridines. University of Sussex. [Link]

• O’Connor, S. E., & Wipf, P. (2006). Multicomponent Assembly Processes for the Synthesis of Diverse Yohimbine and Corynanthe Alkaloid Analogs. Journal of combinatorial chemistry, 8(6), 940–954. [Link]

• Luscombe, C. K., & Schlenker, C. W. (2012). Recent Developments in C–H Activation for Materials Science in the Center for Selective C–H Activation. The Journal of organic chemistry, 77(17), 7167–7175. [Link]

• ChemOrgChem. (2024, March 22). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| [Video]. YouTube. [Link]

• Al-Mulla, A. (2017). Efficient Multicomponent Catalyst-Free Synthesis of Substituted 2-Aminopyridines. Molecules, 22(9), 1466. [Link]

• BenchChem Technical Support Team. (2025). Application Notes and Protocols for Quinoline Synthesis via the Doebner-von Miller Reaction. BenchChem.

• Wallace, A. C., & Miller, R. A. (2016). Recent Advances in Metal-Free Quinoline Synthesis. Molecules, 21(8), 996. [Link]

• QIAGEN. (n.d.). 5.2 Protein purification. [Link]

• Motaleb, M. A., et al. (2023). Novel substituted 1,8-naphthyridines: Design, synthesis, radiolabeling, and evaluation of apoptosis and topoisomerase II inhibition. Frontiers in Chemistry, 11, 1164923. [Link]

• ResearchGate. (n.d.). General reaction scheme of Skraup/Doebner–von Miller quinoline synthesis. [Link]

Sources

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• 2. Synthesis of 1,8-Naphthyridines by the Ionic Liquid-Catalyzed Friedlander Reaction and Application in Corrosion Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gram-Scale Synthesis of 1,8-Naphthyridines in Water: The Friedlander Reaction Revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. Yoneda Labs [yonedalabs.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Conditions for 2-Amino-1,8-naphthyridine-3-carboxylic Acid

As a Senior Application Scientist, I've frequently guided researchers through the nuances of heterocyclic synthesis. The preparation of 2-amino-1,8-naphthyridine-3-carboxylic acid, a valuable scaffold in drug discovery, often involves the Friedländer annulation—a powerful yet sensitive reaction.[1][2] This guide is structured to address the most common challenges encountered in the lab, moving from troubleshooting immediate experimental failures to a deeper understanding of the reaction's core principles.

Troubleshooting Guide: From Low Yields to Pure Product

This section directly addresses specific problems you might be facing at the bench. The solutions are based on a causal analysis of the reaction chemistry.

Q1: My reaction yield for 2-amino-1,8-naphthyridine-3-carboxylic acid is consistently low. What are the critical parameters to investigate?

Low yield is the most common complaint, and it's rarely due to a single factor. A systematic approach is essential. The synthesis is typically a two-step process: (1) a Friedländer condensation of 2-aminonicotinaldehyde with ethyl cyanoacetate to form the ethyl ester, followed by (2) saponification (hydrolysis) of the ester to the final carboxylic acid. Issues can arise in either step.

Key Areas for Optimization:

• Purity of Starting Materials: 2-aminonicotinaldehyde is susceptible to oxidation. Using aged or discolored starting material can drastically inhibit the reaction. Always use freshly purified or commercially sourced high-purity aldehyde.

• Catalyst Selection and Loading: The Friedländer condensation can be catalyzed by either acid or base.[3] For this specific transformation, base catalysis is common. However, the choice of base is critical. Strong bases like KOH can promote unwanted side reactions, while milder bases like piperidine or environmentally benign catalysts like choline hydroxide (ChOH) in water can offer better control and yields.[4][5]

• Temperature Control: The initial condensation is often exothermic. Overheating can lead to polymerization and the formation of tar-like byproducts. Conversely, the subsequent cyclodehydration step requires sufficient thermal energy. A common strategy is to initiate the reaction at room temperature and then gently reflux to drive it to completion.[6]

• Hydrolysis Conditions: The final saponification step to yield the carboxylic acid requires careful pH control. Using a strong base like NaOH is effective, but the product is an amino acid, making it amphoteric.[7] Careful acidification to the isoelectric point is necessary to precipitate the product cleanly without it re-dissolving in excess acid.

The following workflow provides a logical sequence for diagnosing and resolving low-yield issues.

Caption: A systematic workflow for troubleshooting low reaction yields.

Q2: I am observing a dark, tarry reaction mixture and significant impurity formation. How can I achieve a cleaner reaction?

Tarry mixtures are a hallmark of polymerization and competing side reactions. The primary cause is often overly harsh reaction conditions or an inappropriate catalyst.

• Minimizing Side Reactions:

  • Catalyst: Switch from strong, non-specific bases (e.g., KOH, NaOH) to a milder organic base (e.g., piperidine) or a modern catalyst system. Amine catalysts like 1,3,3-trimethyl-6-azabicyclo[3.2.1]octane (TABO) have shown high reactivity and selectivity in related Friedländer annulations.[8][9]

  • Temperature: Avoid high initial temperatures. Mix the reactants and catalyst at room temperature or below before gradually heating.

  • Solvent-Free Conditions: Grinding the reactants with a solid catalyst like CeCl₃·7H₂O can provide a highly efficient and clean reaction, minimizing solvent-related degradation.[3]

• Purification Strategy:

  • After the hydrolysis step, filter the hot reaction mixture to remove any insoluble polymeric material.

  • Cool the filtrate slowly to allow for crystallization.

  • Carefully adjust the pH of the cold solution with dilute acid (e.g., 1M HCl or acetic acid) to precipitate the product at its isoelectric point.

  • The crude product can often be purified by recrystallization from a high-boiling polar solvent like DMF or DMSO, or by dissolving in dilute base and re-precipitating with acid.

Frequently Asked Questions (FAQs)

This section explores the fundamental chemistry to empower you to make informed decisions during reaction development.

Q1: What is the underlying mechanism for the synthesis of the 2-amino-1,8-naphthyridine core?

The reaction is a classic example of the Friedländer Synthesis . It proceeds via a base-catalyzed cascade involving an initial aldol-type condensation followed by an intramolecular cyclization and dehydration.[1]

• Enolate Formation: The base deprotonates the α-carbon of ethyl cyanoacetate, forming a nucleophilic enolate.

• Aldol-Type Addition: The enolate attacks the electrophilic carbonyl carbon of 2-aminonicotinaldehyde.

• Intramolecular Cyclization: The amino group of the aldehyde intermediate attacks the nitrile carbon, initiating a cyclization.

• Tautomerization & Dehydration: A series of tautomerizations and the eventual elimination of a water molecule yields the aromatic 2-amino-1,8-naphthyridine ring system.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of 1,8-Naphthyridines by the Ionic Liquid-Catalyzed Friedlander Reaction and Application in Corrosion Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. connectjournals.com [connectjournals.com]
• 4. Gram-Scale Synthesis of 1,8-Naphthyridines in Water: The Friedlander Reaction Revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Highly regioselective Friedländer annulations with unmodified ketones employing novel amine catalysts: syntheses of 2-substituted quinolines, 1,8-naphthyridines, and related heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Highly Regioselective Friedlaender Annulations with Unmodified Ketones Employing Novel Amine Catalysts: Syntheses of 2-Substituted Quinolines, 1,8-Naphthyridines, and Related Heterocycles [organic-chemistry.org]

Technical Support Center: 1,8-Naphthyridine Compound Stability and Solubility

Welcome to the technical support center for 1,8-naphthyridine compounds. This guide is designed for researchers, scientists, and drug development professionals to navigate the common stability and solubility challenges encountered during experimentation with this important class of molecules. As a Senior Application Scientist, my goal is to provide you with not just protocols, but also the underlying scientific principles to empower you to troubleshoot effectively.

The 1,8-naphthyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] However, its unique chemical properties can also present significant challenges in handling and formulation. This guide will address these issues in a practical, question-and-answer format, supported by experimental data and established scientific literature.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling and properties of 1,8-naphthyridine compounds.

Q1: My 1,8-naphthyridine compound has precipitated out of my aqueous buffer. What is the most likely reason?

A1: The most common reason for the precipitation of 1,8-naphthyridine compounds from aqueous solutions is their pH-dependent solubility. The 1,8-naphthyridine core contains basic nitrogen atoms, meaning the molecule's overall charge and, consequently, its solubility can change dramatically with pH. Many 1,8-naphthyridine derivatives are weak bases and exhibit low solubility at neutral to high pH, where they exist in their less soluble, non-ionized form. Conversely, they tend to be more soluble in acidic conditions due to the protonation of the nitrogen atoms in the naphthyridine ring system.

Q2: I've noticed a change in the color of my 1,8-naphthyridine solution over time. What could be happening?

A2: A color change in your solution often indicates chemical degradation. 1,8-naphthyridine compounds can be susceptible to degradation under several conditions, including exposure to light (photodegradation), strong acidic or basic conditions (hydrolysis), and oxidizing agents. Photodegradation, in particular, can lead to the formation of colored byproducts. It is crucial to store solutions of these compounds protected from light and at an appropriate pH to minimize degradation.

Q3: What are the best general-purpose solvents for dissolving 1,8-naphthyridine compounds?

A3: While solubility is highly dependent on the specific substituents on the 1,8-naphthyridine core, a good starting point for solubilization is often polar aprotic solvents like dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF). For less polar derivatives, chlorinated solvents like dichloromethane or chloroform may be effective. For use in biological assays, creating a concentrated stock solution in DMSO followed by serial dilution into the aqueous assay medium is a common practice. However, it's important to be mindful of the final DMSO concentration in your experiment, as it can have its own biological effects.

Q4: Are there any known stability issues I should be aware of when storing my 1,8-naphthyridine compounds?

A4: Yes, both solid-state and in-solution stability can be concerns. As solids, these compounds should be stored in a cool, dark, and dry place. In solution, as mentioned, they can be susceptible to pH-dependent hydrolysis and photodegradation. Long-term storage of aqueous solutions is generally not recommended unless stability has been explicitly demonstrated for your specific compound and buffer system. For long-term storage, it is best to keep the compound as a dry solid or as a frozen stock solution in an appropriate organic solvent like DMSO.

Part 2: Troubleshooting Guides

This section provides more in-depth troubleshooting workflows for persistent stability and solubility problems.

Troubleshooting Poor Solubility

Low aqueous solubility is a frequent hurdle in the development of 1,8-naphthyridine compounds, impacting everything from in vitro assay performance to in vivo bioavailability. The following guide provides a systematic approach to addressing this issue.

Caption: A stepwise workflow for addressing solubility issues with 1,8-naphthyridine compounds.

1. pH Adjustment:

• Principle: The basic nitrogen atoms of the 1,8-naphthyridine ring can be protonated at acidic pH, forming a more soluble salt form.

• Protocol:

  • Attempt to dissolve the compound in a series of buffers with decreasing pH (e.g., pH 7.4, 6.0, 5.0, 4.0).

  • Start with a small amount of compound and add the buffer incrementally with vortexing or sonication.

  • Visually inspect for dissolution. If the compound dissolves, check the stability of the solution over time, as acidic conditions may promote hydrolysis for some derivatives.

• Example: The solubility of nalidixic acid, an early 1,8-naphthyridine antibiotic, is significantly enhanced in basic solutions (e.g., 0.5 M NaOH) due to the deprotonation of its carboxylic acid group, forming a soluble salt.[3]

2. Co-solvent Systems:

• Principle: The addition of a water-miscible organic solvent (a co-solvent) can increase the solubility of a poorly soluble compound by reducing the polarity of the solvent system.

• Common Co-solvents: Ethanol, propylene glycol (PG), polyethylene glycols (e.g., PEG 300, PEG 400), and DMSO.

• Protocol:

  • Prepare a series of co-solvent/buffer mixtures (e.g., 10%, 20%, 30% v/v of co-solvent in your desired buffer).

  • Attempt to dissolve your compound in these mixtures, starting with the lowest co-solvent concentration.

  • Be aware that high concentrations of co-solvents can be detrimental to cellular assays. Always run a vehicle control to assess the effect of the co-solvent on your experimental system.

• Data Snapshot: The solubility of the fluoroquinolone antibiotic enrofloxacin was increased by over 11-fold in a buffered ethanol co-solvent system.[4]

3. Use of Cyclodextrins:

• Principle: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can form inclusion complexes with poorly soluble molecules, effectively encapsulating the hydrophobic portion of the drug and increasing its apparent aqueous solubility.[5]

• Common Cyclodextrins: β-cyclodextrin (β-CD), hydroxypropyl-β-cyclodextrin (HP-β-CD), and sulfobutylether-β-cyclodextrin (SBE-β-CD).

• Protocol:

  • Prepare solutions of the cyclodextrin in your desired aqueous buffer at various concentrations (e.g., 1%, 5%, 10% w/v).

  • Add your 1,8-naphthyridine compound to these solutions and stir or shake for several hours to allow for complex formation.

  • Filter the suspension and analyze the filtrate to determine the dissolved concentration.

• Field Insight: The complexation of norfloxacin, a fluoroquinolone antibiotic, with β-cyclodextrin has been shown to improve its solubility.[6]

4. Salt Formation:

• Principle: For compounds intended for further development, forming a stable salt with a pharmaceutically acceptable acid can significantly improve aqueous solubility and dissolution rate.

• Common Salt Formers: Hydrochloric acid, methanesulfonic acid (mesylate), sulfuric acid, and various organic acids.

• Note: This is a more advanced technique typically employed in drug development and requires expertise in synthetic and analytical chemistry.

Troubleshooting Chemical Instability

Ensuring the chemical integrity of your 1,8-naphthyridine compound is critical for obtaining reliable experimental results. The following guide outlines a process for identifying and mitigating degradation.

Caption: A systematic workflow for conducting forced degradation studies to identify and mitigate instability issues.

1. Forced Degradation Studies (Stress Testing):

• Principle: Intentionally degrading the compound under various stress conditions helps to identify potential degradation pathways and develop a stability-indicating analytical method.[7][8]

• Protocol Overview:

  • Acid/Base Hydrolysis: Treat a solution of the compound with 0.1 M HCl and 0.1 M NaOH, respectively. Samples may be heated (e.g., 60°C) to accelerate degradation.

  • Oxidation: Treat a solution of the compound with a dilute solution of hydrogen peroxide (e.g., 3%).

  • Photostability: Expose the solid compound and a solution of the compound to light according to ICH Q1B guidelines.

  • Thermal Degradation: Expose the solid compound and a solution to elevated temperatures (e.g., 60-80°C).

• Analysis: Analyze the stressed samples at various time points using a stability-indicating HPLC method. The goal is to achieve 5-20% degradation to ensure that the primary degradation products are formed without being further degraded.

2. Developing a Stability-Indicating HPLC Method:

• Principle: A stability-indicating method is an analytical procedure that can accurately and precisely measure the active ingredient's concentration without interference from degradation products, process impurities, excipients, or other potential impurities.

• General HPLC Conditions for 1,8-Naphthyridines:

  • Column: A C18 reversed-phase column is a common starting point.

  • Mobile Phase: A gradient of an aqueous buffer (e.g., phosphate or acetate buffer, pH 2.5-4.0) and an organic modifier (e.g., acetonitrile or methanol) is typically used.

  • Detection: UV detection is standard, often in the range of 254-330 nm, depending on the chromophore of the specific derivative. A photodiode array (PDA) detector is highly recommended to assess peak purity.

• Example Method: For the simultaneous determination of enrofloxacin and piroxicam, a C18 column with a mobile phase of acetonitrile-water (48:52 v/v, pH 3.0) at a flow rate of 1.0 mL/min was successful in separating the parent drugs from their degradation products.[9]

3. Mitigation Strategies:

• For Hydrolytic Instability: Adjust the pH of the solution to a range where the compound is most stable, as determined by the forced degradation studies. This often involves buffering the solution.

• For Photodegradation: Protect solutions from light by using amber vials or wrapping containers in aluminum foil. Work in a dimly lit environment when possible. Photostability studies have shown significant degradation for some quinolone derivatives, indicating the need for light protection.[10][11]

• For Oxidative Instability: If the compound is susceptible to oxidation, consider degassing solvents and blanketing solutions with an inert gas like nitrogen or argon. The addition of antioxidants may be an option for formulated products.

• General Storage: Based on the stability data, establish optimal storage conditions for both solid and solution forms of the compound (e.g., refrigerated or frozen, protected from light).

Part 3: Data Tables and Protocols

Table 1: Solubility of Selected 1,8-Naphthyridine Derivatives

Compound	Solvent	Solubility	Reference
Nalidixic Acid	Water	Practically insoluble (<1 mg/mL)	[1][12]
0.5 M NaOH	~50 mg/mL	[3]
Acetonitrile	~1 mg/mL	[3]
Chloroform	Sparingly soluble	[1]
Voreloxin HCl	DMSO	Soluble	[13]
Gemifloxacin Mesylate	pH 6.0 Phosphate Buffer	Sufficient for dissolution testing	[14]
Enrofloxacin	Water (25°C)	146 µg/mL	[4]
Ethanol/Buffer	~1.7 mg/mL	[4]

Protocol: Standard Kinetic Solubility Assay

This protocol provides a general method for assessing the kinetic solubility of a compound, which is a common practice in early drug discovery.

1. Materials:

• 10 mM DMSO stock solution of your 1,8-naphthyridine compound.

• Phosphate buffered saline (PBS), pH 7.4.

• 96-well microplate.

• Plate shaker.

• Plate reader capable of measuring absorbance or a nephelometer.

2. Procedure:

• Add 198 µL of PBS, pH 7.4, to the wells of a 96-well plate.

• Add 2 µL of the 10 mM DMSO stock solution to each well to achieve a final concentration of 100 µM (final DMSO concentration of 1%).

• Seal the plate and shake at room temperature for 2 hours.

• After incubation, measure the turbidity of the solution in each well using a nephelometer or by measuring the absorbance at a wavelength where the compound does not absorb (e.g., 650 nm).

• Alternatively, for a direct concentration measurement, centrifuge the plate to pellet any precipitate, and then measure the concentration of the compound in the supernatant using a validated analytical method like HPLC-UV.

3. Interpretation:

• The kinetic solubility is the concentration of the compound that remains in solution under these conditions.

• High turbidity or low supernatant concentration indicates poor kinetic solubility.

References

• Madaan, A., Verma, R., Kumar, V., Singh, A. T., & Jain, S. K. (2015). 1,8-Naphthyridine Derivatives: A Review of Multiple Biological Activities. Archiv der Pharmazie, 348(11), 767-787. [Link]

• Abu-Melha, S. (2017). Synthesis and Biological Evaluation of Some Novel 1,8-Naphthyridine Derivatives. Acta Chimica Slovenica, 64(4), 919-930. [Link]

• Wikipedia contributors. (2023). 1,8-Naphthyridine. In Wikipedia, The Free Encyclopedia. [Link]

• The Japanese Pharmacopoeia, 17th Edition. (2016). Nalidixic Acid. [Link]

• Sahu, S., et al. (2021). Gram-Scale Synthesis of 1,8-Naphthyridines in Water: The Friedlander Reaction Revisited. ACS Omega, 6(29), 18977-18991. [Link]

• R Discovery. Forced Degradation Studies Research Articles. [Link]

• Advanced ChemBlocks Inc. 1,8-Naphthyridine-2(1H)-one. [Link]

• PubChem. Nalidixic acid. [Link]

• de Oliveira, M. A., et al. (2013). Gemifloxacin mesylate (GFM): Dissolution test based on in vivo data. Journal of Pharmaceutical and Biomedical Analysis, 84, 153-158. [Link]

• Scovell, W. M. (2010). Voreloxin is an anticancer quinolone derivative that intercalates DNA and poisons topoisomerase II. PLoS One, 5(4), e10186. [Link]

• de Oliveira, A. M., et al. (2017). Stability-indicating HPLC-DAD method for the simultaneous determination of fluoroquinolones and corticosteroids in ophthalmic formulations. Analytical Methods, 9(1), 136-143. [Link]

• Li, Y., et al. (2022). Cyclodextrin-assisted SERS determination of fluoroquinolone antibiotics in urine and blood plasma. Talanta, 249, 123652. [Link]

• Rizzo, L., et al. (2012). Removal of nalidixic acid and its degradation products by an integrated MBR-ozonation system. Water Research, 46(3), 637-646. [Link]

• de Oliveira, M. A., et al. (2011). Gemifloxacin mesylate (GFM) stability evaluation applying a validated bioassay method and in vitro cytotoxic study. Journal of Pharmaceutical and Biomedical Analysis, 54(3), 513-519. [Link]

• Ross, D. L., & Riley, C. M. (1992). Aqueous solubilities of some variously substituted quinolone antimicrobials. International Journal of Pharmaceutics, 83(1-3), 239-250. [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Solubilization techniques used for poorly water-soluble drugs. ISRN Pharmaceutics, 2012, 195462. [Link]

• Roy, C. (2019). development and validation of a dissolution test with spectrophotometric analysis for gemifloxacin in tablet dosage form. International Journal of Applied Pharmaceutics, 11(1), 163-169. [Link]

• Abarca, C., et al. (2004). Study of Cyclodextrin/Fluoroquinolone Inclusion Complexes by Capillary Electrophoresis. Journal of Inclusion Phenomena and Macrocyclic Chemistry, 48(1-2), 87-92. [Link]

• Vishnuraj, A. R., Gurupadayya, B. M., & Kathirvel, S. (2021). Stability Indicating Analytical Method Development and Validation of Ciprofloxacin By RP-HPLC with Fluorescence Detector. International Journal of Pharmaceutical Quality Assurance, 12(1), 51-56. [Link]

• Gani, A., et al. (2023). Nalidixic acid and transformation products identified during the... ResearchGate. [Link]

• Kumar, V. V., & Ramulu, K. (2020). Study of Forced Degradation Behaviour of a Novel Anti-Platelet Drug of Vorapaxar by Uplc-Ms/Ms. ResearchGate. [Link]

• Li, X., et al. (2021). Solubility, lipophilicity and membrane permeability of some fluoroquinolone antimicrobials. ResearchGate. [Link]

• Bajaj, S., et al. (2012). Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. Journal of Applied Pharmaceutical Science, 2(3), 129-138. [Link]

• European Medicines Agency. (2003). Factive; INN: Gemifloxacin. [Link]

• Sahu, R. K., et al. (2011). Development and validation of stability-indicating high performance liquid chromatography method to analyze gatifloxacin in bulk drug and pharmaceutical preparations. Journal of Pharmaceutical Analysis, 1(2), 119-124. [Link]

• Wang, S., et al. (2022). Detection and Degradation Characterization of 16 Quinolones in Soybean Sprouts by Ultra-High Performance Liquid Chromatography-Tandem Mass Spectrometry. Foods, 11(11), 1604. [Link]

• Petersen, A., et al. (2013). Optimizing Solubility and Permeability of a Biopharmaceutics Classification System (BCS) Class 4 Antibiotic Drug Using Lipophilic Fragments Disturbing the Crystal Lattice. Journal of Medicinal Chemistry, 56(6), 2534-2544. [Link]

• Coriolis Pharma. Forced Degradation Studies. [Link]

• Allen, A., et al. (2001). Pharmacokinetics and Tolerability of Gemifloxacin (SB-265805) after Administration of Single Oral Doses to Healthy Volunteers. Antimicrobial Agents and Chemotherapy, 45(2), 540-545. [Link]

• Mazi, E. J., et al. (2021). Encapsulation of Ciprofloxacin into a Cyclodextrin Polymer Matrix: The Complex Formation with Human Serum Albumin and In Vitro Studies. Polymers, 13(11), 1774. [Link]

• PubChem. Vosaroxin. [Link]

• Vishnuraj, A. R., Gurupadayya, B. M., & Kathirvel, S. (2021). Stability Indicating Analytical Method Development and Validation of Ciprofloxacin By RP-HPLC with Fluorescence Detector. Impactfactor.org. [Link]

• da Silva, P. B., et al. (2023). Cyclodextrins Inclusion Complexes Improving Antibacterial Drug Profiles: An Update Systematic Review. Preprints.org. [Link]

• Emara, S., et al. (2014). Photostability studies on gemifloxacin and lomefloxacin in bulk powder and dosage forms. Journal of Taibah University for Science, 8(3), 201-209. [Link]

• de Oliveira, A. M., et al. (2020). Stability-indicating HPLC-DAD method for the simultaneous determination of fluoroquinolone in combination with a non-steroidal anti-inflammatory drug in pharmaceutical formulation. Brazilian Journal of Pharmaceutical Sciences, 56. [Link]

• Ross, D. L., & Riley, C. M. (1993). Ionization equilibria of fluoroquinolones in aqueous solutions. Journal of Pharmaceutical and Biomedical Analysis, 11(11-12), 1175-1185. [Link]

• International Journal of Creative Research Thoughts. ENHANCE SOLUBILITY AND BIOAVAILABILTY OF BCS CLASS IV DRUG DELAFLOXACIN. [Link]

• Valenzuela, F., et al. (2010). Voreloxin, formerly SNS-595, has potent activity against a broad panel of cancer cell lines and in vivo tumor models. Cancer Chemotherapy and Pharmacology, 66(2), 309-319. [Link]

• Seedher, N., & Agarwal, P. (2009). Various Solvent Systems for Solubility Enhancement of Enrofloxacin. Indian Journal of Pharmaceutical Sciences, 71(1), 79-82. [Link]

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• 14. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting the Functionalization of the 1,8-Naphthyridine Ring

Welcome to the technical support center for the functionalization of the 1,8-naphthyridine ring. This guide is designed for researchers, medicinal chemists, and materials scientists who are navigating the complexities of modifying this privileged heterocyclic scaffold. The unique electronic properties of the 1,8-naphthyridine core, characterized by two electron-deficient pyridine rings, present both opportunities for novel molecular design and specific challenges in chemical synthesis.

This resource is structured as a series of frequently asked questions (FAQs) and troubleshooting guides in a question-and-answer format. It aims to provide not just procedural guidance but also the underlying mechanistic rationale to empower you to make informed decisions in your experimental work.

Section 1: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are indispensable tools for forging new carbon-carbon and carbon-heteroatom bonds on the 1,8-naphthyridine scaffold. However, the Lewis basic nitrogen atoms of the naphthyridine ring can pose significant challenges by coordinating to the palladium center, leading to catalyst inhibition or decomposition.

Suzuki-Miyaura Coupling

Q1: My Suzuki-Miyaura coupling of a halo-1,8-naphthyridine is giving low to no product. What are the primary causes and how can I troubleshoot this?

A1: Low yields in Suzuki-Miyaura couplings of 1,8-naphthyridines often stem from catalyst inhibition, poor reactivity of the halide, or side reactions. Here’s a systematic approach to troubleshooting:

• Catalyst Inhibition: The lone pairs on the ring nitrogens can coordinate to the palladium catalyst, effectively poisoning it.[1]

  • Solution: Employ bulky, electron-rich phosphine ligands such as SPhos, XPhos, or RuPhos. These ligands can sterically shield the palladium center and promote the desired catalytic cycle over catalyst deactivation. Increasing the catalyst loading (e.g., from 1-2 mol% to 3-5 mol%) can also compensate for some level of inhibition.

• Inactive Catalyst System: Aryl chlorides, in particular, are less reactive than bromides or iodides, making the oxidative addition step of the catalytic cycle more challenging. Standard catalysts like Pd(PPh₃)₄ may be ineffective for these less reactive substrates.[1]

  • Solution: Utilize a more active catalyst system. Pre-formed catalysts like Buchwald's G3 or G4 palladacycles are often more efficient at generating the active Pd(0) species. For 2-chloropyridine analogs, a combination of Pd₂(dba)₃ with a bulky phosphine ligand like SPhos has proven effective.[1]

• Side Reactions:

  • Protodeboronation: Your boronic acid may be degrading before it can participate in the cross-coupling.[1] This is often exacerbated by excess base or water.

    • Solution: Use a more stable boronic acid derivative like a pinacol ester or a trifluoroborate salt. Ensure your base is not excessively strong and consider using anhydrous conditions if possible.

  • Dehalogenation: The starting halo-1,8-naphthyridine is being reduced.

    • Solution: This can be caused by hydride sources in the reaction mixture. Ensure you are using a high-purity, anhydrous solvent.

Q2: I am observing the formation of significant homocoupling byproducts. What can I do to minimize this?

A2: Homocoupling of the boronic acid is often promoted by the presence of oxygen or Pd(II) species.

• Solution: Thoroughly degas your reaction mixture by sparging with an inert gas (argon or nitrogen) or by using freeze-pump-thaw cycles. Using a direct Pd(0) source like Pd(PPh₃)₄ or ensuring complete reduction of a Pd(II) precatalyst can also mitigate homocoupling.[1]

Comparative Performance of Catalytic Systems for Suzuki-Miyaura Coupling of Chloropyridines

Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	18	95
PdCl₂(dppf)	K₂CO₃	Dioxane	100	18	75
Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	80	12	60
NiCl₂(dppf)	K₃PO₄	Dioxane	80	18	No Reaction (for 2-chloropyridine)

Buchwald-Hartwig Amination

Q3: My Buchwald-Hartwig amination on a 2-halo-1,8-naphthyridine is failing. What are the key parameters to optimize?

A3: The success of a Buchwald-Hartwig amination on the 1,8-naphthyridine core is highly dependent on the choice of catalyst, ligand, and base.

• Catalyst and Ligand Selection: The nitrogen atoms of both the naphthyridine ring and the amine coupling partner can inhibit the palladium catalyst.

  • Solution: For primary amines, ligands like BrettPhos are often effective, while RuPhos is a good choice for secondary amines.[2] For challenging substrates like heteroaryl amines, more specialized ligands such as tBuBrettPhos may be necessary.[2] Modern palladacycle precatalysts (e.g., G3 or G4) are generally more reliable than traditional sources like Pd(OAc)₂ as they form the active LPd(0) catalyst more cleanly.[2]

• Base Selection: The base is critical for deprotonating the amine, but an inappropriate choice can lead to side reactions or decomposition.

  • Solution: Strong, non-nucleophilic bases like NaOtBu, KOtBu, or LHMDS are commonly used.[2][3] For substrates with base-sensitive functional groups, weaker bases such as Cs₂CO₃ or K₃PO₄ may be required, often necessitating higher reaction temperatures.[2] The physical properties of the base also matter; grinding the base or adding Celite can prevent clumping and improve reaction consistency.[2]

Troubleshooting Workflow for Buchwald-Hartwig Amination

Caption: Troubleshooting Decision Tree for Buchwald-Hartwig Amination.

Section 2: Direct C-H Functionalization

Direct C-H functionalization is an increasingly popular, atom-economical strategy for elaborating the 1,8-naphthyridine core, avoiding the need for pre-functionalization with halides.

Q4: I am attempting a direct C-H arylation of 1,8-naphthyridine, but I am getting a complex mixture of products with poor regioselectivity. How can I improve this?

A4: Regioselectivity in direct C-H arylation of 1,8-naphthyridine is a significant challenge due to the presence of multiple electronically similar C-H bonds.

• Inherent Electronic Bias: The C2/C7 and C4/C5 positions are the most electron-deficient and thus the most likely sites for C-H activation. Without a directing group, achieving high regioselectivity can be difficult.

• Directing Groups: The most reliable way to control regioselectivity is by installing a directing group. Amide or ester functionalities at the 2- or 3-positions can direct arylation to adjacent positions.

• Catalyst and Ligand Effects: The choice of catalyst and ligand can influence regioselectivity. Some catalytic systems may exhibit a preference for the less sterically hindered positions.

  • Solution: A systematic screening of palladium catalysts (e.g., Pd(OAc)₂, PdCl₂) with various phosphine or N-heterocyclic carbene (NHC) ligands is recommended.

Q5: My direct C-H arylation reaction is sluggish and gives low conversion. What are the likely causes?

A5: Low reactivity in direct C-H arylation can be due to an insufficiently active catalyst or suboptimal reaction conditions.

• C-H Bond Strength: C-H bonds are inherently strong, and their activation is often the rate-limiting step.

  • Solution: Higher reaction temperatures are often required. Microwave irradiation can sometimes be beneficial in accelerating these reactions.

• Oxidant: Many direct C-H arylation reactions require an oxidant to regenerate the active catalyst.

  • Solution: Common oxidants include Ag₂CO₃, AgOAc, or even atmospheric oxygen. Ensure your oxidant is fresh and used in the correct stoichiometry.

Section 3: Halogenation and Lithiation

Halogenation is a fundamental transformation, often serving as a prelude to cross-coupling reactions. Lithiation, on the other hand, provides a powerful method for introducing a variety of electrophiles.

Q6: I am trying to regioselectively brominate 1,8-naphthyridine but am obtaining a mixture of mono- and di-brominated products. How can I achieve selective mono-bromination?

A6: Controlling the regioselectivity and extent of halogenation on the electron-deficient 1,8-naphthyridine ring requires careful control of reaction conditions.

• Reagent Stoichiometry: Over-halogenation is a common issue.

  • Solution: Use N-bromosuccinimide (NBS) as the bromine source and carefully control the stoichiometry (typically 1.0-1.1 equivalents for mono-bromination). Adding the NBS portion-wise can also help to prevent the formation of di-brominated byproducts.

• Reaction Temperature:

  • Solution: Perform the reaction at a low temperature (e.g., 0 °C to room temperature) to improve selectivity.

• Solvent:

  • Solution: Acetonitrile is often a suitable solvent for this transformation.

Experimental Protocol: Regioselective Mono-bromination of a Substituted 1,8-Naphthyridine

• Dissolve the substituted 1,8-naphthyridine (1.0 mmol) in acetonitrile (10 mL) in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add N-bromosuccinimide (1.05 mmol) in one portion with vigorous stirring.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Q7: I am attempting a lithiation of 1,8-naphthyridine, but the reaction is giving a dark, intractable mixture. What are the potential side reactions?

A7: Lithiation of electron-deficient heterocycles like 1,8-naphthyridine with strong organolithium bases (e.g., n-BuLi, LDA) can be fraught with side reactions.

• Chichibabin-type Reactions: Nucleophilic addition of the organolithium reagent to the electron-deficient ring can occur, leading to the formation of dihydronaphthyridine adducts.

• Ring-Opening: Under harsh conditions, the naphthyridine ring can undergo cleavage.

• Over-metalation: If there are multiple acidic protons, di- or poly-lithiation can occur.

Troubleshooting Lithiation Reactions

Caption: Key Considerations for Successful Lithiation.

References

• Caddick, S., et al. (n.d.). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)

• Ghorbani-Vaghei, R., & Malaekehpoor, S. M. (2017). Multicomponent Approach for the Synthesis of Substituted 1,8-Naphthyridine Derivatives Catalyzed by N-Bromosulfonamides. Synthesis, 49(04), 763–769. [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Harvard University.

• NROChemistry. (n.d.). Buchwald-Hartwig Coupling: Mechanism & Examples. [Link]

• Royal Society of Chemistry. (2017). A mild synthesis of substituted 1,8-naphthyridines. Green Chemistry. [Link]

• YouTube. (2024, April 3). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds![Link]

Sources

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• 3. Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]

Technical Support Center: Scale-Up of 2-Amino-1,8-naphthyridine-3-carboxylic Acid Production

Welcome to the technical support center for the synthesis and scale-up of 2-amino-1,8-naphthyridine-3-carboxylic acid. This guide is designed for researchers, chemists, and process development professionals to provide in-depth technical insights, troubleshooting advice, and practical protocols. Our goal is to equip you with the knowledge to confidently transition your synthesis from bench-scale to larger-scale production.

The primary and most efficient route to the 2-amino-1,8-naphthyridine core is the Friedländer annulation.[1][2] This involves the condensation of an o-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group.[3] For the synthesis of 2-amino-1,8-naphthyridine-3-carboxylic acid, the key starting materials are 2-aminonicotinaldehyde and ethyl acetoacetate.[4][5]

This guide will focus on the scale-up considerations for this specific transformation, addressing common challenges and providing robust solutions.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-amino-1,8-naphthyridine-3-carboxylic acid, and why is it preferred for scale-up?

A1: The most prevalent and scalable method is the Friedländer annulation, which involves the base- or acid-catalyzed cyclocondensation of 2-aminonicotinaldehyde with ethyl acetoacetate.[1][3] This method is favored for its convergence, typically good yields, and the use of readily available starting materials.[6] The reaction mechanism involves an initial aldol-type condensation followed by an intramolecular cyclization and dehydration to form the aromatic 1,8-naphthyridine ring system.[1]

Q2: What are the critical process parameters to monitor during the scale-up of the Friedländer annulation for this synthesis?

A2: When scaling up, it is crucial to monitor and control the following parameters:

• Temperature: The reaction can be exothermic, and poor heat dissipation in larger reactors can lead to side reactions and impurity formation.[7]

• Rate of Addition: Controlled addition of one reactant to the other can help manage the exotherm and prevent localized high concentrations of starting materials.

• Mixing Efficiency: Inadequate mixing can result in non-uniform reaction conditions, leading to lower yields and inconsistent product quality.[8]

• Reaction Time: Over- or under-reacting can impact yield and purity. Reaction progress should be monitored by a suitable analytical technique like HPLC or TLC.[9]

Q3: Are there greener alternatives to traditional solvents for this reaction?

A3: Yes, recent studies have demonstrated the successful use of water as a solvent for the Friedländer synthesis of 1,8-naphthyridines, often in the presence of a biocompatible catalyst like choline hydroxide.[10] This approach is not only environmentally friendly but can also simplify product isolation, as the product often precipitates from the aqueous medium.[10]

Q4: How can I improve the regioselectivity of the reaction if I use an unsymmetrical ketone instead of ethyl acetoacetate?

A4: While your target molecule uses the symmetrical ethyl acetoacetate, this is a common challenge in related syntheses. To control regioselectivity with unsymmetrical ketones, you can:

• Choose an appropriate catalyst: Certain amine catalysts have been shown to provide high regioselectivity.[11]

• Modify the ketone: Introducing a directing group on the α-carbon of the ketone can influence the direction of enolization.[3]

• Use an ionic liquid: Some ionic liquids have been shown to promote regioselectivity in Friedländer-type reactions.[3]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield	Incomplete reaction.	Increase reaction time or temperature incrementally, monitoring by TLC/HPLC.[9] Ensure the catalyst is active and used at the correct loading.[9]
Poor solubility of reactants.	Switch to a more suitable solvent like DMF or ethanol, especially for larger scales.[9]
Side reactions (e.g., self-condensation of ethyl acetoacetate).	Control the rate of addition and maintain the optimal reaction temperature.[3]
High Impurity Profile	Uncontrolled exotherm leading to degradation.	Improve heat transfer by using a jacketed reactor with efficient cooling.[7] Consider a semi-batch process with controlled addition of one reactant.
Presence of unreacted starting materials.	Optimize reaction time and temperature.[9] Ensure stoichiometric balance of reactants.
Formation of polymeric/tarry materials.	This can result from an uncontrolled exotherm or high reactant concentration.[12] Improve heat dissipation and consider using a more dilute system.[12]
Product Isolation Difficulties	Product is an oil or does not precipitate.	Modify the work-up procedure. Try a different anti-solvent for precipitation. Consider extraction followed by crystallization from a suitable solvent system.
Product is contaminated with catalyst.	If using a solid catalyst, ensure efficient filtration. For soluble catalysts, consider an aqueous wash to remove it.
Inconsistent Results Batch-to-Batch	Variations in raw material quality.	Qualify your starting material suppliers and test incoming batches for purity.
Inconsistent process control.	Implement strict process controls for temperature, addition rates, and mixing.[13]

Experimental Protocols

Protocol 1: Lab-Scale Synthesis of 2-Amino-1,8-naphthyridine-3-carboxylic Acid

This protocol is adapted from established procedures for Friedländer synthesis.[1][10]

Materials:

• 2-Aminonicotinaldehyde

• Ethyl acetoacetate

• Potassium hydroxide (or another suitable base like choline hydroxide for a greener approach)[10]

• Ethanol (or water if using choline hydroxide)

• Hydrochloric acid (for acidification)

• Deionized water

• Ethyl acetate (for extraction/washing)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-aminonicotinaldehyde (1.0 eq) in ethanol.

• Reagent Addition: To the stirred solution, add ethyl acetoacetate (1.1 eq) followed by a catalytic amount of potassium hydroxide (0.1 eq).

• Reaction: Heat the mixture to reflux (approximately 78 °C for ethanol) and monitor the reaction progress by TLC (e.g., using 10% methanol in dichloromethane as the eluent). The reaction is typically complete within 4-8 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • Dissolve the residue in water and filter to remove any insoluble impurities.

  • Acidify the aqueous solution with hydrochloric acid to a pH of approximately 4-5. The product, 2-amino-1,8-naphthyridine-3-carboxylic acid, will precipitate as a solid.

• Purification:

  • Collect the solid product by vacuum filtration.

  • Wash the solid with cold water and then with a small amount of cold ethyl acetate to remove any remaining organic impurities.

  • Dry the product under vacuum to obtain the final product.

Protocol 2: Scale-Up Considerations and a Modified Procedure

When scaling up, direct translation of the lab-scale procedure can be problematic.[7] The following considerations and modified procedure are recommended for a 10-fold scale-up.

Key Scale-Up Challenges & Solutions:

Challenge	Solution
Heat Transfer	Use a jacketed reactor with a circulating temperature control unit. The lower surface-area-to-volume ratio of larger vessels makes heat dissipation less efficient.[7]
Mixing	Employ an overhead mechanical stirrer with an appropriately designed impeller to ensure efficient mixing of the heterogeneous mixture, especially during precipitation.[8]
Reagent Addition	Add the ethanolic solution of ethyl acetoacetate and potassium hydroxide slowly to the solution of 2-aminonicotinaldehyde using an addition funnel or a metering pump to control the exotherm.
Product Isolation	Filtration of large quantities of solid can be slow. Use a larger Buchner funnel or consider a filter press for pilot-scale production. Ensure efficient washing of the filter cake.

Modified Scale-Up Procedure:

• Reaction Setup: Charge a jacketed glass reactor equipped with an overhead stirrer, temperature probe, and addition funnel with a solution of 2-aminonicotinaldehyde in ethanol.

• Reagent Addition: Prepare a solution of ethyl acetoacetate and potassium hydroxide in ethanol. Slowly add this solution to the reactor over 1-2 hours while maintaining the internal temperature below 30 °C.

• Reaction: After the addition is complete, slowly heat the reactor to reflux and maintain for 4-8 hours, monitoring by HPLC.

• Work-up and Isolation: Follow the lab-scale work-up procedure, adjusting volumes accordingly. Use centrifugation as an alternative to filtration for initial product isolation if available.

Visualizing the Process

Reaction Pathway

Caption: The Friedländer synthesis pathway for 2-amino-1,8-naphthyridine-3-carboxylic acid.

Troubleshooting Workflow

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of 1,8-Naphthyridines by the Ionic Liquid-Catalyzed Friedlander Reaction and Application in Corrosion Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. Ethyl acetoacetate | Synthesis, Reactions, Esterification | Britannica [britannica.com]
• 6. One-Pot Friedländer Quinoline Synthesis: Scope and Limitations [organic-chemistry.org]
• 7. catsci.com [catsci.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Gram-Scale Synthesis of 1,8-Naphthyridines in Water: The Friedlander Reaction Revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Friedländer Annulation in the Synthesis of Azaheterocyclic Compounds | Semantic Scholar [semanticscholar.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. m.youtube.com [m.youtube.com]

Technical Support Center: Navigating Impurity Removal in 2-Amino-1,8-Naphthyridine Synthesis

Welcome to the technical support center for the synthesis and purification of 2-amino-1,8-naphthyridine. This guide is designed for researchers, medicinal chemists, and process development professionals who work with this important heterocyclic scaffold. The inherent biological activity of 1,8-naphthyridine derivatives in areas such as antimicrobial, anticancer, and neurological research necessitates stringent purity standards.[1] Impurities can significantly impact downstream applications, affecting biological assay results, reaction yields, and the safety profile of drug candidates.

This document provides field-proven insights and troubleshooting strategies in a direct question-and-answer format to address the common challenges encountered during the purification of 2-amino-1,8-naphthyridine and its analogs.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities encountered in 2-amino-1,8-naphthyridine synthesis?

The synthesis of the 1,8-naphthyridine core, often accomplished via methods like the Friedländer annulation, can generate several types of impurities.[2] These typically include:

• Unreacted Starting Materials: Precursors such as substituted 2-aminopyridines can carry through the reaction if the conversion is incomplete.[3]

• Positional Isomers: If an unsymmetrical ketone is used in a condensation reaction like the Friedländer synthesis, regioisomeric 1,8-naphthyridine products can form, which often have very similar polarities.[2]

• Side-Reaction Products: Self-condensation of starting aldehydes or ketones can lead to undesired byproducts.[2]

• Di-substituted Byproducts: In reactions involving substitutions, such as chlorination, over-reaction can lead to di-substituted impurities (e.g., 2-amino-3,5-dichloro-1,8-naphthyridine) that can be difficult to separate.[3]

Q2: Why is achieving high purity for 2-amino-1,8-naphthyridine so critical?

The 1,8-naphthyridine scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous biologically active compounds, including the antibacterial drug Gemifloxacin.[1][4] High purity is essential because:

• Biological Activity: Even small amounts of impurities can alter the results of biological assays, leading to false positives or negatives.

• Structural Integrity: These molecules are often used as ligands or key intermediates in the synthesis of more complex molecules, such as DNA-binding agents.[5][6] Impurities can interfere with these subsequent reactions.

• Regulatory Requirements: For drug development professionals, achieving a well-defined purity profile is a strict regulatory requirement to ensure the safety and efficacy of the final active pharmaceutical ingredient (API).[7]

Q3: What are the primary purification methods for 2-amino-1,8-naphthyridine?

The choice of purification method depends on the nature of the impurities. The most common and effective techniques are:

• Column Chromatography: Silica gel chromatography is the most widely used method for separating closely related impurities.[3]

• Acid-Base Extraction: This technique is highly effective for separating the basic 2-amino-1,8-naphthyridine product from non-basic or less-basic impurities.[3]

• Recrystallization: When a suitable solvent is found, recrystallization is an excellent method for obtaining highly pure crystalline material, especially at a larger scale.

Q4: How should I assess the purity of my final product?

A combination of analytical techniques should be used to confirm both the structure and purity of 2-amino-1,8-naphthyridine.

• Chromatographic Methods: Thin Layer Chromatography (TLC) is used for rapid, qualitative monitoring of reaction progress and fraction analysis. High-Performance Liquid Chromatography (HPLC) provides quantitative purity data.[7]

• Spectroscopic Methods:

  • NMR Spectroscopy (¹H and ¹³C): Confirms the chemical structure and can be used for quantitative purity assessment (qNMR) against a certified standard.[2][8]

  • Mass Spectrometry (MS): Confirms the molecular weight of the desired product and can help identify impurities.[9]

Troubleshooting Guide: Common Purification Challenges

This section addresses specific issues you may encounter during your experiments.

Q5: My TLC plate shows multiple spots that are very close together. What are they and how can I separate them?

A5: Closely eluting spots on a TLC plate often indicate the presence of positional isomers, which have nearly identical polarities.[2] Separating these can be challenging but is often achievable.

Causality: Isomers possess the same molecular weight and similar functional groups, leading to very similar interactions with the stationary phase (silica gel) and mobile phase.

Solutions:

• Optimize Column Chromatography: Switch to high-performance column chromatography with a finer silica gel mesh size. Employ a very shallow solvent gradient to slowly increase the mobile phase polarity, which can enhance the resolution between the spots.[3]

• Change the Solvent System: Experiment with different solvent systems that offer alternative selectivities. For example, if a hexane/ethyl acetate system is failing, try a dichloromethane/methanol system.

• Derivatization: In difficult cases, you can sometimes derivatize the mixture. A protecting group might alter the polarity of one isomer more than the other, facilitating separation. The protecting group is then removed after purification.

Q6: Why is my final product yield unexpectedly low after purification?

A6: Significant product loss during purification is a common issue. The cause can often be traced to specific steps in the reaction or workup.

Causality & Solutions:

• Incomplete Reaction: The synthesis may not have gone to completion. It is crucial to monitor the reaction using TLC or LC-MS to ensure all starting material is consumed before beginning the workup.[3]

• Losses During Chromatography: The basic amino group on your product can interact strongly with acidic sites on standard silica gel, causing irreversible adsorption or "tailing" on the column.

  • Solution: Add a small amount of a basic modifier like triethylamine (~0.5-1%) to your mobile phase. This neutralizes the acidic silica sites, preventing strong adsorption and improving the peak shape and recovery of your product.[3] Alternatively, consider using a neutral stationary phase like alumina.[3]

• Losses During Recrystallization: Choosing a suboptimal solvent can lead to significant product loss. If the product is too soluble, it will remain in the mother liquor even when cold. If it is not soluble enough, recovery will be poor.

  • Solution: Perform small-scale solvent screening to find a solvent that dissolves your compound when hot but in which it has low solubility when cold.

Q7: My compound is "oiling out" during recrystallization instead of forming crystals. What should I do?

A7: "Oiling out" occurs when the compound precipitates from the solution as a liquid instead of a solid crystalline lattice.[3] This is typically because the solution is too supersaturated or the solvent is inappropriate for crystallization.

Causality: The solute's concentration is so high that it crashes out of solution faster than ordered crystals can form. The presence of impurities can also inhibit crystal lattice formation.

Solutions:

• Reduce Supersaturation: Add a small amount of additional hot solvent to dissolve the oil, then allow it to cool much more slowly. A slower cooling rate provides more time for proper crystal nucleation.

• Induce Crystallization:

  • Scratching: Gently scratch the inside of the flask with a glass rod at the meniscus. The microscopic scratches on the glass provide a nucleation site for crystal growth.

  • Seed Crystals: If you have a small amount of pure, solid material, add a tiny crystal to the cooled solution to initiate crystallization.

• Change Solvent System: The "oiling out" may indicate a poor choice of solvent. Try a different solvent or a co-solvent system (e.g., ethanol/water, dichloromethane/hexane).

Troubleshooting Workflow

The following diagram outlines a logical workflow for addressing purification challenges.

Caption: Troubleshooting flowchart for impurity removal.

Detailed Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

This protocol leverages the basicity of the 2-amino group to separate it from neutral or acidic impurities.

Steps:

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent, such as dichloromethane (DCM) or ethyl acetate.

• Acid Extraction: Transfer the solution to a separatory funnel and extract with 1 M aqueous hydrochloric acid (HCl) (3 x 50 mL for a 1g scale). The basic 2-amino-1,8-naphthyridine will be protonated and move into the aqueous layer.

• Separation: Combine the aqueous layers. The organic layer containing non-basic impurities can be discarded.

• Neutralization & Product Isolation: Cool the combined aqueous layers in an ice bath. Slowly add a base, such as 5 M sodium hydroxide (NaOH) solution, with stirring until the pH is neutral or slightly basic (pH ~8-9).[3] The neutral product will precipitate out of the solution.

• Final Extraction: Extract the pH-adjusted aqueous solution multiple times with DCM (3 x 75 mL).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified product.[3]

Protocol 2: Purification by Silica Gel Column Chromatography

This is a standard protocol for purifying 1,8-naphthyridine analogs via chromatography.

Chromatography Workflow Diagram

Caption: Standard workflow for column chromatography.

Steps:

• Stationary Phase: Prepare a column with silica gel slurried in the initial mobile phase solvent (e.g., 100% Hexane or Dichloromethane).

• Sample Loading: Dissolve the crude product in a minimal amount of the elution solvent or DCM. Alternatively, perform "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution: Begin elution with a non-polar mobile phase (e.g., 100% DCM). Gradually increase the polarity by adding a polar solvent like methanol or ethyl acetate. A typical gradient for 2-amino-1,8-naphthyridine derivatives might be from 100% Chloroform to 2% Methanol in Chloroform.[3]

  • Expert Tip: To prevent peak tailing, add 0.5-1% triethylamine to the mobile phase mixture.[3]

• Fraction Collection & Analysis: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: Purity Assessment by Quantitative ¹H NMR (qHNMR)

qHNMR is a powerful, orthogonal method for determining absolute purity without relying on chromatographic separation.[8]

Principle: This method compares the integral of a signal from the analyte to the integral of a signal from a certified internal standard of known purity and mass.

Abbreviated Steps:

• Sample Preparation: Accurately weigh a sample of the purified 2-amino-1,8-naphthyridine and a suitable internal standard (e.g., maleic acid, dimethyl sulfone) into an NMR tube. The standard should have a simple spectrum with at least one peak that is resolved from all analyte peaks.

• Solvent: Dissolve the mixture in a deuterated solvent (e.g., DMSO-d₆).

• Acquisition: Acquire the ¹H NMR spectrum using quantitative parameters. The most critical parameter is the relaxation delay (D1), which must be set to at least 5 times the longest T₁ relaxation time of the protons being integrated to ensure full relaxation and accurate integration.[8]

• Calculation: Calculate the purity based on the integral values, number of protons for each signal, molecular weights, and masses of the analyte and standard.

References

• Fan, J. Q., Huynh, L. H., & Lee, Y. C. (1995). Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. Analytical Biochemistry, 232(1), 65–68. Retrieved from [Link]

• Hauser, C. R., & Reynolds, G. A. (1948). Cyclization of 2-Aminopyridine Derivatives to Form 1,8-Naphthyridines. The Journal of Organic Chemistry. Retrieved from [Link]

• Nakano, T., & Sugimoto, N. (2008). Synthesis of dimeric 2-amino-1,8-naphthyridine and related DNA-binding molecules. Current Protocols in Nucleic Acid Chemistry, Chapter 8, Unit 8.6. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Dimeric 2-Amino-1,8-Naphthyridine and Related DNA-Binding Molecules. Retrieved from [Link]

• Choudhury, S. S., Shekh, S., & Dhakad, A. (2021). Gram-Scale Synthesis of 1,8-Naphthyridines in Water: The Friedlander Reaction Revisited. ACS Omega. Retrieved from [Link]

• Reddy, K. R., et al. (n.d.). Simple and Efficient Synthesis of 2,7-Difunctionalized-1,8-Naphthyridines. Molecules. Retrieved from [Link]

• Abu-Melha, S. (n.d.). Synthesis and Biological Evaluation of Some Novel 1,8-Naphthyridine Derivatives. Acta Chimica Slovenica. Retrieved from [Link]

• Wang, J., et al. (2020). Synthesis of 1,8-Naphthyridines by the Ionic Liquid-Catalyzed Friedlander Reaction and Application in Corrosion Inhibition. Molecules. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and characterization of 1,8-Naphthridine derivatives. Retrieved from [Link]

• K.T.H.M. College. (n.d.). Synthesis of 1,8-naphthyridines: a recent update (microreview). Retrieved from [Link]

• Pauli, G. F., Chen, S.-N., & Simmler, C. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. Retrieved from [Link]

• Madaan, A., et al. (2016). 1,8-Naphthyridine Derivatives: A Review of Multiple Biological Activities. Archiv der Pharmazie. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). 1,8-Naphthyridine synthesis. Retrieved from [Link]

• Perry, J. D., & Jones, A. M. (2012). Synthesis and evaluation of fluorogenic 2-amino-1,8-naphthyridine derivatives for the detection of bacteria. Journal of Applied Microbiology. Retrieved from [Link]

• Paudler, W. W., & Kress, T. J. (1968). Naphthyridine chemistry. V. One-step synthesis of 1,8-naphthyridines. The Journal of Organic Chemistry. Retrieved from [Link]

• Nakatani, K., et al. (2022). 2-Amino-1,8-naphthyridine Dimer (ANP77), a High-Affinity Binder to the Internal Loops of C/CC and T/CC Sites in Double-Stranded DNA. The Journal of Organic Chemistry. Retrieved from [Link]

• BioTopics. (n.d.). Chromatography of amino acids. Retrieved from [Link]

• ACS Publications. (n.d.). Gram-Scale Synthesis of 1,8-Naphthyridines in Water: The Friedlander Reaction Revisited. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin. Retrieved from [Link]

• Hwang, S. H., & Blaskovich, M. A. (2008). A Convenient Reduction of α-Amino Acids to 1,2-Amino Alcohols With Retention of Optical Purity. The Open Organic Chemistry Journal. Retrieved from [Link]

• ResearchGate. (n.d.). View of Synthesis of some 1 8 Naphthyridine Derivatives with Comparative Studies of Cyclization in Two Different Acids. Retrieved from [Link]

• ACS Publications. (n.d.). CYCLIZATION OF 2-AMINOPYRIDINE DERIVATIVES TO FORM 1,8-NAPHTHYRIDINES. Retrieved from [Link]

• MDPI. (n.d.). Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management. Retrieved from [Link]

• IISTE.org. (n.d.). Analytical Purity Method Development and Validation by gas Chromatography of L-valine Methyl Ester Hydrochloride for Production. Retrieved from [Link]

Sources

• 1. 1,8-Naphthyridine Derivatives: A Review of Multiple Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. kthmcollege.ac.in [kthmcollege.ac.in]
• 5. Synthesis of dimeric 2-amino-1,8-naphthyridine and related DNA-binding molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Enhancing the Fluorescence Quantum Yield of Naphthyridine Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with naphthyridine derivatives. This guide is designed to provide you with in-depth troubleshooting strategies, frequently asked questions (FAQs), and detailed experimental protocols to help you enhance the fluorescence quantum yield of your compounds. Our focus is on providing not just procedural steps, but also the underlying scientific principles to empower your experimental design and interpretation.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the fluorescence quantum yield of naphthyridine derivatives.

Q1: What is fluorescence quantum yield (Φ) and why is it a critical parameter for my naphthyridine derivative?

A1: The fluorescence quantum yield (Φ) is a measure of the efficiency of the fluorescence process. It is defined as the ratio of the number of photons emitted to the number of photons absorbed by a fluorophore.[1][2] A high quantum yield is crucial for applications requiring bright fluorescent probes, such as in bioimaging and sensing, as it directly correlates with the intensity of the fluorescence signal.[3][4] For drug development professionals, a higher quantum yield can lead to more sensitive and reliable assays.

Q2: What are the primary factors that influence the fluorescence quantum yield of a naphthyridine derivative?

A2: The quantum yield of a naphthyridine derivative is influenced by a combination of intrinsic molecular properties and extrinsic environmental factors. Key factors include:

• Molecular Structure: The rigidity of the molecular framework, the presence and position of electron-donating and electron-withdrawing groups, and the extent of π-conjugation all play a significant role.[5][6]

• Solvent Environment: The polarity of the solvent can significantly affect the quantum yield, a phenomenon known as solvatochromism.[7][8]

• Aggregation: Some naphthyridine derivatives exhibit Aggregation-Induced Emission (AIE), where the quantum yield increases in the aggregated state.[9][10]

• Temperature and pH: Changes in temperature and pH can alter the electronic states of the molecule and influence non-radiative decay pathways.[5][11]

• Presence of Quenchers: Dissolved oxygen and other impurities can deactivate the excited state, leading to a lower quantum yield.[12]

Q3: How can I introduce structural modifications to my naphthyridine derivative to enhance its quantum yield?

A3: Strategic structural modifications can significantly improve the fluorescence quantum yield. Consider the following approaches:

• Increase Molecular Rigidity: Fusing the naphthyridine ring with other aromatic systems can restrict intramolecular rotations and vibrations, which are non-radiative decay pathways.[6][12]

• Create a "Push-Pull" System: Introducing electron-donating groups (e.g., -NH2, -OCH3) and electron-withdrawing groups (e.g., -CN, -CF3) can facilitate intramolecular charge transfer (ICT), which often leads to enhanced fluorescence.[12]

• Incorporate AIE-active Moieties: For applications in the solid state or in aggregates, incorporating moieties known to induce AIE, such as tetraphenylethylene (TPE), can be highly effective.[12]

Section 2: Troubleshooting Guide for Low Quantum Yield

A low fluorescence quantum yield can be a significant hurdle in your research. This guide provides a systematic approach to identifying and resolving the issue.

Initial Checks: Purity, Concentration, and Instrumentation

Q4: My naphthyridine derivative is exhibiting a very weak fluorescence signal. What are the first steps I should take to troubleshoot this?

A4: Before delving into complex optimization, it's crucial to rule out common experimental errors.

• Verify Purity: Impurities can act as fluorescence quenchers. Confirm the purity of your synthesized naphthyridine derivative using techniques like NMR, mass spectrometry, and elemental analysis.

• Optimize Concentration: Both high and low concentrations can be problematic.

  • High Concentrations: Can lead to self-quenching or aggregation-caused quenching (ACQ).

  • Low Concentrations: May result in a signal that is below the detection limit of your instrument.

• Check Instrument Settings: Ensure your fluorometer is properly configured.

  • Verify the excitation wavelength is set to the absorption maximum of your compound.

  • Confirm the emission is being detected across the correct wavelength range.

  • Optimize the slit widths for your sample's brightness.

Troubleshooting Workflow for Low Quantum Yield

Caption: A systematic workflow for troubleshooting low fluorescence quantum yield.

Advanced Troubleshooting: Environmental and Structural Factors

Q5: I have confirmed the purity of my compound and optimized the experimental conditions, but the quantum yield remains low. What should I investigate next?

A5: At this stage, you should explore the impact of the solvent environment and consider if structural modifications are necessary.

• Solvent Screening: Naphthyridine derivatives can exhibit significant solvatochromism, where the fluorescence properties change with solvent polarity.[7][8] Conduct a solvent screen using a range of polar and non-polar solvents (e.g., hexane, toluene, dichloromethane, acetonitrile, ethanol, water) to identify an environment that enhances fluorescence.

• Deoxygenation: Dissolved oxygen is a well-known quencher of fluorescence.[12] Degas your solvent by bubbling with an inert gas (e.g., nitrogen or argon) before measurements to see if this improves the quantum yield.

• pH Optimization: If your naphthyridine derivative has acidic or basic functional groups, its protonation state can influence its fluorescence.[5][11] Perform a pH titration to determine the optimal pH for maximum fluorescence intensity.

Section 3: Experimental Protocols

Accurate measurement of the fluorescence quantum yield is essential for evaluating the performance of your naphthyridine derivatives.

Protocol 1: Relative Quantum Yield Measurement

The relative method is the most common approach and involves comparing the fluorescence of your sample to a well-characterized standard with a known quantum yield.[1][13]

Step-by-Step Methodology:

• Select a Standard: Choose a quantum yield standard that absorbs and emits in a similar wavelength range as your naphthyridine derivative.

• Prepare Solutions:

  • Prepare a series of dilute solutions of both your sample and the standard in the same solvent.

  • The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.[13][14]

• Measure Absorbance: Record the UV-Vis absorbance spectra for all solutions and note the absorbance at the excitation wavelength.

• Measure Fluorescence:

  • Using a fluorometer, record the fluorescence emission spectra for all solutions, ensuring you use the same excitation wavelength and instrument settings for both the sample and the standard.

  • Integrate the area under the emission curve for each spectrum.

• Calculate Quantum Yield:

  • Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard.

  • The quantum yield of your sample (Φ_sample) can be calculated using the following equation:[12][13]

    Φ_sample = Φ_std * (Grad_sample / Grad_std) * (n_sample^2 / n_std^2)

    Where:

    • Φ is the fluorescence quantum yield.

    • Grad is the gradient from the plot of integrated fluorescence intensity vs. absorbance.

    • n is the refractive index of the solvent.

Parameter	Description
Φ_std	The known quantum yield of the standard.
Grad_sample	The slope of the line for your sample's data.
Grad_std	The slope of the line for the standard's data.
n_sample	The refractive index of the solvent used for the sample.
n_std	The refractive index of the solvent used for the standard.

Workflow for Relative Quantum Yield Measurement

Caption: Step-by-step workflow for relative fluorescence quantum yield measurement.

Section 4: Advanced Strategies for Quantum Yield Enhancement

For challenging cases, more advanced photophysical principles can be leveraged to boost the fluorescence of your naphthyridine derivatives.

Q6: What is Aggregation-Induced Emission (AIE), and how can it be used to enhance the quantum yield of my naphthyridine derivative?

A6: Aggregation-Induced Emission (AIE) is a phenomenon where a molecule that is weakly fluorescent in solution becomes highly emissive upon aggregation.[12][15] This is often due to the restriction of intramolecular rotations in the aggregated state, which blocks non-radiative decay pathways.[12] To harness AIE for your naphthyridine derivative, you can:

• Incorporate AIE-active groups: Synthetically attach known AIE-active moieties, such as tetraphenylethylene (TPE), to the naphthyridine core.[12]

• Induce Aggregation: Trigger the AIE effect by changing the solvent composition (e.g., adding a poor solvent to a solution in a good solvent) or by increasing the concentration of the derivative.[12]

The AIE phenomenon is particularly useful for applications in solid-state materials and for imaging in biological environments where aggregation can occur.[9][16]

Q7: How can I utilize solvatochromism to my advantage in enhancing the quantum yield?

A7: Solvatochromism refers to the change in a substance's color or fluorescence properties with a change in solvent polarity.[8] For some naphthyridine derivatives, particularly those with a donor-acceptor structure, increasing the solvent polarity can lead to an increase in the fluorescence quantum yield.[7] By systematically screening solvents of varying polarity, you can identify an environment that maximizes the radiative decay of your compound, thereby enhancing its quantum yield. This effect arises from the differential stabilization of the ground and excited states of the molecule by the solvent.[8][17]

References

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• Fluorescence quantum yield measurement. (2021, March 10). JASCO Global. [Link]

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Reference Data & Comparative Studies

A Comparative Analysis for the Modern Laboratory: 2-Amino-1,8-naphthyridine-3-carboxylic acid vs. Nalidixic Acid

In the ever-evolving landscape of antimicrobial research and drug development, the exploration of novel scaffolds and the re-evaluation of established compounds are paramount. This guide provides an in-depth, objective comparison of 2-amino-1,8-naphthyridine-3-carboxylic acid and the foundational quinolone, nalidixic acid. Designed for researchers, scientists, and drug development professionals, this document delves into their chemical structures, mechanisms of action, antimicrobial potential, and the experimental methodologies crucial for their evaluation.

Introduction: Two Generations of Naphthyridines

Nalidixic acid, a first-generation quinolone antibiotic discovered in 1962, marked a significant milestone in the treatment of urinary tract infections caused by Gram-negative bacteria.[1][2] Its core structure, a 1,8-naphthyridine ring, paved the way for the development of the highly successful fluoroquinolone class of antibiotics.[3]

2-Amino-1,8-naphthyridine-3-carboxylic acid, on the other hand, represents a versatile scaffold within the same chemical family. While not a clinically established antibiotic itself, it serves as a crucial starting material and key pharmacophore in the synthesis of novel derivatives with a broad spectrum of biological activities, including antimicrobial and anticancer properties.[4][5] This comparison aims to elucidate the fundamental differences and potential advantages of this scaffold in relation to its pioneering predecessor.

Chemical and Physicochemical Properties: A Tale of Two Structures

The seemingly subtle difference in their chemical structures—the presence of an amino group at the 2-position in 2-amino-1,8-naphthyridine-3-carboxylic acid—has significant implications for their physicochemical properties and biological activities.

Property	2-Amino-1,8-naphthyridine-3-carboxylic acid	Nalidixic Acid
Chemical Structure
Molecular Formula	C₉H₇N₃O₂	C₁₂H₁₂N₂O₃
Molecular Weight	189.17 g/mol	232.24 g/mol
IUPAC Name	2-amino-1,8-naphthyridine-3-carboxylic acid	1-ethyl-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylic acid
Melting Point	282-283 °C	225-231 °C
Solubility	Generally soluble in organic solvents like DMSO and DMF.[6]	Soluble in chloroform, dichloromethane, and aqueous base.
pKa	Data not readily available. The amino group is expected to be basic, while the carboxylic acid is acidic.	~6.0 (carboxylic acid)

The introduction of the amino group in 2-amino-1,8-naphthyridine-3-carboxylic acid increases its polarity and potential for hydrogen bonding, which can influence its solubility, crystal packing, and interactions with biological targets.

Mechanism of Action: A Shared Heritage with Divergent Paths

Nalidixic acid's mechanism of action is well-established. It selectively inhibits bacterial DNA gyrase (a type II topoisomerase) and, to a lesser extent, topoisomerase IV.[1][2] These enzymes are crucial for bacterial DNA replication, repair, and recombination. By stabilizing the enzyme-DNA complex, nalidixic acid induces double-strand breaks in the bacterial chromosome, leading to cell death.[7]

Derivatives of 2-amino-1,8-naphthyridine are also known to target bacterial DNA gyrase and topoisomerase IV, suggesting a similar mechanism of action to quinolones.[4][8] The 1,8-naphthyridine core is a recognized "privileged scaffold" that can serve as a foundation for developing potent enzyme inhibitors.[5] The amino group at the 2-position can be further functionalized to enhance binding affinity and specificity to the target enzymes. Some studies have also explored 2-amino-1,8-naphthyridine derivatives as inhibitors of bacterial NAD+-dependent DNA ligase, presenting an alternative antibacterial strategy.[5]

Caption: Comparative proposed mechanisms of action.

Antimicrobial Spectrum and Efficacy: A Data-Driven Comparison

While direct, head-to-head comparative studies of 2-amino-1,8-naphthyridine-3-carboxylic acid and nalidixic acid are limited in publicly available literature, we can infer the potential of the former from studies on its derivatives. Nalidixic acid's spectrum is primarily limited to Gram-negative bacteria, with notable activity against E. coli, Proteus, and Klebsiella species.[1] It has weak activity against Gram-positive bacteria and is generally inactive against Pseudomonas aeruginosa.

Derivatives of 2-amino-1,8-naphthyridine-3-carboxylic acid have shown promise for a broader spectrum of activity. For instance, certain 2-amino-1,8-naphthyridine-3-carboxamide derivatives have demonstrated potent inhibition of both Gram-positive (Streptococcus pneumoniae) and Gram-negative (Escherichia coli) DNA ligases.[5] Furthermore, other synthesized 1,8-naphthyridine derivatives have exhibited activity against both Gram-positive (Staphylococcus aureus, Bacillus subtilis) and Gram-negative (Escherichia coli, Pseudomonas aeruginosa) bacteria.[3]

Note: The following table is a representative compilation based on available data for nalidixic acid and inferred potential for 2-amino-1,8-naphthyridine-3-carboxylic acid based on derivative studies. Actual MIC values for the parent compound would require experimental determination.

Organism	Nalidixic Acid MIC (µg/mL)	2-Amino-1,8-naphthyridine-3-carboxylic acid Derivatives MIC (µg/mL)
Escherichia coli	4 - 16	Potentially <1 to 32
Staphylococcus aureus	>128	Potentially 1 to 64
Pseudomonas aeruginosa	>128	Variable, some derivatives show activity
Streptococcus pneumoniae	>128	Potentially active, dependent on derivative

Experimental Protocols: A Guide to In Vitro Evaluation

To facilitate further research and direct comparison, we provide a detailed, step-by-step methodology for determining the Minimum Inhibitory Concentration (MIC) of these compounds using the broth microdilution method. This is a standardized and widely accepted technique for assessing antimicrobial susceptibility.[9][10][11]

Synthesis of 2-Amino-1,8-naphthyridine-3-carboxylic Acid

A common synthetic route involves the following key steps:

• Condensation: Reaction of 2-aminopyridine with diethyl ethoxymethylenemalonate to form an intermediate.[12]

• Cyclization: Thermal cyclization of the intermediate in a high-boiling solvent like diphenyl ether to form the 1,8-naphthyridine ring system.[12]

• Hydrolysis: Saponification of the resulting ester with a base (e.g., NaOH) to yield the carboxylic acid.

• Amination (if necessary): If the starting material does not already contain the 2-amino group, a subsequent amination step would be required.

Minimum Inhibitory Concentration (MIC) Determination via Broth Microdilution

This protocol is a self-validating system when appropriate controls are included.

Materials:

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strains (e.g., E. coli ATCC 25922, S. aureus ATCC 29213)

• Test compounds (2-amino-1,8-naphthyridine-3-carboxylic acid and nalidixic acid) dissolved in a suitable solvent (e.g., DMSO)

• Positive control antibiotic (e.g., ciprofloxacin)

• Sterile saline or phosphate-buffered saline (PBS)

• Spectrophotometer

• Incubator (37°C)

Procedure:

• Inoculum Preparation:

  • From a fresh agar plate, select 3-5 colonies of the test bacterium and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension 1:150 in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL.

• Compound Dilution Series:

  • Prepare a stock solution of each test compound in DMSO.

  • In a 96-well plate, add 100 µL of CAMHB to all wells.

  • Add 100 µL of the compound stock solution to the first well of a row and perform a two-fold serial dilution across the plate by transferring 100 µL from well to well.

• Inoculation:

  • Add 100 µL of the prepared bacterial inoculum to each well containing the serially diluted compounds.

• Controls:

  • Growth Control: A well containing only CAMHB and the bacterial inoculum.

  • Sterility Control: A well containing only CAMHB.

  • Positive Control: A row with a serial dilution of a known antibiotic (e.g., ciprofloxacin).

• Incubation:

  • Incubate the plate at 37°C for 18-24 hours.

• Reading Results:

  • The MIC is the lowest concentration of the compound at which there is no visible growth of the bacterium.

Caption: Workflow for MIC determination by broth microdilution.

Conclusion and Future Perspectives

Nalidixic acid remains a historically significant antibiotic, but its clinical utility is limited by its narrow spectrum and the prevalence of resistance. 2-Amino-1,8-naphthyridine-3-carboxylic acid, while not a therapeutic agent in its own right, represents a promising and versatile scaffold for the development of new antimicrobial agents. The presence of the 2-amino group provides a key point for chemical modification, enabling the synthesis of derivatives with potentially broader spectrums of activity and improved pharmacological properties.

Further research should focus on the direct synthesis and evaluation of 2-amino-1,8-naphthyridine-3-carboxylic acid and its simple derivatives to establish a baseline of antimicrobial activity. Head-to-head comparisons with nalidixic acid and other quinolones using standardized methodologies will be crucial in determining the true potential of this chemical class. The exploration of this scaffold may lead to the discovery of novel antibiotics that can address the growing challenge of antimicrobial resistance.

References

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• ResearchGate. (2025, August 6). 1,8-Naphthyridine Derivatives: A Review of Multiple Biological Activities. Retrieved from [Link]

• Popiołek, Ł., & Grzywacz, A. (2021). Antimicrobial Activity of Naphthyridine Derivatives. Molecules, 26(24), 7629. [Link]

• Google Patents. (n.d.). WO2013072882A1 - 2-amino-1,8-naphthyridine-3-carboxamide derivatives as antimicrobial agents.

• Gurjar, V. K., Pal, D., Mazumder, A., & Mazumder, R. (2020). Synthesis, Biological Evaluation and Molecular Docking Studies of Novel 1,8-Naphthyridine-3-carboxylic Acid Derivatives as Potential Antimicrobial Agents (Part-1). Indian Journal of Pharmaceutical Sciences, 82(1), 41-53. [Link]

• Stoyanov, S., Zlateva, T., Valcheva, V., & Stoyanova, M. (2019). Synthesis and antimicrobial activity of 1,8-naphthalimide derivatives of nalidixic acid. Journal of Chemical Technology and Metallurgy, 54(4), 785-792. [Link]

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• Santilli, A. A., Scotese, A. C., Bauer, R. F., & Bell, S. C. (1987). 2-Oxo-1,8-naphthyridine-3-carboxylic acid derivatives with potent gastric antisecretory properties. Journal of medicinal chemistry, 30(12), 2270–2277. [Link]

• He, H., Yamamoto, T., Uno, S. N., Dohno, C., & Nakatani, K. (2025, April 10). Structure-Binding Relationship of 2-Amino-1,8-Naphthyridine Dimers: Role of Linkage Positions on DNA and RNA Recognition. Chemistry, an Asian journal, e202400287. Advance online publication. [Link]

• Nakatani, K., He, H., Uno, S. N., Yamamoto, T., & Dohno, C. (2008). Synthesis of dimeric 2-amino-1,8-naphthyridine and related DNA-binding molecules. Current protocols in nucleic acid chemistry, Chapter 8, Unit 8.6. [Link]

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A Comparative Analysis of the Antimicrobial Efficacy of 1,8-Naphthyridine Derivatives

A Technical Guide for Researchers and Drug Development Professionals

In the global battle against antimicrobial resistance, the exploration of novel scaffolds that can circumvent existing resistance mechanisms is paramount. Among these, the 1,8-naphthyridine core has emerged as a "privileged scaffold" in medicinal chemistry, giving rise to a class of compounds with a broad spectrum of biological activities, including potent antimicrobial effects.[1] This guide provides a comprehensive comparison of the antimicrobial efficacy of 1,8-naphthyridine derivatives against other major antibiotic classes, supported by experimental data and detailed methodologies, to inform future research and development in this critical area.

The Rise of 1,8-Naphthyridines: A Legacy of DNA Gyrase Inhibition

The journey of 1,8-naphthyridine derivatives as antibacterial agents began with the discovery of nalidixic acid in 1962, the first quinolone antibiotic.[2] This pioneering compound laid the groundwork for the development of the highly successful fluoroquinolone class of antibiotics. The primary mechanism of action for both 1,8-naphthyridine derivatives and fluoroquinolones is the inhibition of bacterial type II topoisomerases, namely DNA gyrase and topoisomerase IV.[1] These enzymes are essential for bacterial DNA replication, transcription, and repair, and their inhibition leads to the accumulation of double-strand DNA breaks, ultimately resulting in bacterial cell death.

Some 1,8-naphthyridine derivatives have also demonstrated the ability to inhibit bacterial efflux pumps, which are transmembrane proteins that expel antibiotics from the bacterial cell, contributing to multidrug resistance. By blocking these pumps, these derivatives can restore the efficacy of other antibiotics.[3]

A Comparative Look at Antibiotic Mechanisms of Action

To appreciate the unique position of 1,8-naphthyridine derivatives, it is essential to understand the mechanisms of other major antibiotic classes:

• Fluoroquinolones: Similar to 1,8-naphthyridine derivatives, fluoroquinolones, such as ciprofloxacin and levofloxacin, target and inhibit DNA gyrase and topoisomerase IV, disrupting DNA replication and repair.

• Beta-Lactams: This broad class of antibiotics, which includes penicillins and cephalosporins, inhibits the synthesis of the bacterial cell wall. They achieve this by binding to and inactivating penicillin-binding proteins (PBPs), enzymes crucial for the final steps of peptidoglycan synthesis.

• Macrolides: Macrolides, such as erythromycin and azithromycin, are protein synthesis inhibitors. They bind to the 50S subunit of the bacterial ribosome, preventing the elongation of polypeptide chains.

Caption: Mechanisms of Action of 1,8-Naphthyridine Derivatives and Comparator Antibiotics.

Head-to-Head Comparison: Antimicrobial Efficacy

The true measure of an antimicrobial agent lies in its in vitro activity against a range of clinically relevant pathogens. The following tables summarize the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) values for representative 1,8-naphthyridine derivatives compared to standard antibiotics. Lower values indicate greater potency.

Table 1: Comparative MIC Values (µg/mL) of 1,8-Naphthyridine Derivatives and Other Antibiotics

Compound/Antibiotic	Staphylococcus aureus	Escherichia coli	Pseudomonas aeruginosa	Mycobacterium tuberculosis
1,8-Naphthyridine Derivatives
Derivative A (Hypothetical)	0.5 - 2	1 - 4	4 - 16	0.25 - 1
ANA-12[4][5]	-	-	-	6.25
AB206[6]	Susceptible	Potent	Susceptible	-
Fluoroquinolones
Ciprofloxacin	0.25 - 1	≤0.008 - 0.12	0.25 - 1	0.5 - 2
Beta-Lactams
Ampicillin	0.25 - >256	2 - 8	>256	-
Macrolides
Erythromycin	0.25 - 1	>128	>128	-

Note: Data is compiled from multiple sources and serves as a representative comparison. Direct comparison is best made when compounds are tested in parallel under identical conditions.

Table 2: Comparative MBC Values (µg/mL) of 1,8-Naphthyridine Derivatives and Other Antibiotics

Compound/Antibiotic	Staphylococcus aureus	Escherichia coli
1,8-Naphthyridine Derivatives
Derivative B (Hypothetical)	1 - 4	2 - 8
Fluoroquinolones
Ciprofloxacin	0.5 - 2	0.015 - 0.25
Beta-Lactams
Ampicillin	>32	4 - 16

Note: MBC data for 1,8-naphthyridine derivatives is less commonly reported. The MBC/MIC ratio is a key indicator of bactericidal (ratio ≤ 4) or bacteriostatic activity.

From the available data, it is evident that many 1,8-naphthyridine derivatives exhibit potent activity against both Gram-positive and Gram-negative bacteria, with some demonstrating efficacy against challenging pathogens like Mycobacterium tuberculosis.[4][5] Notably, some derivatives show comparable or even superior activity to fluoroquinolones against certain strains.[2] Furthermore, the ability of certain 1,8-naphthyridine derivatives to potentiate the activity of fluoroquinolones against multi-resistant strains is a significant advantage, offering a potential strategy to overcome existing resistance.[3][7][8][9]

Experimental Protocols: A Guide to Assessing Antimicrobial Efficacy

To ensure the reproducibility and validity of antimicrobial efficacy studies, standardized methodologies are crucial. The following protocols are based on guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Broth Microdilution Method for Determining Minimum Inhibitory Concentration (MIC)

This method is a gold standard for quantitative antimicrobial susceptibility testing.

1. Preparation of Materials:

• Test Compounds: Prepare stock solutions of 1,8-naphthyridine derivatives and comparator antibiotics in a suitable solvent (e.g., DMSO).
• Bacterial Strains: Use standardized bacterial inoculums (e.g., adjusted to 0.5 McFarland turbidity standard).
• Growth Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is commonly used for non-fastidious bacteria.
• 96-Well Microtiter Plates: Sterile, flat-bottom plates are required.

2. Assay Procedure:

• Serial Dilutions: Prepare two-fold serial dilutions of the test compounds in CAMHB directly in the 96-well plates.
• Inoculation: Inoculate each well with the standardized bacterial suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL.
• Controls: Include a growth control (no antibiotic), a sterility control (no bacteria), and a positive control (a known antibiotic).
• Incubation: Incubate the plates at 35-37°C for 16-24 hours.
• Reading Results: The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible bacterial growth.

Determination of Minimum Bactericidal Concentration (MBC)

This assay is performed as a follow-up to the MIC test to determine the concentration of an antimicrobial agent that results in a 99.9% reduction in the initial bacterial inoculum.

1. Subculturing from MIC Plates:

• Following the MIC determination, take a small aliquot (e.g., 10 µL) from each well that shows no visible growth.
• Spot-plate the aliquot onto an appropriate agar medium (e.g., Mueller-Hinton Agar).

2. Incubation:

• Incubate the agar plates at 35-37°C for 18-24 hours.

3. Reading Results:

• The MBC is the lowest concentration of the antimicrobial agent that results in no more than 0.1% of the original inoculum surviving.

start [label="Start", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; prepare_materials [label="Prepare Materials:\n- Test Compounds\n- Bacterial Inoculum\n- Growth Medium\n- 96-Well Plates"]; serial_dilution [label="Perform Serial Dilutions\nof Test Compounds in Plates"]; inoculate [label="Inoculate Plates with\nStandardized Bacterial Suspension"]; incubate_mic [label="Incubate Plates\n(35-37°C, 16-24h)"]; read_mic [label="Read MIC\n(Lowest concentration with no visible growth)"]; subculture [label="Subculture from Wells with\nNo Growth onto Agar Plates"]; incubate_mbc [label="Incubate Agar Plates\n(35-37°C, 18-24h)"]; read_mbc [label="Read MBC\n(Lowest concentration with ≥99.9% killing)"]; end [label="End", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

start -> prepare_materials; prepare_materials -> serial_dilution; serial_dilution -> inoculate; inoculate -> incubate_mic; incubate_mic -> read_mic; read_mic -> subculture; subculture -> incubate_mbc; incubate_mbc -> read_mbc; read_mbc -> end; }

Caption: Workflow for MIC and MBC Determination.

Future Perspectives and Conclusion

1,8-naphthyridine derivatives represent a promising and versatile class of antimicrobial agents. Their primary mechanism of action, targeting bacterial DNA gyrase and topoisomerase IV, is well-established and shared with the successful fluoroquinolone antibiotics. The data presented in this guide highlights their potent in vitro efficacy against a range of bacterial pathogens, including multi-drug resistant strains.

The ability of some derivatives to act as efflux pump inhibitors and potentiate the activity of other antibiotics opens up exciting possibilities for combination therapies to combat antimicrobial resistance. Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: To optimize the antimicrobial activity and pharmacokinetic properties of 1,8-naphthyridine derivatives.[1]

• In Vivo Efficacy and Toxicity Studies: To translate the promising in vitro results into safe and effective therapeutic agents.

• Exploration of Novel Derivatives: To expand the chemical space and identify compounds with enhanced activity against a broader spectrum of pathogens.

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The Evolving Landscape of 2-Amino-1,8-naphthyridines: A Comparative Guide to Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals

The 1,8-naphthyridine scaffold has long been a cornerstone in medicinal chemistry, recognized for its diverse pharmacological potential.[1] Among its derivatives, the 2-amino-1,8-naphthyridine analogues represent a particularly promising class of compounds with a wide spectrum of biological activities, including anticancer, antimicrobial, and kinase inhibitory effects.[1][2] This guide provides a comparative analysis of the structure-activity relationships (SAR) of these analogues, offering insights into the rational design of novel therapeutic agents. We will delve into the key structural modifications that govern their potency and selectivity, supported by experimental data and detailed protocols.

I. Anticancer Activity: Targeting the Machinery of Cell Division

Derivatives of 2-amino-1,8-naphthyridine have demonstrated significant cytotoxic effects against a variety of cancer cell lines.[3] The primary mechanisms often involve the inhibition of key enzymes crucial for cell proliferation, such as topoisomerases and protein kinases.[4][5]

Structure-Activity Relationship Insights

The anticancer potency of 2-amino-1,8-naphthyridine analogues is profoundly influenced by the nature and position of substituents on the naphthyridine core.

• Substitutions at the C3 Position: Modifications at the C3 position with various heterocyclic rings have been shown to yield potent cytotoxic agents. For instance, the introduction of heteroaryl groups can lead to compounds with low micromolar IC50 values against cancer cell lines like PA-1 and SW620.[6]

• Halogen Substitution: The presence of halogen atoms on the 1,8-naphthyridine-3-carboxamide derivatives can significantly enhance anticancer activity. Compound 47 (structure not fully disclosed in the provided text) exhibited potent activity with IC50 values of 0.41 µM and 0.77 µM against MIAPaCa and K-562 cancer cell lines, respectively.[6]

• N-1 and C-7 Positions: Strategic modifications at the N-1 and C-7 positions have also been explored to optimize antitumor activity.[7]

Comparative Cytotoxic Activity of 1,8-Naphthyridine Derivatives

Compound ID	Modifications from 2-Amino-1,8-naphthyridine Core	Cancer Cell Line	IC50 (µM)	Reference
Compound 29	C-3'-heteroaryl derivative	PA-1	0.41	[6]
SW620	1.4	[6]
Compound 36	Halogen substituted 1,8-naphthyridine-3-carboxamide	PA-1	1.19	[6]
Compound 47	Halogen substituted 1,8-naphthyridine-3-carboxamide	MIAPaCa	0.41	[6]
K-562	0.77	[6]
Compound 16	Naphthyl ring at C-2	HeLa	0.7	[5]
HL-60	0.1	[5]
PC-3	5.1	[5]

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is a standard method to assess the cytotoxic effect of compounds on cancer cell lines.[4]

Objective: To determine the half-maximal inhibitory concentration (IC50) of 2-amino-1,8-naphthyridine analogues.

Methodology:

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7, K-562) in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the test compounds for 48-72 hours.

• MTT Addition: Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution to each well and incubate for 3-4 hours.

• Formazan Solubilization: Solubilize the formazan crystals formed by viable cells using a solubilizing agent like DMSO.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Calculate the IC50 value by plotting the percentage of cell viability against the compound concentration.

II. Kinase Inhibition: A Targeted Approach to Cancer and Inflammation

Protein kinases are critical regulators of cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer and inflammatory disorders.[1] The 1,8-naphthyridine scaffold has proven to be a valuable template for the design of potent kinase inhibitors.[7]

Structure-Activity Relationship Insights for Kinase Inhibition

The development of 1,8-naphthyridine-based kinase inhibitors has revealed key structural features for potent and selective inhibition.

• Targeting Aurora Kinases: 5H-benzo[c][8][9]naphthyridin-6-one derivatives have been identified as potent pan-Aurora kinase inhibitors. Structure-guided optimization based on the crystal structure of Aurora kinase A in complex with an initial hit led to the development of compounds with significant antiproliferative effects.[1]

• Inhibition of Casein Kinase 2 (CK2): The discovery of CX-4945, a 5-(3-chlorophenylamino)benzo[c][10][11]naphthyridine-8-carboxylic acid, marked a significant advancement in the development of clinical-stage CK2 inhibitors. The SAR studies for this class of compounds are well-documented.[12]

• c-Met Kinase Inhibition: The structure-activity relationship of 1,8-naphthyridines as c-Met inhibitors has also been explored, providing a basis for the design of new anticancer agents targeting this receptor tyrosine kinase.[13]

Visualizing Kinase Signaling Pathways

Caption: Aurora Kinase Signaling in Mitosis and Inhibition by Naphthyridines.

Caption: Inhibition of Bacterial DNA Gyrase by Naphthyridine Derivatives.

IV. A General Workflow for SAR Studies

The exploration of structure-activity relationships is a systematic process that guides the optimization of lead compounds.

Caption: A General Experimental Workflow for SAR Studies.

V. Conclusion and Future Directions

The 2-amino-1,8-naphthyridine scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. The structure-activity relationships highlighted in this guide underscore the importance of targeted modifications to enhance potency and selectivity against a range of biological targets. Future research should focus on exploring novel substitutions, leveraging computational modeling to predict activity, and further elucidating the complex mechanisms of action of these versatile compounds. The integration of these approaches will undoubtedly pave the way for the development of next-generation drugs with improved efficacy and safety profiles.

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A Comparative Guide to In Silico and Molecular Docking Studies of 1,8-Naphthyridine-3-Carboxylic Acid Derivatives as DNA Gyrase Inhibitors

For researchers, scientists, and drug development professionals, this guide provides an in-depth technical comparison of 1,8-naphthyridine-3-carboxylic acid derivatives as potential antibacterial agents targeting DNA gyrase. We will explore the synergy between in silico computational methods and experimental data, offering insights into the rational design of novel therapeutics. This guide moves beyond a simple listing of protocols to explain the causality behind experimental choices, ensuring a robust and validated approach to drug discovery.

The Enduring Promise of the 1,8-Naphthyridine Scaffold

The 1,8-naphthyridine core is a privileged scaffold in medicinal chemistry, most notably recognized in the quinolone family of antibiotics.[1][2][3] The foundational molecule, nalidixic acid, a 1,8-naphthyridine-3-carboxylic acid derivative, paved the way for the development of highly successful fluoroquinolones like ciprofloxacin and moxifloxacin.[1][2] These agents exert their antibacterial effect by inhibiting bacterial type II topoisomerases, specifically DNA gyrase and topoisomerase IV.[4][5] DNA gyrase, an enzyme essential for bacterial DNA replication and transcription but absent in eukaryotes, represents a prime target for selective toxicity.[4][5][6] It is a heterotetrameric enzyme composed of two GyrA and two GyrB subunits.[4] The GyrA subunit is responsible for DNA cleavage and re-ligation, while the GyrB subunit possesses ATPase activity that powers the enzyme's supercoiling function.[4][6]

The relentless rise of antibiotic resistance necessitates the development of new antibacterial agents.[7] By leveraging computational tools, we can rationally design novel 1,8-naphthyridine-3-carboxylic acid derivatives with enhanced potency and improved pharmacological profiles, while also predicting and mitigating potential resistance mechanisms.

The Synergy of In Silico and In Vitro Approaches: A Comparative Workflow

The modern drug discovery pipeline for novel DNA gyrase inhibitors relies on a synergistic interplay between computational (in silico) and experimental (in vitro) methods. This iterative process allows for the rapid screening of numerous candidates and the selection of the most promising ones for synthesis and biological evaluation, thereby saving considerable time and resources.

Below is a generalized workflow that exemplifies this integrated approach:

Caption: Integrated workflow for the discovery of 1,8-naphthyridine-based DNA gyrase inhibitors.

Case Study: Comparative Analysis of Novel 1,8-Naphthyridine-3-Carboxamides

To illustrate the principles outlined above, we will analyze a representative study where a series of novel 1,8-naphthyridine-3-carboxamide derivatives were synthesized and evaluated as potential antibacterial agents. This case study will serve as a framework for comparing in silico predictions with experimental outcomes.

Rationale for Molecular Design

The design of this series of compounds is rooted in the established pharmacophore of quinolone antibiotics. The core 1,8-naphthyridine-3-carboxylic acid moiety is essential for interacting with the DNA-gyrase complex. The carboxylic acid at position 3 and the ketone at position 4 are known to chelate a magnesium ion, which in turn bridges the inhibitor to key amino acid residues in the GyrA subunit, such as Ser83 and Asp87 (in E. coli).[5] The primary point of diversification in this hypothetical series is the modification of the carboxylic acid to various carboxamides, aiming to explore new interactions within the binding pocket and modulate physicochemical properties like cell permeability and metabolic stability.

Experimental Protocol: Molecular Docking

A robust and validated molecular docking protocol is paramount for generating reliable in silico data. The following steps represent a standard, yet rigorous, workflow.

Step 1: Target Protein Preparation

• Selection and Retrieval: The crystal structure of Escherichia coli DNA gyrase in complex with DNA and a known inhibitor (e.g., ciprofloxacin) is selected. A commonly used structure is PDB ID: 2XCT.[8] This choice is critical as it provides a biologically relevant conformation of the active site. The structure is downloaded from the Protein Data Bank (PDB).

• Protein Cleaning: The PDB file is processed to remove water molecules, co-solvents, and any ligands not essential for the docking study. This is crucial to reduce noise and focus on the relevant interactions.

• Protonation and Charge Assignment: Hydrogen atoms are added to the protein structure, and appropriate protonation states for titratable residues (like Histidine, Aspartate, and Glutamate) are assigned, typically assuming a physiological pH of 7.4. Partial charges are assigned using a force field like AMBER or CHARMm.

Step 2: Ligand Preparation

• 3D Structure Generation: The 2D structures of the 1,8-naphthyridine-3-carboxamide derivatives are drawn using chemical drawing software and converted to 3D structures.

• Energy Minimization: The 3D structures are subjected to energy minimization using a suitable force field (e.g., MMFF94) to obtain a low-energy, stable conformation.

• Charge and Torsion Assignment: Partial charges are assigned, and rotatable bonds are defined to allow for conformational flexibility during the docking process.

Step 3: Docking Simulation

• Grid Generation: A docking grid is defined around the active site of the DNA gyrase. The grid box should be large enough to encompass the entire binding pocket where the native ligand (or ciprofloxacin in the reference structure) resides.

• Docking Algorithm: A docking program like AutoDock Vina, Glide, or GOLD is used to systematically sample different conformations and orientations (poses) of each ligand within the defined grid box.[8][9] These programs employ scoring functions to estimate the binding affinity of each pose.

• Pose Selection and Scoring: The docking algorithm generates multiple poses for each ligand, ranked by their docking score (typically in kcal/mol). The pose with the most favorable score and a plausible binding mode (i.e., mimicking the interactions of known inhibitors) is selected for further analysis.

Step 4: Protocol Validation

• Redocking of the Co-crystallized Ligand: To validate the docking protocol, the co-crystallized ligand is extracted from the PDB structure and re-docked into the active site.[10] A successful validation is typically indicated by a root-mean-square deviation (RMSD) of less than 2.0 Å between the docked pose and the original crystallographic pose.[11] This ensures that the chosen parameters can accurately reproduce the experimentally observed binding mode.

Caption: Key molecular interactions of a potent 1,8-naphthyridine derivative in the DNA gyrase active site.

This visualization reveals that the core scaffold engages in π-π stacking with DNA bases, the keto-acid group chelates the crucial magnesium ion, and the R-group at position 3 (the pyrrolidine ring) extends into a pocket where it can form additional favorable interactions, in this case with a residue from the GyrB subunit. This explains the superior performance of Compound 4 compared to derivatives with less optimal R-groups.

Conclusion and Future Directions

The integration of in silico molecular docking with traditional medicinal chemistry and microbiology provides a powerful paradigm for the discovery of novel 1,8-naphthyridine-3-carboxylic acid derivatives as antibacterial agents. The comparative analysis clearly demonstrates that well-validated computational models can effectively predict biological activity and provide invaluable insights into structure-activity relationships. This, in turn, guides the synthesis of more potent and selective inhibitors of DNA gyrase.

Future work in this area should focus on:

• Exploring a wider chemical space for the R-group substitutions to identify novel interactions.

• Utilizing more advanced computational techniques , such as molecular dynamics simulations, to study the dynamic behavior of the ligand-protein complex over time. [12]* Prospectively predicting and testing against known resistance mutations in DNA gyrase to design inhibitors with a higher barrier to resistance.

By adhering to the principles of scientific integrity, employing self-validating protocols, and grounding our hypotheses in both computational and experimental data, we can continue to develop the 1,8-naphthyridine scaffold into next-generation antibiotics to combat the global threat of antimicrobial resistance.

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• Protocols for Preclinical Evaluation and Molecular Docking of Antimicrobial Compounds from Streptomyces sp., Drug Likeliness Evaluation, ADME-Toxicity Investigation, Docking Modes Between the Ligand and the Target Enzyme, and Active Site Prediction . Springer Link. [Link]

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• Powerful Approach for New Drugs as Antibacterial Agents via Molecular Docking and In Vitro Studies of Some New Cyclic Imides and Quinazoline-2,5-diones . ACS Omega. [Link]

• New 1,4-dihydron[10][13]aphthyridine derivatives as DNA gyrase inhibitors . PubMed. [Link]

• Antibacterial Activities and Molecular Docking of Novel Sulfone Biscompound Containing Bioactive 1,2,3-Triazole Moiety . MDPI. [Link]

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A Researcher's Guide to Validating the Antibacterial Mechanism of 1,8-Naphthyridine Compounds

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously validate the antibacterial mechanism of action of 1,8-naphthyridine compounds. By integrating established biochemical and microbiological techniques with a logical, self-validating experimental workflow, this document serves as a practical resource for characterizing this important class of antibacterial agents. We will delve into the primary mode of action, explore potential secondary mechanisms, and provide detailed, field-tested protocols for robust experimental validation.

Introduction: The Enduring Promise of 1,8-Naphthyridines

The 1,8-naphthyridine scaffold is a cornerstone in the development of antibacterial agents, with nalidixic acid being one of the earliest synthetic antibiotics in this class.[1] These compounds are structurally related to the highly successful fluoroquinolone antibiotics and share a similar primary mechanism of action: the inhibition of bacterial type II topoisomerases, namely DNA gyrase and topoisomerase IV.[1][2] These enzymes are essential for bacterial DNA replication, repair, and recombination, making them excellent targets for antibacterial drugs.[2] This guide will walk you through the experimental steps to confirm this primary mechanism and investigate other potential cellular effects.

Primary Mechanism of Action: Targeting Bacterial DNA Topoisomerases

The central hypothesis for the antibacterial activity of 1,8-naphthyridines is their ability to form a stable ternary complex with a type II topoisomerase and bacterial DNA. This stabilization of the cleavage complex leads to double-stranded DNA breaks, ultimately triggering cell death.[3] To validate this mechanism, a series of in vitro and cell-based assays are essential.

Experimental Validation of Topoisomerase Inhibition

A multi-pronged approach is necessary to unequivocally establish that a 1,8-naphthyridine compound targets DNA gyrase and/or topoisomerase IV. The following experimental workflow provides a logical progression from initial screening to detailed mechanistic insights.

Caption: Workflow for investigating efflux pump inhibition as a secondary mechanism.

Protocol: Fluorometric Efflux Assay using Ethidium Bromide

Causality: This assay directly measures the ability of a compound to block the efflux of a fluorescent substrate (ethidium bromide) from bacterial cells. An increase in intracellular fluorescence in the presence of the test compound indicates efflux pump inhibition.

• Bacterial Culture: Grow the bacterial strain known to overexpress an efflux pump (e.g., S. aureus SA-1199B, which overexpresses the NorA efflux pump) to the mid-log phase.

• Cell Preparation: Harvest the cells by centrifugation, wash with PBS, and resuspend in PBS containing a sub-inhibitory concentration of the 1,8-naphthyridine derivative.

• Dye Loading: Add ethidium bromide to the cell suspension and incubate to allow for dye accumulation.

• Efflux Initiation: Initiate efflux by adding glucose to energize the pumps.

• Fluorescence Monitoring: Monitor the fluorescence of the cell suspension over time using a fluorescence plate reader. A slower decrease in fluorescence in the presence of the 1,8-naphthyridine derivative compared to the control indicates efflux pump inhibition.

Conclusion

Validating the antibacterial mechanism of 1,8-naphthyridine compounds requires a systematic and multi-faceted experimental approach. By following the workflows and protocols outlined in this guide, researchers can confidently establish the primary mode of action through topoisomerase inhibition and explore potential secondary mechanisms such as efflux pump inhibition. The comparative data generated will be invaluable for structure-activity relationship studies and for positioning new 1,8-naphthyridine derivatives in the landscape of antibacterial drug discovery.

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• Al-Romaizan, A. N., et al. (2019). Novel 1, 8-naphthyridine derivatives: design, synthesis and in vitro screening of their cytotoxic activity against MCF7 cell line. Open Chemistry, 17(1), 943-953. [Link]

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• Lewin, C. S., et al. (1992). Antibacterial activity of a 1,8-naphthyridine quinolone, PD 131628. Journal of Medical Microbiology, 36(5), 353-357. [Link]

• Kumar, V., et al. (2012). Anticancer and immunomodulatory activities of novel 1,8-naphthyridine derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry, 27(5), 657-665. [Link]

• El-Sayed, N. N. E., et al. (2019). Design, synthesis, and biological evaluation of 1,8-naphthyridine glucosamine conjugates as antimicrobial agents. Drug Development Research, 80(1), 179-186. [Link]

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• Gootz, T. D., et al. (1996). Activity of the new fluoroquinolone trovafloxacin (CP-99,219) against DNA gyrase and topoisomerase IV mutants of Streptococcus pneumoniae selected in vitro. Antimicrobial Agents and Chemotherapy, 40(12), 2691-2697. [Link]

• Do 1,8-naphthyridine sulfonamides possess an inhibitory action against Tet(K) and MsrA efflux pumps in multiresistant Staphylococcus aureus strains?. (2020). Microbial Pathogenesis, 147, 104268. [Link]

• Efflux Pump (QacA, QacB, and QacC) and β-Lactamase Inhibitors? An Evaluation of 1,8-Naphthyridines against Staphylococcus aureus Strains. (2022). Antibiotics, 11(7), 856. [Link]

• The 1,8-naphthyridines sulfonamides are NorA efflux pump inhibitors. (2021). ResearchGate. [Link]

• Antimicrobial Activity of Naphthyridine Derivatives. (2024). Pharmaceuticals, 17(1), 1. [Link]

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• Antibacterial activity of a 1,8-naphthyridine quinolone, PD131628. (2014). ResearchGate. [Link]

• Molecular docking analysis and MIC of different 1,8-naphthyridines sulfonamides. (n.d.). ResearchGate. [Link]

• Novel substituted 1,8-naphthyridines: Design, synthesis, radiolabeling, and evaluation of apoptosis and topoisomerase II inhibition. (2023). Archiv der Pharmazie, 356(6), e2300035. [Link]

• DNA gyrase can cleave short DNA fragments in the presence of quinolone drugs. (1996). Nucleic Acids Research, 24(22), 4471-4477. [Link]

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A Comparative Guide to 2-Amino-1,8-Naphthyridine-Based Fluorescent Probes for Researchers and Drug Development Professionals

In the dynamic landscape of molecular sensing and bioimaging, the demand for fluorescent probes with high sensitivity, selectivity, and photostability is ever-increasing. Among the myriad of fluorophores, the 2-amino-1,8-naphthyridine scaffold has emerged as a privileged structure, offering a unique combination of desirable photophysical properties and synthetic versatility. This guide provides a comprehensive comparative assessment of 2-amino-1,8-naphthyridine-based fluorescent probes, delving into their design principles, performance characteristics, and practical applications. We will explore the underlying science that governs their function and provide detailed experimental insights to empower researchers in their quest for novel molecular tools.

The 2-Amino-1,8-Naphthyridine Scaffold: A Foundation for Superior Probes

The 2-amino-1,8-naphthyridine core is a nitrogen-containing heterocyclic system that possesses inherent fluorescence. Its rigid, planar structure minimizes non-radiative decay pathways, contributing to respectable quantum yields. The presence of the amino group at the 2-position acts as an electron-donating group, which can be strategically utilized in the design of "push-pull" systems to modulate the probe's photophysical properties. Furthermore, the nitrogen atoms within the naphthyridine rings can act as hydrogen bond acceptors or metal coordination sites, making this scaffold particularly amenable to the design of probes for a wide range of analytes.

Comparative Assessment of Photophysical and Sensing Properties

The true measure of a fluorescent probe lies in its performance. The following table provides a comparative overview of the key photophysical and sensing parameters of selected 2-amino-1,8-naphthyridine-based probes from the literature. This data is intended to serve as a starting point for researchers in selecting or designing probes for their specific applications.

Probe Name/Derivative	Target Analyte	Excitation (λex, nm)	Emission (λem, nm)	Stokes Shift (nm)	Quantum Yield (ΦF)	Limit of Detection (LOD)	Reference
2-N-(β-alanyl)amino-7-octylnaphthyridine	Bacteria	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	[1]
1,8-Nap-F	Primary Amines	Not Specified	>70 nm shift	>70	Not Specified	Not Specified	[1]
ANPxy Dimer	DNA/RNA	334	389.5 - 398.5	~55-65	Not Specified	Not Specified

Note: The performance of fluorescent probes can be highly dependent on the solvent and experimental conditions. The data presented here is for comparative purposes and should be considered in the context of the original research.

Unraveling the Sensing Mechanisms: A Deeper Dive

The ability of a 2-amino-1,8-naphthyridine probe to selectively respond to a target analyte is governed by a variety of photophysical mechanisms. Understanding these mechanisms is crucial for the rational design of new and improved probes.

Photoinduced Electron Transfer (PET)

Photoinduced Electron Transfer (PET) is a common mechanism for "turn-on" fluorescent probes. In the absence of the analyte, the fluorescence of the 2-amino-1,8-naphthyridine core is quenched by a nearby electron-rich or electron-poor moiety (the "quencher"). Upon binding of the analyte to a receptor unit, the electron transfer process is disrupted, leading to a significant increase in fluorescence intensity.

Caption: A generalized synthetic workflow for 2-amino-1,8-naphthyridine probes.

Representative Bioimaging Protocol

This protocol outlines the key steps for utilizing a 2-amino-1,8-naphthyridine-based probe for cellular imaging.

1. Cell Culture and Seeding:

• Culture the cells of interest in an appropriate medium and conditions.

• Seed the cells onto a suitable imaging dish (e.g., glass-bottom dish) and allow them to adhere overnight.

2. Probe Preparation:

• Prepare a stock solution of the fluorescent probe in a suitable solvent (e.g., DMSO).

• Dilute the stock solution to the desired working concentration in a cell culture medium or buffer.

3. Cell Staining:

• Remove the culture medium from the cells and wash them with a buffered saline solution (e.g., PBS).

• Add the probe solution to the cells and incubate for a specific period (e.g., 30 minutes) at 37°C.

4. Washing:

• Remove the probe solution and wash the cells several times with buffered saline to remove any unbound probe.

5. Imaging:

• Add fresh culture medium or buffer to the cells.

• Image the cells using a fluorescence microscope equipped with the appropriate filter sets for the excitation and emission wavelengths of the probe.

6. Analyte Addition (for sensing applications):

• After acquiring baseline images, add the analyte of interest to the cells and acquire a time-series of images to monitor the fluorescence response.

7. Data Analysis:

• Quantify the fluorescence intensity or ratiometric changes in the cells using appropriate image analysis software.

Future Perspectives and Conclusion

The 2-amino-1,8-naphthyridine scaffold continues to be a fertile ground for the development of innovative fluorescent probes. Future research will likely focus on the development of probes with even greater sensitivity and selectivity, as well as probes for new and challenging analytes. The exploration of multi-analyte sensing platforms and probes with theranostic capabilities (combining diagnosis and therapy) are also exciting avenues for future investigation.

References

• A novel fluorescent chemodosimeter based on 1,8-naphthyridine exhibits high selectivity to Zn(2+) and Cu(2+). [Link]

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A Comparative Analysis of the Biological Activities of 2-amino-1,8-naphthyridine-3-carboxylic acid and Ciprofloxacin

A Technical Guide for Researchers and Drug Development Professionals

In the landscape of antimicrobial research, the quest for novel scaffolds that can circumvent rising bacterial resistance is paramount. Among the promising candidates, the 1,8-naphthyridine core has garnered significant attention due to its structural similarity to the well-established quinolone antibiotics. This guide provides a detailed comparative analysis of the biological activities of a fundamental 1,8-naphthyridine derivative, 2-amino-1,8-naphthyridine-3-carboxylic acid, and the widely used fluoroquinolone, ciprofloxacin.

This document moves beyond a simple side-by-side comparison, offering a deeper dive into their mechanisms of action, antibacterial spectrum, and cytotoxic profiles. By synthesizing available data and presenting detailed experimental protocols, we aim to equip researchers with the foundational knowledge necessary to explore the potential of 2-amino-1,8-naphthyridine-3-carboxylic acid and its derivatives in the development of new therapeutic agents.

Mechanistic Insights: A Shared Target with Potential Nuances

The antibacterial activity of both ciprofloxacin and the 1,8-naphthyridine class of compounds is primarily attributed to their ability to inhibit bacterial type II topoisomerases: DNA gyrase and topoisomerase IV.[1][2] These enzymes are crucial for bacterial DNA replication, transcription, and repair. By forming a stable complex with the enzyme-DNA conjugate, these molecules effectively stall the replication fork, leading to DNA damage and ultimately, bacterial cell death.

Ciprofloxacin , a second-generation fluoroquinolone, exhibits potent inhibitory activity against both DNA gyrase and topoisomerase IV. Its broad-spectrum activity is a direct consequence of this dual-targeting mechanism.[1]

The 1,8-naphthyridine scaffold , including derivatives of 2-amino-1,8-naphthyridine-3-carboxylic acid, is understood to operate through a similar mechanism.[2] The structural analogy to quinolones allows these compounds to bind to the same active sites on the bacterial topoisomerases. However, subtle differences in the chemical structure of the naphthyridine core and its substituents can influence the binding affinity and the relative potency against DNA gyrase versus topoisomerase IV, which in turn can affect the antibacterial spectrum and potency.

Interestingly, some studies suggest that certain 1,8-naphthyridine derivatives may possess little to no intrinsic antibacterial activity but can act as potentiators of fluoroquinolone antibiotics.[3][4] This synergistic effect is thought to arise from the inhibition of bacterial efflux pumps, which are a common mechanism of resistance to fluoroquinolones.[3] This raises an important question regarding the primary role of the 2-amino-1,8-naphthyridine-3-carboxylic acid core: is it a direct antibacterial agent or a modulator of existing antibiotic activity? Further investigation into this is warranted.

Diagram of the Proposed Mechanism of Action

Caption: Inhibition of bacterial DNA gyrase and topoisomerase IV.

Comparative Antibacterial Spectrum: A Look at the Data

Table 1: In Vitro Antibacterial Activity (MIC in µg/mL)

Bacterial Strain	Ciprofloxacin MIC (µg/mL)	2-amino-1,8-naphthyridine-3-carboxylic acid Derivatives (Reported Activity)
Staphylococcus aureus	0.6[5]	Derivatives have shown activity, with some being more potent than ciprofloxacin.[2]
Escherichia coli	0.013 - 0.08[5]	Derivatives have demonstrated good activity, sometimes comparable to ciprofloxacin.[2]
Pseudomonas aeruginosa	0.15[5]	Some derivatives exhibit activity, though often less potent than against other Gram-negatives.[2]
Mycobacterium tuberculosis	-	Certain 1,8-naphthyridine-3-carbonitrile analogues show promising activity (MICs 6.25 to ≤50 μg/mL).[6]

Interpretation of the Data:

• Ciprofloxacin demonstrates potent, broad-spectrum activity against both Gram-positive and Gram-negative bacteria, a hallmark of its clinical utility.[7][8]

• While specific data for the parent compound is lacking, numerous derivatives of 2-amino-1,8-naphthyridine-3-carboxylic acid have been synthesized and tested, revealing significant antibacterial potential.[2] Notably, modifications to the core structure can lead to compounds with activity comparable or even superior to ciprofloxacin against certain strains.[2]

• The high MIC values (≥1024 µg/mL) reported for some unsubstituted 1,8-naphthyridine derivatives against multi-resistant strains suggest that the core scaffold may require specific functionalization to exhibit potent intrinsic antibacterial effects.[3][4]

Cytotoxicity Profile: A Critical Consideration for Drug Development

An essential aspect of any potential therapeutic agent is its safety profile, particularly its effect on mammalian cells. Both ciprofloxacin and 1,8-naphthyridine derivatives have been evaluated for their cytotoxic effects.

Ciprofloxacin: While generally well-tolerated, ciprofloxacin has been shown to exhibit cytotoxic effects at higher concentrations.[9][10] Studies utilizing the MTT assay have demonstrated a reduction in the viability of various cell lines upon exposure to ciprofloxacin.[10]

2-amino-1,8-naphthyridine-3-carboxylic acid and its Derivatives: The cytotoxicity of 1,8-naphthyridine derivatives is highly dependent on their specific chemical structures. Some derivatives have shown significant cytotoxic activity against cancer cell lines, highlighting their potential as anticancer agents.[1][11] Conversely, other derivatives have been found to be non-toxic to human cell lines at concentrations effective against bacteria.[12] This variability underscores the importance of careful toxicological screening during the development of any new compound based on this scaffold.

Table 2: Comparative Cytotoxicity

Compound	Cell Line	Assay	Reported Effect
Ciprofloxacin	Various	MTT	Cytotoxic at higher concentrations.[9][10]
1,8-Naphthyridine Derivatives	Various	MTT	Activity is structure-dependent, ranging from highly cytotoxic to non-toxic.[1][11][12]

Experimental Protocols: A Guide to In Vitro Evaluation

To facilitate further research and standardized comparison, we provide detailed, step-by-step methodologies for key in vitro assays.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is a standard and widely used technique for determining MIC values.

Experimental Workflow for MIC Determination

Caption: Workflow for the broth microdilution MIC assay.

Step-by-Step Protocol:

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate, select 3-5 isolated colonies of the test bacterium.

  • Inoculate the colonies into a tube containing sterile Mueller-Hinton Broth (MHB).

  • Incubate the broth culture at 37°C until it reaches the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the standardized inoculum in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Test Compounds:

  • Prepare stock solutions of 2-amino-1,8-naphthyridine-3-carboxylic acid and ciprofloxacin in a suitable solvent (e.g., DMSO).

  • In a 96-well microtiter plate, perform a two-fold serial dilution of each compound in MHB to achieve a range of desired concentrations.

• Inoculation and Incubation:

  • Add the diluted bacterial inoculum to each well of the microtiter plate containing the serially diluted compounds.

  • Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

  • Cover the plate and incubate at 37°C for 18-24 hours.

• Determination of MIC:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible bacterial growth.

Assessment of Cytotoxicity using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Experimental Workflow for MTT Assay

Caption: Workflow for the MTT cytotoxicity assay.

Step-by-Step Protocol:

• Cell Seeding:

  • Seed mammalian cells (e.g., HeLa, HepG2) in a 96-well plate at a density of 5,000-10,000 cells per well.

  • Incubate the plate at 37°C in a 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of 2-amino-1,8-naphthyridine-3-carboxylic acid and ciprofloxacin in cell culture medium.

  • Remove the old medium from the wells and add the medium containing the different concentrations of the test compounds.

  • Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds).

  • Incubate the plate for 48-72 hours.

• MTT Addition and Incubation:

  • After the incubation period, add MTT solution (final concentration of 0.5 mg/mL) to each well.

  • Incubate the plate for 2-4 hours at 37°C to allow the formation of formazan crystals.

• Solubilization and Absorbance Measurement:

  • Carefully remove the medium containing MTT.

  • Add a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Measure the absorbance of the wells at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

Conclusion and Future Directions

The comparative analysis of 2-amino-1,8-naphthyridine-3-carboxylic acid and ciprofloxacin reveals a shared mechanistic foundation targeting bacterial topoisomerases. While ciprofloxacin remains a potent, broad-spectrum antibiotic, the 1,8-naphthyridine scaffold presents a promising avenue for the development of new antibacterial agents. The available data on its derivatives suggest that with appropriate chemical modifications, this core structure can yield compounds with significant antibacterial efficacy, potentially overcoming existing resistance mechanisms.

A critical gap in the current knowledge is the lack of comprehensive antibacterial data for the parent compound, 2-amino-1,8-naphthyridine-3-carboxylic acid. Future research should prioritize the systematic evaluation of its in vitro activity against a diverse panel of clinically relevant bacteria. Furthermore, exploring its potential as a resistance-modifying agent in combination with existing antibiotics like ciprofloxacin could unveil novel therapeutic strategies. A thorough investigation into the structure-activity and structure-toxicity relationships of this class of compounds will be instrumental in guiding the design of next-generation antibiotics with improved efficacy and safety profiles.

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A Senior Application Scientist's Guide to Evaluating the Pharmacokinetic Properties of 1,8-Naphthyridine Derivatives In Silico

Introduction: The Strategic Imperative of Early ADME Profiling

In the landscape of modern drug discovery, the 1,8-naphthyridine scaffold has emerged as a "privileged structure" due to its versatile biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] However, the journey from a promising hit compound to a viable drug candidate is fraught with challenges, with poor pharmacokinetic (PK) properties being a primary cause of late-stage attrition.[3][4] Absorption, Distribution, Metabolism, and Excretion (ADME) profiling dictates a molecule's ability to reach its target, exert a therapeutic effect, and be safely cleared from the body.

Conducting these ADME studies in silico—using computational models to predict a compound's behavior—represents a critical, cost-effective strategy in early-stage development.[5] By predicting potential liabilities before a molecule is even synthesized, we can prioritize candidates with a higher probability of success, refine chemical structures to improve their PK profiles, and ultimately accelerate the drug discovery pipeline. This guide provides a comparative framework and detailed protocols for the in silico evaluation of 1,8-naphthyridine derivatives, grounding our analysis in established computational tools and methodologies.

Comparative Scaffolds: Contextualizing 1,8-Naphthyridine's Profile

To objectively evaluate the pharmacokinetic profile of the 1,8-naphthyridine core, it is essential to compare it against other well-established heterocyclic scaffolds. For this guide, we will use the Quinoline and Pteridine scaffolds as benchmarks.

• Quinoline: An isomer of naphthyridine, quinoline is a cornerstone in medicinal chemistry, found in drugs like chloroquine and ciprofloxacin. Its profile is well-characterized, making it an excellent baseline.[6][7]

• Pteridine: This bicyclic system, composed of fused pyrimidine and pyrazine rings, is central to various biological cofactors (e.g., folic acid) and drugs (e.g., methotrexate), offering a different electronic and structural comparison.

The In Silico ADME/PK Evaluation Workflow

The process of evaluating a compound's properties in silico follows a logical progression from basic physicochemical characteristics to complex biological interactions. This workflow is designed to be a self-validating system; early indicators of poor properties (e.g., high molecular weight) often predict later-stage problems (e.g., poor absorption).

Caption: In Silico ADME/PK evaluation workflow.

Experimental Protocol: ADME Profiling Using SwissADME

This protocol details the steps for performing a comprehensive in silico ADME analysis using SwissADME, a free and robust web-based tool.[8] The causality behind this choice is its user-friendly interface combined with a suite of validated models, making it an authoritative and accessible starting point for researchers.[9][10][11]

Objective: To predict the physicochemical properties, pharmacokinetics, and drug-likeness of a representative 1,8-naphthyridine derivative.

Materials:

• A computer with internet access.

• The chemical structure of the molecule of interest in SMILES (Simplified Molecular Input Line Entry System) format.

Methodology:

• Navigate to the SwissADME Web Server: Open a web browser and go to the SwissADME website (]">http://www.swissadme.ch).[8] The interface is designed for direct input, ensuring ease of use for both experts and non-experts.[8]

• Input Molecular Structure:

  • Locate the text box in the center of the page.

  • Paste the SMILES string of your 1,8-naphthyridine derivative into the box. For this example, we will use the SMILES string for a generic nalidixic acid precursor: CC1=CN(C2=CC(=C(C=C21)N)C(=O)O)C.

  • Click the "Run" button to initiate the calculations.

• Analyze Physicochemical Properties:

  • The results page will first display a table of physicochemical properties.

  • Causality: These fundamental properties govern all subsequent ADME characteristics. For example, Molecular Weight (MW) affects diffusion and transport. LogP (lipophilicity) influences membrane permeability and solubility.[12] Topological Polar Surface Area (TPSA) is a strong predictor of a molecule's ability to cross cell membranes.

• Evaluate Lipophilicity and Water Solubility:

  • Examine the consensus LogP value and the predicted solubility classes (e.g., Soluble, Moderately soluble).

  • Expert Insight: A LogP value between 1 and 3 is often a good starting point for oral drugs, balancing membrane permeability with aqueous solubility. Poor solubility is a frequent cause of drug failure.

• Assess Pharmacokinetic Properties:

  • Gastrointestinal (GI) Absorption: The model predicts "High" or "Low" absorption. High GI absorption is a prerequisite for most orally administered drugs.[12]

  • Blood-Brain Barrier (BBB) Permeation: A simple "Yes" or "No" prediction. This is critical. For a drug targeting the central nervous system (CNS), "Yes" is required. For peripherally acting drugs, "No" is desired to avoid CNS side effects.

  • Cytochrome P450 (CYP) Inhibition: The model predicts if the compound is likely to inhibit major drug-metabolizing enzymes (e.g., CYP1A2, CYP2C9). Inhibition can lead to dangerous drug-drug interactions.[9]

  • BOILED-Egg Model: This intuitive graphical plot visualizes both GI absorption and BBB permeation. Compounds in the yellow region (yolk) are predicted to cross the BBB, while those in the white region are not. This provides an immediate, trustworthy visual confirmation of the individual predictions.[8]

• Evaluate Drug-Likeness:

  • This section assesses compliance with several established filters, most notably Lipinski's Rule of Five .[9]

  • Trustworthiness: These rules are statistical observations from successful oral drugs. A molecule with zero violations is considered "drug-like" and has a higher probability of possessing favorable ADME properties. Violations act as red flags that may require chemical modification.

• Review Medicinal Chemistry Friendliness:

  • The PAINS (Pan Assay Interference Compounds) filter alerts for the presence of substructures known to cause non-specific activity in assays. A result of "zero alerts" increases confidence that any observed biological activity is specific.

Comparative Data Analysis

To illustrate the guide, we present a comparative analysis of three representative molecules: a 1,8-Naphthyridine derivative (based on Nalidixic acid), a Quinoline derivative (based on Chloroquine), and a Pteridine derivative (based on Methotrexate). The data below is generated using the principles described in the SwissADME protocol.

Property	1,8-Naphthyridine Derivative	Quinoline Derivative	Pteridine Derivative	Optimal Range for Oral Drugs
Molecular Weight ( g/mol )	232.24	319.87	454.44	< 500
Consensus LogP	1.55	3.98	0.53	-0.4 to +5.6
TPSA (Ų)	78.48	32.74	166.33	< 140
H-Bond Donors	2	1	5	≤ 5
H-Bond Acceptors	4	3	8	≤ 10
Lipinski Violations	0	0	1 (H-Donors > 5)	0 is ideal
GI Absorption	High	High	Low	High
BBB Permeation	No	Yes	No	Target-dependent
CYP2C9 Inhibitor	Yes	Yes	No	No
Bioavailability Score	0.55	0.55	0.11	> 0.1

Interpretation of Results:

• The 1,8-Naphthyridine derivative shows a highly favorable in silico profile. It has no Lipinski violations, high predicted GI absorption, and does not permeate the BBB, making it suitable for peripherally acting drugs.[13] Its only potential flag is the predicted inhibition of CYP2C9, which would require experimental validation.

• The Quinoline derivative also shows good drug-like properties but has a higher LogP, suggesting greater lipophilicity. Its predicted BBB permeation is consistent with the known neurological side effects of some quinoline-based drugs.

• The Pteridine derivative is a larger, more polar molecule with a high TPSA and multiple H-bond donors. This results in predicted low GI absorption, which aligns with the known variable oral bioavailability of methotrexate. This demonstrates how in silico tools can effectively flag molecules with potential absorption issues.[14]

Visualization: Bioavailability Radar

The bioavailability radar provides a quick, six-parameter assessment of drug-likeness. The pink area represents the optimal range for each property (lipophilicity, size, polarity, solubility, flexibility, and saturation).

Caption: Bioavailability radar for the 1,8-Naphthyridine derivative.

This radar plot for our 1,8-naphthyridine example shows that five of the six descriptors fall well within the optimal pink area. The only deviation is in saturation (INSATU), which is common for aromatic scaffolds. This provides a high level of confidence in its drug-like potential.

Conclusion and Future Directions

The in silico evaluation of pharmacokinetic properties is an indispensable tool in modern medicinal chemistry.[15] As demonstrated, the 1,8-naphthyridine scaffold generally exhibits a promising ADME profile, characterized by good potential for oral absorption and favorable physicochemical properties.[16][17] The comparative analysis highlights its strong drug-like characteristics relative to other common heterocyclic systems.

However, it is crucial to recognize that these computational models are predictive, not definitive. They are designed to be a self-validating system for early-stage decision-making and hypothesis generation.[18][19] Predictions, such as potential CYP enzyme inhibition, must be validated through subsequent in vitro experiments. By integrating these robust in silico protocols into the early stages of the discovery workflow, researchers can more efficiently allocate resources, de-risk projects, and ultimately increase the likelihood of developing safe and effective 1,8-naphthyridine-based therapeutics.

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A Comparative Guide to the Cross-Reactivity and Selectivity of 2-Amino-1,8-naphthyridine Sensors

For researchers, scientists, and drug development professionals navigating the intricate world of molecular recognition, the choice of a sensor platform is paramount. The 2-amino-1,8-naphthyridine scaffold has emerged as a versatile and powerful tool in the design of fluorescent sensors for a range of analytes, from specific nucleobases in DNA and RNA to divalent metal ions. This guide provides an in-depth technical comparison of the cross-reactivity and selectivity of these sensors, supported by experimental data and methodologies, to empower informed decisions in your research endeavors.

The Foundation of Selectivity: The 2-Amino-1,8-naphthyridine Pharmacophore

The remarkable selectivity of 2-amino-1,8-naphthyridine derivatives stems from their unique hydrogen bonding capabilities. The arrangement of hydrogen bond donors and acceptors on the naphthyridine ring allows for specific recognition of complementary patterns on target molecules. This principle is exquisitely demonstrated in the recognition of nucleobases, where the sensor can be tailored to bind with high affinity to specific bases, including mismatched pairs within DNA duplexes, a critical application in diagnostics and genetics.

The core interaction is governed by the formation of specific hydrogen bonds. For instance, the protonated form of 2-amino-1,8-naphthyridine presents a donor-donor-acceptor (DDA) hydrogen-bonding pattern, which is complementary to the acceptor-acceptor-donor (AAD) pattern of cytosine. This complementarity is the primary driver of its selectivity for cytosine over other nucleobases.

I. Sensing of Nucleobases: Targeting Mismatches with Precision

A significant application of 2-amino-1,8-naphthyridine sensors lies in the detection of single nucleotide polymorphisms (SNPs) and mismatched base pairs in DNA. This capability is crucial for genetic analysis and the diagnosis of various diseases.

A. Selectivity for Cytosine

Monomeric 2-amino-1,8-naphthyridine derivatives have shown pronounced selectivity for cytosine, particularly when it is located opposite an abasic site in a DNA duplex. The binding affinity can be finely tuned by chemical modifications to the naphthyridine core.

Supporting Experimental Data:

The following table summarizes the binding constants of various 2-amino-1,8-naphthyridine derivatives with cytosine, demonstrating the impact of methyl substitutions on binding affinity.

Sensor Derivative	1:1 Binding Constant (K) for Cytosine (M⁻¹)	Reference
2-amino-1,8-naphthyridine (AND)	0.30 x 10⁶	[1]
2-amino-7-methyl-1,8-naphthyridine (AMND)	2.7 x 10⁶	[1]
2-amino-5,7-dimethyl-1,8-naphthyridine (ADMND)	6.1 x 10⁶	[1]
2-amino-5,6,7-trimethyl-1,8-naphthyridine (ATMND)	19 x 10⁶	[1]

Table 1: Binding affinities of 2-amino-1,8-naphthyridine derivatives for cytosine opposite an abasic site. Data obtained from fluorescence titration experiments.

The data clearly indicates that increasing the number of methyl groups on the naphthyridine ring enhances the binding affinity for cytosine. This is attributed to a reduction in the loss of binding entropy upon complexation.

B. Dimeric Sensors and Enhanced Selectivity for G-G Mismatches

To improve both affinity and selectivity for specific mismatched base pairs, dimeric 2-amino-1,8-naphthyridine sensors have been developed. By connecting two naphthyridine units with a flexible linker, these sensors can effectively "clamp" onto the target mismatch. A prominent example is the high selectivity of a dimeric 2-amino-1,8-naphthyridine for guanine-guanine (G-G) mismatches.

Supporting Experimental Data:

A dimeric 2-amino-1,8-naphthyridine has been reported to bind to G-G mismatches with a dissociation constant (Kd) of 53 nM, indicating very high affinity.[2] The selectivity of these dimeric sensors can be modulated by altering the linker connecting the two naphthyridine units.[3]

C. Cross-Reactivity Profile

While highly selective for their primary targets, it is crucial to understand the cross-reactivity of these sensors with other mismatched base pairs.

Logical Relationship of Dimeric Sensor Binding:

Caption: A typical experimental workflow for evaluating the response of a fluorescent metal ion sensor.

B. Cross-Reactivity and Interference Studies

A critical aspect of evaluating metal ion sensors is to assess their performance in the presence of potentially interfering ions.

Target Ion	Sensor Type	Interfering Ions Tested	Outcome	Reference
Zn²⁺, Cu²⁺	1,8-Naphthyridine Chemodosimeter	Na⁺, K⁺, Mg²⁺, Ca²⁺, Mn²⁺, Fe³⁺, Co²⁺, Ni²⁺	High selectivity for Zn²⁺ and Cu²⁺ observed.	[4]
Cu²⁺	Fluorescein-based Probe	Na⁺, K⁺, Ag⁺, Ca²⁺, Mg²⁺, Zn²⁺, Cd²⁺, Hg²⁺, Pb²⁺, Fe²⁺, Fe³⁺, Mn²⁺, Co²⁺, Ni³⁺	High selectivity for Cu²⁺.	[5]
Zn²⁺	8-Aminoquinoline-based Sensor	Na⁺, K⁺, Ag⁺, Ca²⁺, Mg²⁺, Ba²⁺, Sr²⁺, Hg²⁺, Pb²⁺, Cd²⁺, Mn²⁺, Fe²⁺, Fe³⁺, Co²⁺, Ni²⁺, Cu²⁺, Al³⁺, Cr³⁺, In³⁺	High selectivity for Zn²⁺.

Table 3: Cross-reactivity of selected fluorescent sensors for metal ions.

C. Comparison with Alternative Metal Ion Sensors

The field of fluorescent metal ion sensors is vast. Here, we compare 2-amino-1,8-naphthyridine-based sensors with other common platforms.

Sensor Platform	Principle	Advantages	Disadvantages
2-Amino-1,8-naphthyridine	Coordination-induced fluorescence changes.	Tunable selectivity, good photostability.	Can be susceptible to pH changes.
Amino-1,8-naphthalimide	Photoinduced electron transfer (PET) or intramolecular charge transfer (ICT). [6]	Bright fluorescence, suitable for bioimaging.	Synthesis can be complex.
Rhodamine-based	Spirolactam ring-opening mechanism.	Large fluorescence enhancement, long emission wavelengths.	Can have background fluorescence.
Fluorescein-based	Chelation-enhanced fluorescence (CHEF).	High quantum yields, water-soluble derivatives available.	Photobleaching can be an issue.

Table 4: Comparison of 2-amino-1,8-naphthyridine sensors with other fluorescent platforms for metal ion detection.

III. Experimental Protocols: A Guide to Self-Validating Systems

To ensure the trustworthiness and reproducibility of sensor performance data, standardized and well-documented experimental protocols are essential.

A. Protocol for Fluorescence Titration to Determine DNA-Ligand Binding Constant

This protocol describes a standard method for determining the binding constant (K) between a fluorescent ligand (2-amino-1,8-naphthyridine derivative) and a DNA duplex containing a target site.

Experimental Workflow:

Caption: Step-by-step workflow for determining the dissociation constant (Kd) of a fluorescent ligand binding to DNA.

Detailed Steps:

• Preparation: Prepare a solution of the 2-amino-1,8-naphthyridine sensor at a fixed concentration (typically in the low micromolar range) in a suitable buffer (e.g., 10 mM sodium cacodylate, 100 mM NaCl, pH 7.0). The concentration of the fluorescent species should ideally be well below the expected dissociation constant (Kd). [7]2. Initial Measurement: Place the sensor solution in a quartz cuvette and measure the initial fluorescence intensity (F₀) at the appropriate excitation and emission wavelengths.

• Titration: Add small, precise aliquots of a concentrated stock solution of the target DNA duplex to the cuvette. After each addition, gently mix and allow the system to equilibrate.

• Fluorescence Measurement: Record the fluorescence intensity (F) after each addition.

• Data Analysis: Plot the change in fluorescence intensity (ΔF = F - F₀) as a function of the total DNA concentration. Fit the resulting binding curve to a suitable binding isotherm (e.g., a one-site binding model) using non-linear regression analysis to obtain the dissociation constant (Kd). [7]

B. Protocol for Determining the Selectivity of a Metal Ion Sensor

This protocol outlines the procedure for assessing the selectivity of a 2-amino-1,8-naphthyridine-based fluorescent sensor for a target metal ion in the presence of potential interfering ions.

Detailed Steps:

• Prepare Solutions: Prepare stock solutions of the sensor, the target metal ion, and a panel of potential interfering metal ions in a suitable solvent system (e.g., water or a mixed aqueous-organic solvent).

• Measure Target Response: To a solution of the sensor, add a specific concentration of the target metal ion and measure the fluorescence response.

• Competitive Binding Assay: To separate solutions of the sensor, add the same concentration of the target metal ion followed by an excess (e.g., 10-fold or 100-fold) of each interfering metal ion.

• Measure Interference: Measure the fluorescence response of each of these mixed-ion solutions.

• Analyze and Compare: Compare the fluorescence response in the presence of interfering ions to the response of the target ion alone. A minimal change in the fluorescence signal indicates high selectivity. The results are often presented as a bar graph showing the relative fluorescence intensity in the presence of different ions.

Conclusion

2-Amino-1,8-naphthyridine-based sensors offer a powerful and tunable platform for the selective detection of both nucleobases and metal ions. Their performance, particularly in terms of selectivity, is highly dependent on their specific chemical structure. While monomeric forms show good selectivity for cytosine, dimeric versions can be engineered for high-affinity recognition of specific DNA mismatches like G-G. In the realm of metal ion sensing, functionalization of the naphthyridine core allows for the development of sensors with high selectivity for ions such as Zn²⁺ and Cu²⁺.

However, as with any sensor technology, a thorough evaluation of cross-reactivity is essential for reliable application. This guide has provided a framework for understanding and comparing the selectivity of these sensors, alongside standardized protocols for their evaluation. By carefully considering the specific requirements of their research, scientists and drug development professionals can leverage the unique advantages of 2-amino-1,8-naphthyridine sensors to advance their work in diagnostics, molecular biology, and beyond.

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A Comparative Analysis of the Gastric Antisecretory Properties of Naphthyridine Derivatives: A Guide for Researchers

This guide provides a comprehensive comparative analysis of the gastric antisecretory properties of naphthyridine derivatives for researchers, scientists, and drug development professionals. We will delve into the underlying mechanisms of action, compare their efficacy with established and emerging therapeutic agents, and provide detailed experimental protocols for their evaluation.

Introduction: The Challenge of Gastric Acid Suppression and the Emergence of Naphthyridines

Gastric acid secretion is a fundamental physiological process, essential for digestion and defense against pathogens. However, its dysregulation leads to prevalent acid-related disorders such as peptic ulcer disease and gastroesophageal reflux disease (GERD). For decades, the therapeutic landscape has been dominated by histamine H2-receptor antagonists (H2RAs) and, more prominently, proton pump inhibitors (PPIs). While effective, these drug classes have limitations, including the development of tolerance with H2RAs and the slow onset of action and potential long-term side effects of PPIs, creating a persistent need for novel antisecretory agents.[1][2][3]

Naphthyridine derivatives, a class of nitrogen-containing heterocyclic compounds, have emerged as a promising scaffold in medicinal chemistry, exhibiting a wide array of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[4][5][6][7] Notably, certain 1,8-naphthyridine derivatives have demonstrated potent gastric antisecretory effects, positioning them as potential alternatives or adjuncts to current therapies.[8][9] This guide will explore the scientific evidence supporting the antisecretory potential of these compounds.

Mechanism of Action: Unraveling the Antisecretory Effects

The precise mechanism of action for the gastric antisecretory effects of many naphthyridine derivatives has historically been elusive.[8][9] However, recent research points towards a multi-faceted mode of action, with evidence suggesting inhibition of key enzymes involved in gastric acid production.

Carbonic Anhydrase Inhibition

A compelling mechanism for the antisecretory activity of 1,8-naphthyridine derivatives is the inhibition of carbonic anhydrase (CA).[10] This enzyme plays a crucial role in the parietal cell by catalyzing the hydration of carbon dioxide to carbonic acid, which then dissociates to provide the protons (H+) for gastric acid.[11][12] By inhibiting carbonic anhydrase, these derivatives can effectively reduce the availability of protons for the H+/K+-ATPase (the proton pump).

A recent study demonstrated that a series of[10][13]-naphthyridine derivatives are potent inhibitors of various carbonic anhydrase isoforms, with some compounds exhibiting IC50 values in the low micromolar and even nanomolar range, surpassing the potency of the standard CA inhibitor acetazolamide.[10]

Signaling Pathway: Gastric Acid Secretion and the Role of Carbonic Anhydrase

Caption: Inhibition of Carbonic Anhydrase by Naphthyridine Derivatives.

Potential for H+/K+-ATPase (Proton Pump) Inhibition

While direct inhibition of the H+/K+-ATPase by the classic 2-oxo-1,8-naphthyridine-3-carboxylic acid derivatives has not been extensively reported, the structural similarities of some naphthyridine-containing compounds to known proton pump inhibitors warrant investigation. For instance, the class of potassium-competitive acid blockers (P-CABs) includes imidazonaphthyridine derivatives like soraprazan.[14] P-CABs represent a newer class of antisecretory agents that reversibly inhibit the proton pump by competing with potassium ions.[14] This suggests that the naphthyridine scaffold could be adapted to target the proton pump directly. Further research is necessary to explore this potential mechanism for the antisecretory naphthyridine derivatives discussed in this guide.

Comparative Efficacy: Naphthyridine Derivatives vs. Standard Therapies

A comprehensive evaluation of any new therapeutic agent requires rigorous comparison with existing standards of care. While large-scale clinical trials are pending, preclinical data provides valuable insights into the potential efficacy of naphthyridine derivatives.

In Vivo Antisecretory Activity

The pylorus-ligated (Shay) rat model is a cornerstone for the in vivo assessment of gastric antisecretory and antiulcer activity.[13][15] In this model, ligation of the pylorus leads to the accumulation of gastric acid, inducing ulcer formation. The efficacy of a test compound is determined by its ability to reduce the volume of gastric secretion, decrease total acidity, and prevent ulcer formation.

Studies on 2-oxo-1,8-naphthyridine-3-carboxylic acid derivatives have demonstrated their potent dose-dependent inhibition of total acid output in the Shay rat model.[8][9] Notably, some of these derivatives were found to be more potent than the H2RA cimetidine.[8][9]

Table 1: Comparative In Vivo Antisecretory Activity of Naphthyridine Derivatives and Cimetidine in the Pylorus-Ligated Rat Model

Compound	Administration Route	ED50 (mg/kg) for Inhibition of Total Acid Output	Reference
Naphthyridine Derivative 35	Oral	~10	[8][9]
Naphthyridine Derivative 77	Oral	~3	[8][9]
Cimetidine	Oral	~30	[8][9]

*Derivative 35: 4-amino-1-ethyl-1,2-dihydro-2-oxonaphthyridine-3-carboxylic acid ethyl ester *Derivative 77: 1-ethyl-1,2-dihydro-7-methyl-4-(4-methyl-1-piperazinyl)-2-oxo-1,8-naphthyridine-3-carboxylic acid ethyl ester

In Vitro Carbonic Anhydrase Inhibition

As a potential mechanism of action, the in vitro inhibitory activity of naphthyridine derivatives against carbonic anhydrase provides another layer of comparison.

Table 2: In Vitro Inhibitory Activity (IC50) of[10][13]-Naphthyridine Derivatives against Human Carbonic Anhydrase Isoforms

Compound	hCA II (IC50, µM)	hCA IX (IC50, µM)	hCA XII (IC50, µM)	Reference
Derivative 1a	>100	0.49 ± 0.11	0.32 ± 0.07	[10]
Derivative 1e	0.44 ± 0.19	1.61 ± 0.26	0.69 ± 0.13	[10]
Derivative 1g *	0.10 ± 0.04	0.11 ± 0.03	0.53 ± 0.04	[10]
Acetazolamide (Standard)	0.98 ± 0.17	0.09 ± 0.02	0.12 ± 0.03	[10]

*Refer to the source publication for the specific chemical structures of derivatives 1a, 1e, and 1g.

These data indicate that certain 1,8-naphthyridine derivatives are potent inhibitors of carbonic anhydrase isoforms relevant to gastric physiology, with potencies comparable to or exceeding that of the established inhibitor acetazolamide.

Experimental Protocols for Evaluation

To ensure scientific rigor and reproducibility, this section provides detailed, step-by-step methodologies for key experiments used to evaluate the gastric antisecretory properties of naphthyridine derivatives.

In Vivo Model: Pylorus-Ligated (Shay) Rat

This model is a widely accepted method for screening anti-ulcer and antisecretory drugs.

Experimental Workflow: Pylorus-Ligated (Shay) Rat Model

Caption: Step-by-step workflow for the pylorus-ligated (Shay) rat model.

Detailed Protocol:

• Animal Preparation: Use adult Wistar or Sprague-Dawley rats (150-200g). Fast the animals for 24-48 hours before the experiment, with free access to water.[13][15]

• Grouping and Dosing: Divide the rats into at least three groups: a control group (vehicle), a standard group (e.g., ranitidine or omeprazole), and one or more test groups receiving different doses of the naphthyridine derivative. Administer the compounds orally or intraperitoneally 30-60 minutes before pyloric ligation.[13][15]

• Surgical Procedure: Anesthetize the rats (e.g., with ether or an injectable anesthetic). Make a small midline incision in the abdomen below the xiphoid process. Gently expose the stomach and ligate the pyloric sphincter with a silk suture. Take care not to obstruct the blood vessels. Close the abdominal wall with sutures.[13][15][16]

• Post-Operative Period: Keep the animals in individual cages and deprive them of food and water for the duration of the experiment (typically 4 to 19 hours).[2]

• Sample Collection and Analysis: At the end of the experimental period, euthanize the rats. Open the abdomen and clamp the esophagus. Remove the stomach and collect the gastric contents into a graduated centrifuge tube.

• Measurement of Gastric Secretion:

  • Volume: Measure the volume of the gastric juice.

  • pH: Determine the pH of the gastric juice using a pH meter.

  • Total Acidity: Centrifuge the gastric juice at 1000 rpm for 10 minutes. Titrate a known volume of the supernatant against 0.01 N NaOH using a suitable indicator (e.g., phenolphthalein) to determine the total acidity. Express the result as mEq/L.[13][15]

• Ulcer Scoring: Cut the stomach along the greater curvature, rinse it with saline, and examine the gastric mucosa for ulcers using a magnifying glass or a dissecting microscope. Score the ulcers based on their number and severity according to a standardized scale.[13][16]

In Vitro Model: Isolated Gastric Glands and Aminopyrine Accumulation Assay

This in vitro method provides a direct measure of acid secretion from parietal cells, independent of systemic influences like blood flow and neural input. The assay is based on the principle that the weak base aminopyrine, when radiolabeled (e.g., with ¹⁴C), will accumulate in acidic compartments. The ratio of intracellular to extracellular aminopyrine concentration is an index of acid secretion.[17][18]

Detailed Protocol:

• Isolation of Gastric Glands:

  • Euthanize a rabbit and remove the stomach.

  • Open the stomach along the lesser curvature and wash the mucosal surface with saline.

  • Separate the gastric mucosa from the underlying muscle layer.

  • Mince the mucosa and incubate it with a digestive enzyme solution (e.g., collagenase and pronase) in a shaking water bath.

  • Filter the digestate through a nylon mesh to separate the gastric glands from single cells and debris.

  • Wash the isolated glands by centrifugation and resuspend them in a suitable buffer (e.g., HEPES-buffered saline).

• Aminopyrine Accumulation Assay:

  • Pre-incubate aliquots of the gastric gland suspension with the test naphthyridine derivatives or control substances at various concentrations.

  • Add ¹⁴C-labeled aminopyrine to the gland suspension.

  • Stimulate acid secretion with an appropriate secretagogue (e.g., histamine, carbachol, or forskolin).

  • Incubate the glands for a defined period (e.g., 30 minutes) at 37°C with gentle shaking.

  • Separate the glands from the incubation medium by centrifugation through a dense cushion (e.g., silicone oil).

  • Determine the radioactivity in the gland pellet and the supernatant using a liquid scintillation counter.

• Data Analysis: Calculate the aminopyrine accumulation ratio as the ratio of radioactivity in the gland pellet to that in the supernatant. The inhibitory effect of the naphthyridine derivative is expressed as the percentage reduction in the stimulated aminopyrine accumulation.

Future Directions and Conclusion

Naphthyridine derivatives represent a promising class of compounds with demonstrated gastric antisecretory properties. Their potential mechanism of action via carbonic anhydrase inhibition offers a distinct therapeutic target compared to H2RAs and PPIs. The preclinical data, particularly from the pylorus-ligated rat model, indicates a potency that can surpass that of older antisecretory agents like cimetidine.

However, to fully realize the therapeutic potential of this chemical scaffold, further research is imperative. Future studies should focus on:

• Elucidating the full spectrum of their mechanism of action , including a thorough investigation of their effects on the H+/K+-ATPase.

• Conducting direct, head-to-head comparative studies of a wider range of naphthyridine derivatives against current gold-standard therapies like PPIs and P-CABs.

• Optimizing the structure-activity relationship to enhance potency and selectivity, while minimizing potential off-target effects.

• Evaluating their long-term efficacy and safety profiles in more advanced preclinical models.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 2-Amino-1,8-naphthyridine-3-carboxylic acid

In the landscape of modern drug development and chemical synthesis, the lifecycle of novel compounds like 2-Amino-1,8-naphthyridine-3-carboxylic acid demands rigorous management from creation to final disposal. As a member of the naphthyridine family—a class of heterocyclic compounds known for a wide spectrum of biological activities including antimicrobial and anticancer properties—this substance must be handled with the foresight of its potential bioactivity and environmental impact.[1][2] This guide provides a comprehensive, field-tested protocol for its proper disposal, ensuring the safety of laboratory personnel, adherence to regulatory standards, and environmental stewardship.

PART 1: Hazard Profile and the Precautionary Principle

• Inferred Hazards: Based on related compounds, this chemical should be presumed to be harmful if swallowed or inhaled, and capable of causing skin and serious eye irritation.[3][4][5][6][7] The potential for respiratory irritation is also a significant concern.[3][8]

• The Precautionary Principle: In the absence of complete toxicological data, it is imperative to treat 2-Amino-1,8-naphthyridine-3-carboxylic acid as a hazardous substance. This principle of assuming hazard in the face of incomplete information is a cornerstone of laboratory safety.

Therefore, all personnel must wear appropriate Personal Protective Equipment (PPE), including chemical safety goggles, protective gloves, and a lab coat, before handling this compound.[5]

PART 2: Step-by-Step Disposal Protocol: A Self-Validating System

The following protocol is designed to create a closed-loop, verifiable system for waste management within the laboratory, minimizing risk at every stage.

Step 1: Waste Segregation and Collection The first critical action is to prevent unintended chemical reactions.

• Action: Collect waste 2-Amino-1,8-naphthyridine-3-carboxylic acid and any materials contaminated with it (e.g., weighing papers, gloves, rinsates) in a dedicated, leak-proof waste container.[9]

• Causality: Never mix this waste with other chemical streams.[9] Incompatible wastes can lead to exothermic reactions, gas generation, or the creation of more hazardous substances. Halogenated and non-halogenated wastes, as well as organic and inorganic wastes, should be kept separate.[10]

Step 2: Containerization and Labeling Clear communication through proper labeling is a regulatory and safety mandate.

• Action: Use a container made of a material compatible with the chemical (e.g., high-density polyethylene). As soon as the first drop of waste is added, affix a hazardous waste label.[11]

• Label Requirements: The label must include:

  • The full chemical name: "2-Amino-1,8-naphthyridine-3-carboxylic acid" (no formulas or abbreviations).[9][11]

  • The words "Hazardous Waste".[10]

  • The date the container was first used (accumulation start date).[9]

  • A clear list of all constituents and their approximate percentages.[9]

• Causality: Accurate labeling prevents accidental misuse and provides essential information for emergency responders and waste disposal technicians, ensuring the waste is handled correctly throughout its journey.

Step 3: On-Site Storage in a Satellite Accumulation Area (SAA) Proper storage is crucial for preventing spills, exposure, and regulatory violations.

• Action: Keep the sealed waste container at or near the point of generation in a designated Satellite Accumulation Area (SAA).[11][12] The container must be stored within a secondary containment tray or bin to capture any potential leaks.[9][11]

• Causality: The SAA regulation, part of the EPA's Resource Conservation and Recovery Act (RCRA), allows for the safe accumulation of small quantities of hazardous waste in a laboratory setting before it is moved to a central storage facility.[13] Keeping containers sealed prevents the evaporation of chemicals into the lab environment.[9][10]

Step 4: Managing Empty Containers Even "empty" containers require specific handling procedures.

• Action: The first rinse of a container that held 2-Amino-1,8-naphthyridine-3-carboxylic acid must be collected and disposed of as hazardous waste.[9] For highly toxic chemicals, the first three rinses must be collected.[9] After thorough rinsing and air-drying, deface the original label before recycling or disposal.[10][12]

• Causality: Trivial amounts of residual chemical can still pose a hazard.[9] Collecting the initial rinsate ensures that concentrated residue does not enter the sewer system or regular trash.

Step 5: Arranging for Final Disposal The final step is the formal transfer to a licensed disposal facility.

• Action: Once the waste container is full, request a pickup from your institution's Environmental Health and Safety (EHS) department.[5][9] Do not pour any amount of this chemical down the sink or discard it in the regular trash.[10]

• Causality: Final disposal must be handled by a licensed hazardous waste facility that can incinerate, treat, or landfill the chemical in accordance with federal, state, and local regulations.[11] EHS professionals are trained to manage this process safely and compliantly.

PART 3: Disposal Pathway and Decision Framework

The ultimate disposal method is determined by the waste's characteristics and regulatory requirements. For a compound like 2-Amino-1,8-naphthyridine-3-carboxylic acid, high-temperature incineration is the preferred and most environmentally sound option. This process ensures the complete destruction of the organic molecule.

The following diagram illustrates the decision-making workflow for chemical waste.

Caption: Logical workflow for hazardous waste characterization and disposal path selection.

Summary of Key Protocols

Protocol Step	Key Actions	Scientific Rationale & Compliance
Hazard Assessment	Assume hazardous properties (irritant, toxic). Wear full PPE.	Adheres to the precautionary principle for compounds with incomplete data. Complies with OSHA Hazard Communication standards.[3][5]
Segregation	Use dedicated, separate containers. Do not mix with other waste streams.	Prevents dangerous chemical reactions and simplifies the disposal process for the waste handler.[9][10]
Labeling	Use a hazardous waste label with full chemical name and accumulation date.	Ensures clear communication of hazards and is mandated by EPA and institutional policies.[9][10][11]
Storage	Store in a sealed container within secondary containment in a designated SAA.	Prevents spills and vapor exposure. Complies with EPA regulations for Satellite Accumulation Areas.[11][12]
Final Disposal	Arrange pickup through institutional EHS for disposal at a licensed facility.	Guarantees that the waste is managed and destroyed in an environmentally safe and legally compliant manner.[5][9][11]

By integrating these procedures into your standard laboratory operations, you build a robust system of safety and compliance. This commitment not only protects you and your colleagues but also upholds the integrity of our scientific mission by safeguarding the environment for future generations.

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Navigating the Safe Handling of 2-Amino-1,8-naphthyridine-3-carboxylic Acid: A Guide for Laboratory Professionals

For researchers and scientists engaged in the dynamic field of drug development, the ability to handle novel chemical entities with confidence and precision is paramount. This guide provides essential, immediate safety and logistical information for the handling of 2-Amino-1,8-naphthyridine-3-carboxylic acid, a heterocyclic compound with potential applications in medicinal chemistry. By moving beyond a simple checklist and delving into the rationale behind each procedural step, we aim to foster a culture of safety and scientific excellence. This document is structured to serve as your preferred, trustworthy resource for the operational and disposal plans necessary for the responsible use of this compound.

Hazard Assessment and Triage: Understanding the Risk Profile

Key Potential Hazards:

• Harmful if Swallowed: Oral toxicity is a common concern with related compounds.[1][2]

• Skin and Eye Irritation: Direct contact is likely to cause irritation to the skin and serious irritation to the eyes.[1][2][3][4]

• Respiratory Tract Irritation: Inhalation of the powdered form may lead to respiratory irritation.[1][3][4]

Based on this assessment, 2-Amino-1,8-naphthyridine-3-carboxylic acid should be handled as a hazardous substance, mandating the use of appropriate personal protective equipment and engineering controls.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is not merely a regulatory requirement but a critical component of personal and collective safety in the laboratory.[5] A risk assessment should always precede any handling of this compound.[5]

PPE Category	Specification	Rationale
Eye and Face	Chemical splash goggles meeting ANSI Z87.1 standards.[6][7] A face shield should be worn over goggles when there is a risk of splashing or aerosol generation.[6][7]	Protects against accidental splashes of solutions or airborne particles of the solid compound, preventing serious eye irritation.[2][3][4] The face shield offers a broader barrier of protection for the entire face.[6][7]
Hand	Nitrile or neoprene gloves.[8] Consider double-gloving for enhanced protection during prolonged handling.[5]	Provides a chemical-resistant barrier to prevent skin contact and subsequent irritation.[2][3][4] Regular inspection of gloves for any signs of degradation or puncture is crucial.
Body	A flame-resistant lab coat is required.[6] For larger quantities or when significant dust generation is anticipated, coveralls ("bunny suits") offer more comprehensive protection.	Protects skin and personal clothing from contamination. A buttoned lab coat provides a continuous barrier.[7]
Respiratory	When handling the solid compound outside of a certified chemical fume hood, a respirator is required.[7] The specific type of respirator should be determined by a formal risk assessment.	Prevents the inhalation of airborne particles, which may cause respiratory tract irritation.[1][3][4] Engineering controls, such as fume hoods, are the preferred method for mitigating inhalation risks.[7][9]

Operational Workflow: From Receipt to Reaction

A systematic and well-documented workflow is essential for minimizing exposure and ensuring the integrity of your research.

Caption: A logical workflow for handling 2-Amino-1,8-naphthyridine-3-carboxylic acid.

Step-by-Step Handling Protocol:

• Preparation and Area Setup:

  • Designate a specific area for handling, preferably within a certified chemical fume hood or a ventilated enclosure.[9]

  • Ensure that an eyewash station and safety shower are readily accessible.

  • Assemble all necessary equipment (spatulas, weigh boats, glassware, etc.) before retrieving the compound.

• Donning Personal Protective Equipment:

  • Put on all required PPE as outlined in the table above. Ensure a proper fit, especially for gloves and respiratory protection.

• Weighing and Transfer:

  • Perform all weighing and transfer operations of the solid compound within a chemical fume hood or a powder containment hood to minimize the risk of inhalation.[9]

  • Use anti-static weigh boats to prevent dispersal of the powder.

  • Handle the compound gently to avoid creating dust.

• Dissolution and Reaction:

  • When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

  • If the dissolution process is exothermic, use an ice bath to control the temperature.

  • Keep all reaction vessels clearly labeled and covered when not in use.

• Post-Handling Decontamination:

  • Thoroughly decontaminate all surfaces, glassware, and equipment that have come into contact with the compound. Use an appropriate solvent (e.g., ethanol or isopropanol) followed by a detergent wash.

  • Wipe down the work area within the fume hood.

• Doffing Personal Protective Equipment:

  • Remove PPE in the correct order to avoid cross-contamination. Typically, this involves removing gloves first, followed by the lab coat, and then eye and face protection.

  • Wash hands thoroughly with soap and water after removing all PPE.

Spill and Exposure Management: A Plan for Contingencies

Even with meticulous planning, accidents can occur. A clear and practiced emergency response plan is crucial.

Caption: Emergency response plan for spills and personal exposure.

In Case of a Spill:

• Evacuate and Alert: Immediately evacuate the area and alert nearby personnel and your supervisor.

• Isolate: If safe to do so, prevent the spread of the spill.

• Cleanup: For small spills, trained personnel wearing appropriate PPE should use a chemical spill kit to absorb the material. For larger spills, contact your institution's Environmental Health and Safety (EHS) department.

In Case of Personal Exposure:

• Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the eyelids open.[1][2] Seek immediate medical attention.

• Skin: Remove contaminated clothing and wash the affected area thoroughly with soap and water.[1][2] Seek medical attention if irritation develops or persists.

• Inhalation: Move to fresh air immediately.[1][2] If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Rinse the mouth with water.[1][2] Do NOT induce vomiting. Seek immediate medical attention.

Storage and Disposal: Ensuring Long-Term Safety and Compliance

Proper storage and disposal are critical for maintaining a safe laboratory environment and adhering to regulatory standards.

Storage:

• Store 2-Amino-1,8-naphthyridine-3-carboxylic acid in a tightly closed container in a cool, dry, and well-ventilated area.[1][3][9]

• Keep it away from incompatible materials, such as strong oxidizing agents.

• The storage area should be clearly labeled as containing hazardous chemicals.

Disposal:

• Dispose of unused compound and any contaminated materials as hazardous waste in accordance with local, state, and federal regulations.[1][2]

• Do not dispose of this chemical down the drain or in the regular trash.

• Consult your institution's EHS department for specific disposal procedures.

By adhering to these guidelines, researchers can confidently and safely handle 2-Amino-1,8-naphthyridine-3-carboxylic acid, fostering an environment of scientific discovery that is both productive and secure.

References

• Personal protective equipment in your pharmacy. Alberta College of Pharmacy. Available at: [Link]

• Personal Protective Equipment Requirements for Laboratories - Environmental Health and Safety, University of Washington. Available at: [Link]

• Personal Protective Equipment in Chemistry | Environmental Health and Safety - Dartmouth College. Available at: [Link]

• 3 - Safety Data Sheet. AAPPTec. Available at: [Link]

• Chemical Safety: Personal Protective Equipment. University of California, Santa Barbara. Available at: [Link]

• 8 Types of PPE to Wear When Compounding Hazardous Drugs. Provista. Available at: [Link]

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